Furaltadone

• CAS: 139-91-3; 2818-22-6; 3759-92-0

Core Science & Biosynthesis

Furaltadone's Genotoxic Mechanism: A Technical Guide to its DNA Damaging Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Furaltadone (B92408), a synthetic nitrofuran antibiotic, has a well-documented history of antibacterial efficacy. However, its use has been curtailed by significant concerns regarding its genotoxic and carcinogenic potential. This technical guide provides an in-depth examination of the molecular mechanisms by which furaltadone induces DNA damage. Central to its activity is the metabolic activation of its 5-nitrofuran ring, a process that generates highly reactive intermediates. These electrophilic species can directly interact with DNA, leading to a cascade of damaging events including the formation of DNA adducts, single- and double-strand breaks, and the induction of oxidative stress. This document synthesizes the available scientific evidence, details the experimental protocols used to assess nitrofuran-induced genotoxicity, and presents the data in a structured format to facilitate a comprehensive understanding of furaltadone's DNA-damaging capabilities.

Core Mechanism of Action: Metabolic Activation and DNA Damage

The genotoxicity of furaltadone, like other nitrofurans, is not inherent to the parent molecule but is a consequence of its metabolic activation. This process is initiated by nitroreductases, enzymes present in both bacteria and eukaryotic cells, which reduce the 5-nitro group on the furan (B31954) ring.[1][2] This reduction occurs in a stepwise manner, leading to the formation of a series of highly reactive intermediates, including nitroso, hydroxylamino, and amino derivatives.

These electrophilic intermediates are the primary agents of DNA damage. They can covalently bind to DNA, forming adducts that disrupt the normal structure and function of the genetic material.[3][4] Furthermore, the redox cycling of these intermediates can generate reactive oxygen species (ROS), such as superoxide (B77818) anions and hydrogen peroxide.[5][6] This surge in ROS leads to a state of oxidative stress, causing further damage to DNA, primarily through the oxidation of nucleobases. A common biomarker for this type of damage is the formation of 8-hydroxy-2'-deoxyguanosine (B1666359) (8-OHdG).[3][5] The culmination of these events includes the formation of single- and double-strand DNA breaks, which if not properly repaired, can lead to mutations, chromosomal aberrations, and ultimately, cell death or neoplastic transformation.[1][7]

Caption: Metabolic activation of furaltadone and subsequent pathways to DNA damage.

Quantitative Data on Nitrofuran-Induced DNA Damage

While specific quantitative data for furaltadone is limited in the public domain, studies on structurally similar nitrofurans provide valuable insights into the extent of DNA damage they can induce. The following tables summarize representative data from key genotoxicity assays for these related compounds.

Table 1: In Vitro Cytotoxicity of Furaltadone

Cell Line	Assay	Endpoint	IC50 Value	Reference
HEp-2	Cell Viability/Growth	Inhibition	Data not specified	[8]
Caco-2	Cell Viability/Growth	Inhibition	Data not specified	[8]
V79	Cell Viability/Growth	Inhibition	Data not specified	[8]
Note: While a study on the cytotoxicity of furaltadone in these cell lines has been published, the specific IC50 values were not available in the retrieved abstracts. The study concluded that the different cell lines were affected differently by the compound.

Table 2: Comet Assay Data for Related Nitrofurans in TK6 Cells

Compound	Concentration (µM)	% Tail DNA (Mean ± SD)	Olive Tail Moment (Mean ± SD)	Reference
Control	0	2.5 ± 0.5	0.3 ± 0.1	[1][4]
Nitrofurantoin (B1679001)	50	10.2 ± 1.2	1.5 ± 0.3	[1][4]
100	15.8 ± 1.8	2.8 ± 0.5	[1][4]
Furazolidone (B1674277)	10	8.5 ± 1.0	1.1 ± 0.2	[1][4]
20	13.1 ± 1.5	2.1 ± 0.4	[1][4]
Nitrofurazone	25	9.8 ± 1.1	1.4 ± 0.3	[1][4]
50	14.2 ± 1.6	2.4 ± 0.4	[1][4]
*Statistically significant increase compared to control.

Table 3: Oxidative DNA Damage by Nitrofurantoin in Rat Kidney

Treatment Group	8-OHdG Levels (per 10^6 dG)	Fold Increase vs. Control	Reference
Control	~1.5	-	[3]
Nitrofurantoin (4 weeks)	~3.0	~2.0	[3]
Statistically significant increase compared to control.

Experimental Protocols

The assessment of furaltadone's genotoxicity relies on a battery of well-established in vitro and in vivo assays. Below are detailed methodologies for key experiments.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to evaluate the mutagenic potential of a chemical. It utilizes various strains of Salmonella typhimurium that are auxotrophic for histidine, meaning they cannot synthesize this essential amino acid and require it for growth. The assay measures the ability of a test compound to cause a reverse mutation, restoring the gene's function and allowing the bacteria to grow on a histidine-deficient medium.

Protocol:

• Strain Selection: Use a panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) that are sensitive to different types of mutagens (frameshift vs. base-pair substitution).

• Metabolic Activation: Conduct the assay both with and without a mammalian metabolic activation system (S9 fraction from rat liver) to determine if metabolites of the test compound are mutagenic.

• Plate Incorporation Method:

  • To 2.0 mL of molten top agar (B569324) at 45°C, add 0.1 mL of an overnight bacterial culture, 0.1 mL of the test solution (furaltadone at various concentrations), and 0.5 mL of S9 mix or buffer.

  • Vortex briefly and pour the mixture onto a minimal glucose agar plate.

  • Incubate the plates at 37°C for 48-72 hours.

• Data Analysis: Count the number of revertant colonies on each plate. A compound is considered mutagenic if it induces a dose-dependent increase in the number of revertant colonies that is at least twice the spontaneous reversion rate observed in the negative control.

Caption: Workflow for the bacterial reverse mutation (Ames) test.

Comet Assay (Single Cell Gel Electrophoresis)

The Comet assay is a sensitive method for detecting DNA strand breaks in individual eukaryotic cells. Cells are embedded in agarose (B213101) on a microscope slide, lysed, and subjected to electrophoresis. Damaged DNA, containing breaks, migrates away from the nucleus, forming a "comet tail." The intensity and length of the tail are proportional to the amount of DNA damage.

Protocol:

• Cell Preparation: Harvest cells (e.g., human lymphocytes, TK6 cells) and resuspend in a low-melting-point agarose at 37°C.

• Slide Preparation: Pipette the cell-agarose suspension onto a microscope slide pre-coated with normal melting point agarose. Allow to solidify.

• Lysis: Immerse the slides in a cold lysis solution (containing high salt and detergents) to remove cell membranes and proteins, leaving behind the nuclear DNA (nucleoids).

• Alkaline Unwinding and Electrophoresis: Place the slides in an electrophoresis chamber filled with a high pH alkaline buffer to unwind the DNA. Apply an electric field to draw the negatively charged DNA towards the anode.

• Neutralization and Staining: Neutralize the slides and stain the DNA with a fluorescent dye (e.g., SYBR Green, propidium (B1200493) iodide).

• Visualization and Analysis: Visualize the comets using a fluorescence microscope. Use image analysis software to quantify the extent of DNA damage by measuring parameters such as % DNA in the tail, tail length, and tail moment.

References

• 1. Comparative genotoxic evaluation of 2-furylethylenes and 5-nitrofurans by using the comet assay in TK6 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [Genotoxic properties of 5-nitrofuran compounds] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chemical structure-related mechanisms underlying in vivo genotoxicity induced by nitrofurantoin and its constituent moieties in gpt delta rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Liquid Chromatography-Tandem Mass Spectrometry for the Quantification of Tobacco-Specific Nitrosamine-Induced DNA Adducts in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 8-Oxoguanine: from oxidative damage to epigenetic and epitranscriptional modification - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nitrofurantoin (67-20-9) | Chemical Effects in Biological Systems [cebs.niehs.nih.gov]
• 8. Furaltadone cytotoxicity on three cell lines in the presence or absence of DMSO: comparison with furazolidone - PubMed [pubmed.ncbi.nlm.nih.gov]

Furaltadone's Antibacterial Spectrum: A Technical Examination of its Efficacy Against Gram-Positive and Gram-Negative Bacteria

For Researchers, Scientists, and Drug Development Professionals

Introduction

Furaltadone (B92408), a synthetic nitrofuran antibiotic, has historically been utilized in veterinary medicine for its broad-spectrum antibacterial activity. This technical guide provides an in-depth analysis of its efficacy against both gram-positive and gram-negative bacteria, presenting available quantitative data, detailed experimental protocols for susceptibility testing, and a visual representation of the workflow for determining its antibacterial spectrum. Understanding the specific activity and the methodologies to assess it is crucial for ongoing research and potential future applications in drug development.

Furaltadone's mechanism of action involves its metabolic activation within the bacterial cell, leading to the generation of reactive intermediates. These intermediates subsequently damage bacterial DNA and RNA, inhibiting replication and transcription and ultimately causing cell death.[1] This mode of action contributes to its effectiveness against a wide range of pathogens.

Data Presentation: In Vitro Susceptibility of Furaltadone

The following table summarizes the Minimum Inhibitory Concentration (MIC) data for furaltadone against various bacterial species. MIC values represent the lowest concentration of an antibiotic that inhibits the visible growth of a microorganism in vitro and are a critical measure of antibacterial potency.

Gram Stain	Bacterial Species	Number of Isolates	Country of Origin	MIC Range (µg/mL)	Predominant MIC (µg/mL)	Percentage of Isolates at or below Predominant MIC
Gram-Negative	Vibrio spp.	23	Japan	≤0.8 - 9.4	3.1	78.3%
Gram-Negative	Vibrio spp.	46	Korea	≤0.8 - 9.4	3.1	50.0%
Gram-Negative	Vibrio spp.	57	Philippines	≤0.8 - 9.4	3.1	43.9%

Data extracted from Kim et al., 2003. The study focused on oxytetracycline-resistant Vibrio strains, and the furaltadone MICs were determined for these isolates.

While specific quantitative data for gram-positive bacteria from recent studies is limited in the public domain, historical literature and general microbiological references indicate furaltadone's activity against key gram-positive pathogens including Staphylococcus aureus, Streptococcus species, and Enterococcus species.[1] Further in vitro studies are warranted to establish a comprehensive and current dataset for these organisms.

Experimental Protocols

Accurate determination of furaltadone's antibacterial spectrum relies on standardized susceptibility testing methods. The following are detailed methodologies for two common assays: Broth Microdilution (for MIC determination) and Kirby-Bauer Disk Diffusion (for qualitative susceptibility). These protocols are based on general guidelines from the Clinical and Laboratory Standards Institute (CLSI) and may need optimization for furaltadone-specific testing.

Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This method determines the minimum concentration of furaltadone that inhibits bacterial growth.

a. Materials:

• Furaltadone powder (analytical grade)

• Appropriate solvent for furaltadone (e.g., dimethyl sulfoxide (B87167) - DMSO)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Quality control (QC) strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922, Enterococcus faecalis ATCC 29212)

• Spectrophotometer or turbidity meter

• Incubator (35°C ± 2°C)

b. Protocol:

• Preparation of Furaltadone Stock Solution: Prepare a stock solution of furaltadone at a high concentration (e.g., 1280 µg/mL) in a suitable solvent. Further dilutions should be made in CAMHB.

• Preparation of Microtiter Plates:

  • Add 100 µL of sterile CAMHB to all wells of a 96-well plate.

  • Add 100 µL of the furaltadone working solution to the first well of each row to be tested, resulting in the highest desired concentration.

  • Perform serial twofold dilutions by transferring 100 µL from the first well to the second, and so on, down the plate. Discard the final 100 µL from the last well. This will create a gradient of furaltadone concentrations.

• Inoculum Preparation: Prepare a bacterial suspension from a fresh culture (18-24 hours old) in sterile saline or broth. Adjust the turbidity to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. Dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add 10 µL of the standardized bacterial inoculum to each well, including a growth control well (containing only broth and inoculum) and a sterility control well (containing only broth).

• Incubation: Cover the microtiter plates and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

• Result Interpretation: The MIC is the lowest concentration of furaltadone at which there is no visible growth (turbidity) in the wells. The growth control well should show distinct turbidity, and the sterility control well should remain clear. Compare the results for the QC strains with the established acceptable ranges.

Kirby-Bauer Disk Diffusion Susceptibility Test

This method provides a qualitative assessment of bacterial susceptibility to furaltadone.

a. Materials:

• Filter paper disks (6 mm diameter) impregnated with a standardized concentration of furaltadone.

• Mueller-Hinton Agar (B569324) (MHA) plates (150 mm diameter)

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Sterile cotton swabs

• Quality control (QC) strains (e.g., Staphylococcus aureus ATCC 25923, Escherichia coli ATCC 25922)

• Incubator (35°C ± 2°C)

• Ruler or caliper for measuring zone diameters

b. Protocol:

• Inoculum Preparation: As described in the broth microdilution protocol, prepare a bacterial suspension adjusted to a 0.5 McFarland standard.

• Inoculation of Agar Plate: Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the suspension and remove excess fluid by pressing it against the inside of the tube. Swab the entire surface of the MHA plate evenly in three directions to ensure confluent growth.

• Application of Furaltadone Disks: Aseptically apply the furaltadone-impregnated disks to the surface of the inoculated agar plate. Ensure the disks are in firm contact with the agar.

• Incubation: Invert the plates and incubate at 35°C ± 2°C for 16-18 hours.

• Result Interpretation: After incubation, measure the diameter of the zone of inhibition (the clear area around the disk where bacterial growth is absent) to the nearest millimeter. Interpret the results as "Susceptible," "Intermediate," or "Resistant" based on standardized zone diameter interpretive charts, which would need to be established for furaltadone. The zone diameters for the QC strains must fall within their established acceptable ranges for the test to be valid.

Mandatory Visualizations

The following diagrams illustrate key conceptual frameworks relevant to the assessment of furaltadone's antibacterial spectrum.

Workflow for Determining Furaltadone's Antibacterial Spectrum.

Simplified Signaling Pathway of Furaltadone's Mechanism of Action.

References

• 1. Compound | AntibioticDB [antibioticdb.com]

An In-depth Technical Guide to the Chemical Synthesis of Furaltadone

This technical guide provides a detailed overview of the chemical synthesis pathway for Furaltadone, a nitrofuran antibiotic.[1] The intended audience for this document includes researchers, chemists, and professionals in the field of drug development. This guide outlines the multi-step synthesis, including key intermediates, reaction conditions, and experimental protocols.

Overview of the Furaltadone Synthesis Pathway

The synthesis of Furaltadone is a multi-step process that begins with the reaction of 3-(N-morpholinyl)-1,2-epoxypropane with hydrazine (B178648) hydrate. The resulting intermediate is then cyclized using diethyl carbonate to form an oxazolidinone ring. The final step involves the condensation of this intermediate with 5-nitro-2-furaldehyde (B57684) to yield Furaltadone. The hydrochloride salt can then be prepared for specific applications.

References

• 1. Furaltadone | C13H16N4O6 | CID 9553856 - PubChem [pubchem.ncbi.nlm.nih.gov]

Furaltadone: A Comprehensive Technical Guide on its Physical and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Furaltadone (B92408) is a synthetic nitrofuran antibiotic that has been utilized in veterinary medicine for its broad-spectrum antibacterial activity.[1][2] As a member of the nitrofuran class of compounds, its mechanism of action involves the generation of reactive intermediates that induce damage to bacterial DNA and RNA, ultimately leading to cell death.[1] This technical guide provides an in-depth overview of the physical and chemical properties of Furaltadone, along with generalized experimental protocols for their determination and a visualization of its mechanism of action.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of Furaltadone and its hydrochloride salt are summarized below. These properties are crucial for its formulation, delivery, and understanding its behavior in biological systems.

Furaltadone Data

Property	Value	Source(s)
Molecular Formula	C₁₃H₁₆N₄O₆	[3][4]
Molecular Weight	324.29 g/mol	[3][4]
Appearance	Yellow crystalline solid	[3][5]
Melting Point	206°C (with decomposition)	[5][6]
Boiling Point	461.4 ± 55.0 °C at 760 mmHg	[7]
Solubility	Limited solubility in water. Soluble in organic solvents like methanol (B129727) and ethanol (B145695).	[3]
pKa	5.0 - 6.44	[8]
LogP	0.8	[4]

Furaltadone Hydrochloride Data

Property	Value	Source(s)
Molecular Formula	C₁₃H₁₇ClN₄O₆	[9][10]
Molecular Weight	360.75 g/mol	[10]
Appearance	Yellow crystalline powder	[9]
Melting Point	~214-215°C	[9]
Solubility	Soluble in water, methanol, and ethanol.	[9]
Density	~1.5 g/cm³	[9]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of Furaltadone are not extensively published. Therefore, this section provides generalized, standard laboratory procedures that are applicable for the characterization of a solid organic compound like Furaltadone.

Melting Point Determination (Capillary Method)

This method is a standard procedure for determining the melting point of a crystalline solid.

Apparatus:

• Melting point apparatus

• Capillary tubes (sealed at one end)

• Thermometer

• Mortar and pestle

Procedure:

• A small amount of dry Furaltadone powder is placed in a capillary tube, sealed at one end.

• The tube is packed by tapping it gently to ensure the powder is compact at the bottom.

• The capillary tube is placed in a melting point apparatus.

• The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected melting point.

• The temperature at which the substance first begins to melt and the temperature at which it completely liquefies are recorded as the melting range.[11][12][13]

Solubility Determination (Shake-Flask Method)

This is a common method to determine the solubility of a substance in a specific solvent.

Materials:

• Furaltadone

• Selected solvent (e.g., water, ethanol, methanol)

• Vials with screw caps

• Shaker or magnetic stirrer

• Analytical balance

• Spectrophotometer or HPLC system

Procedure:

• An excess amount of Furaltadone is added to a known volume of the solvent in a vial.

• The vial is sealed and agitated at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• The saturated solution is then filtered to remove any undissolved solid.

• The concentration of Furaltadone in the filtrate is determined using a suitable analytical method, such as UV-Vis spectroscopy or HPLC.[14]

pKa Determination (Potentiometric Titration)

This method is used to determine the acid dissociation constant (pKa) of a substance.

Equipment:

• pH meter with a suitable electrode

• Burette

• Beaker

• Magnetic stirrer and stir bar

• Standardized acidic and basic titrants (e.g., 0.1 M HCl and 0.1 M NaOH)

Procedure:

• A known concentration of Furaltadone is dissolved in a suitable solvent (often a co-solvent system like water-methanol for sparingly soluble compounds).

• The solution is placed in a beaker with a magnetic stir bar, and the pH electrode is immersed.

• The solution is titrated with a standardized acid or base, and the pH is recorded after each addition of the titrant.

• A titration curve is generated by plotting the pH versus the volume of titrant added.

• The pKa is determined from the pH at the half-equivalence point of the titration curve.[4][15]

Spectroscopic Analysis

UV-Visible Spectroscopy:

• A dilute solution of Furaltadone is prepared in a suitable solvent (e.g., ethanol or methanol).

• The UV-Vis spectrum is recorded over a specific wavelength range (e.g., 200-500 nm) using a spectrophotometer.

• The wavelength of maximum absorbance (λmax) is identified. For Furaltadone, a λmax around 364 nm has been reported.[8]

Fourier-Transform Infrared (FTIR) Spectroscopy:

• A small amount of Furaltadone is mixed with potassium bromide (KBr) and pressed into a pellet, or analyzed directly using an Attenuated Total Reflectance (ATR) accessory.

• The FTIR spectrum is recorded over the mid-infrared range (e.g., 4000-400 cm⁻¹).

• Characteristic peaks corresponding to the functional groups present in the Furaltadone molecule are identified.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• A small amount of Furaltadone is dissolved in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• ¹H and ¹³C NMR spectra are acquired using an NMR spectrometer.

• The chemical shifts, splitting patterns, and integration of the signals are analyzed to confirm the molecular structure.[7][16][17]

Mechanism of Action and Analytical Workflow

The following diagrams illustrate the antibacterial mechanism of Furaltadone and a general workflow for its detection and analysis.

Caption: Antibacterial mechanism of Furaltadone.

Caption: General workflow for Furaltadone analysis.

References

• 1. Determination of nitrofurantoin, furazolidone and furaltadone in milk by high-performance liquid chromatography with electrochemical detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Furaltadone - Wikipedia [en.wikipedia.org]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. Protocol for Determining pKa Using Potentiometric Titration - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 5. researchgate.net [researchgate.net]
• 6. RSC - Page load error [pubs.rsc.org]
• 7. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 10. researchgate.net [researchgate.net]
• 11. davjalandhar.com [davjalandhar.com]
• 12. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 13. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 14. api.pageplace.de [api.pageplace.de]
• 15. dergipark.org.tr [dergipark.org.tr]
• 16. depts.washington.edu [depts.washington.edu]
• 17. organomation.com [organomation.com]

Furaltadone's Immunomodulatory Effects on Mast Cells: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Furaltadone (B92408), a nitrofuran antibiotic, has demonstrated significant immunomodulatory properties, specifically targeting the inhibition of mast cell activation. This technical guide provides an in-depth analysis of the cellular and molecular mechanisms underlying furaltadone's effects on mast cells. It summarizes key quantitative data, details relevant experimental protocols, and visualizes the involved signaling pathways and workflows. This document is intended to serve as a comprehensive resource for researchers and professionals in immunology and drug development exploring novel anti-allergic and anti-inflammatory therapeutics.

Introduction to Furaltadone and Mast Cell Biology

Furaltadone is a synthetic antibiotic belonging to the nitrofuran class of compounds.[1] While historically used in veterinary medicine, recent research has unveiled its potential as an immunomodulatory agent.[2][3] Mast cells are key effector cells in the immune system, centrally involved in allergic reactions and inflammatory responses.[4][5][6] Upon activation, typically through the aggregation of high-affinity IgE receptors (FcεRI), mast cells undergo degranulation, releasing a host of pre-formed mediators such as histamine (B1213489) and β-hexosaminidase.[6][7] They also synthesize and secrete pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-α) and interleukin-4 (IL-4).[4][7] The signaling cascade initiating these responses is complex, involving a series of tyrosine phosphorylation events.[6]

Furaltadone's Quantitative Effects on Mast Cell Function

Studies have shown that furaltadone effectively suppresses IgE-mediated allergic responses by inhibiting mast cell activation.[2][4] Its primary mechanism involves the attenuation of key signaling pathways.[3][4] The quantitative effects of furaltadone on various mast cell functions are summarized below.

Parameter	Cell Type	Furaltadone Concentration	Effect	Reference
Degranulation (β-hexosaminidase release)	RBL-2H3 & BMMCs	IC50: ~3.9 µM	Inhibition of antigen-induced degranulation	[3][4]
TNF-α Production	RBL-2H3 & BMMCs	Concentration-dependent	Suppression of antigen-induced production	[4]
IL-4 Production	RBL-2H3 & BMMCs	Concentration-dependent	Suppression of antigen-induced production	[4]
Lyn/Syk Pathway	RBL-2H3 & BMMCs	10 µM	Inhibition of antigen-induced phosphorylation	[3][4]
Downstream Signaling (Akt, Erk1/2, p38, JNK)	RBL-2H3 & BMMCs	10 µM	Inhibition of antigen-induced phosphorylation	[3]
Passive Cutaneous Anaphylaxis (PCA)	Mice	Dose-dependent	Inhibition of allergic response	[4]

Core Signaling Pathway of Mast Cell Activation and Furaltadone's Point of Intervention

The canonical pathway for IgE-mediated mast cell activation begins with an antigen cross-linking IgE bound to FcεRI receptors. This event triggers the activation of Src family kinases, primarily Lyn, which then phosphorylates the immunoreceptor tyrosine-based activation motifs (ITAMs) of the FcεRI β and γ chains. Spleen tyrosine kinase (Syk) is subsequently recruited to the phosphorylated ITAMs and becomes activated.[8] Activated Syk initiates a cascade of downstream signaling events, including the activation of MAP kinases (ERK, p38, JNK) and Akt, which ultimately lead to degranulation and cytokine production.[4][6] Furaltadone exerts its inhibitory effect by targeting the early stages of this cascade, specifically by suppressing the activities of Lyn and Syk.[3][4]

Caption: IgE-mediated mast cell activation pathway and the inhibitory action of furaltadone.

Experimental Protocols

This section provides detailed methodologies for key experiments used to investigate the immunomodulatory effects of furaltadone on mast cells.

Cell Culture

4.1.1. RBL-2H3 Cell Line The Rat Basophilic Leukemia (RBL-2H3) cell line is a widely used model for studying mast cell functions.[5][9]

• Culture Medium: Eagle's Minimum Essential Medium (EMEM) supplemented with 15% heat-inactivated fetal bovine serum (FBS) and 1% penicillin-streptomycin.[10][11]

• Culture Conditions: Cells are maintained at 37°C in a humidified atmosphere with 5% CO2.[5][9]

• Subculturing: Adherent cells are detached using 0.25% Trypsin-EDTA, centrifuged, and resuspended in fresh medium at a split ratio of 1:2 to 1:4 every 2-3 days.[11]

4.1.2. Bone Marrow-Derived Mast Cells (BMMCs) Primary mast cells can be differentiated from mouse bone marrow progenitor cells.[12][13]

• Isolation: Bone marrow is flushed from the femurs and tibias of mice.[3]

• Differentiation Medium: Iscove's Modified Dulbecco's Medium (IMDM) supplemented with 10% FBS, 1% penicillin-streptomycin, 50 µM 2-mercaptoethanol, and 30% WEHI-3 conditioned medium as a source of IL-3.[3]

• Culture: Cells are cultured for 4-6 weeks to allow for differentiation into a mature mast cell phenotype, with fresh medium added every 3-4 days.[3][14]

Mast Cell Activation and Degranulation Assay

The β-hexosaminidase release assay is a common method to quantify mast cell degranulation.[4][15]

• Sensitization: RBL-2H3 cells or BMMCs are sensitized with anti-dinitrophenyl (DNP) IgE (e.g., 50 ng/mL) for 12-24 hours.[5]

• Pre-treatment: Cells are washed and pre-treated with various concentrations of furaltadone or vehicle control for 1 hour.[5]

• Stimulation: Degranulation is induced by challenging the cells with DNP-human serum albumin (HSA) (e.g., 25 ng/mL) for 30-45 minutes.[5]

• Quantification:

  • The supernatant is collected to measure the released β-hexosaminidase.

  • The remaining cells are lysed (e.g., with 0.1% Triton X-100) to measure the total cellular β-hexosaminidase content.[4]

  • Enzyme activity is determined by incubating the supernatant and lysate with a substrate solution (p-nitrophenyl-N-acetyl-β-D-glucosaminide) and measuring the absorbance at 405 nm after adding a stop solution.[15][16]

• Calculation: The percentage of degranulation is calculated as the ratio of released β-hexosaminidase to the total cellular β-hexosaminidase.[15]

Cytokine Quantification (ELISA)

Enzyme-Linked Immunosorbent Assay (ELISA) is used to measure the concentration of cytokines such as TNF-α and IL-4 in the cell culture supernatant.[17]

• Sample Collection: Supernatants from mast cell cultures (treated as described in 4.2) are collected after a longer stimulation period (e.g., 12-24 hours).[5]

• ELISA Procedure:

  • A microplate is coated with a capture antibody specific for the cytokine of interest.

  • Samples and standards are added to the wells.

  • A detection antibody conjugated to an enzyme (e.g., horseradish peroxidase) is added.

  • A substrate is added, which is converted by the enzyme to produce a colored product.

  • The reaction is stopped, and the absorbance is measured at a specific wavelength.

• Analysis: The concentration of the cytokine in the samples is determined by comparing their absorbance to a standard curve.[18][19]

Western Blotting for Signaling Proteins

Western blotting is employed to analyze the phosphorylation status of key signaling proteins like Lyn, Syk, and MAP kinases.

• Cell Lysis: Following stimulation, cells are lysed in a buffer containing protease and phosphatase inhibitors to preserve protein phosphorylation.

• Protein Quantification: The protein concentration of the lysates is determined to ensure equal loading.

• Electrophoresis and Transfer: Proteins are separated by size using SDS-PAGE and then transferred to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • The membrane is blocked to prevent non-specific antibody binding.

  • The membrane is incubated with primary antibodies specific for the phosphorylated forms of Lyn, Syk, Akt, ERK, p38, and JNK, as well as antibodies for the total forms of these proteins as loading controls.

  • An appropriate HRP-conjugated secondary antibody is used for detection.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

In Vivo Model: Passive Cutaneous Anaphylaxis (PCA)

The PCA model is an in vivo assay to evaluate the effect of a compound on IgE-mediated allergic reactions.[2][6][20]

• Sensitization: Mice are passively sensitized by an intradermal injection of anti-DNP IgE into one ear.[2][21]

• Treatment: Furaltadone or a vehicle control is administered to the mice (e.g., orally) 1 hour before the antigen challenge.[2]

• Antigen Challenge: An intravenous injection of DNP-HSA containing Evans blue dye is administered.[2][20]

• Evaluation:

  • The leakage of Evans blue dye into the ear tissue, which is proportional to the inflammatory response, is quantified by extracting the dye and measuring its absorbance at 620 nm.[2][6]

  • Ear swelling is also measured as an index of inflammation.[2]

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for investigating the effects of a compound like furaltadone on mast cell activation.

Caption: A standard experimental workflow for assessing furaltadone's effects.

Conclusion

Furaltadone demonstrates potent anti-allergic and immunomodulatory effects by directly inhibiting the activation of mast cells. Its mechanism of action, centered on the suppression of the Lyn/Syk signaling pathway, presents a promising avenue for the development of novel therapeutics for mast cell-mediated disorders. The experimental protocols and data presented in this guide provide a solid foundation for further research and development in this area.

References

• 1. Detecting degranulation via hexosaminidase assay [protocols.io]
• 2. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 3. Isolation and Culture of Bone Marrow-derived Mast Cells [bio-protocol.org]
• 4. abmgood.com [abmgood.com]
• 5. RBL-2H3 Cell Culture, Stimulation and Treatment [bio-protocol.org]
• 6. Passive Cutaneous Anaphylaxis Model - Creative Biolabs [creative-biolabs.com]
• 7. Isolation of Mature (Peritoneum-Derived) Mast Cells and Immature (Bone Marrow-Derived) Mast Cell Precursors from Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mast Cell Signaling: the Role of Protein Tyrosine Kinase Syk, its Activation and Screening methods for New Pathway Participants - PMC [pmc.ncbi.nlm.nih.gov]
• 9. RBL-2H3 Cell Line - Significance of RBL-2H3 in Allergic Response and Immunological Studies [cytion.com]
• 10. Culturing RBL-2H3 rat basophils [protocols.io]
• 11. elabscience.com [elabscience.com]
• 12. Isolation and Culture of Bone Marrow-derived Mast Cells [en.bio-protocol.org]
• 13. Generation of Mast Cells from Murine Stem Cell Progenitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Frontiers | Differentiation and Functionality of Bone Marrow-Derived Mast Cells Depend on Varying Physiologic Oxygen Conditions [frontiersin.org]
• 15. A Mast Cell Degranulation Screening Assay for the Identification of Novel Mast Cell Activating Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Mast Cell Degranulation Assay to Study the Effect of a Target Chemical [jove.com]
• 17. Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. novamedline.com [novamedline.com]
• 19. documents.thermofisher.com [documents.thermofisher.com]
• 20. criver.com [criver.com]
• 21. Hooke - Contract Research - Passive Cutaneous Anaphylaxis (PCA) [hookelabs.com]

Furaltadone's Antiprotozoal Efficacy Against Coccidiosis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Furaltadone (B92408), a member of the nitrofuran class of synthetic antibiotics, has historically been utilized in veterinary medicine for its broad-spectrum antimicrobial activity, which extends to protozoan parasites of the genus Eimeria, the causative agents of coccidiosis in poultry. This technical guide provides a comprehensive overview of the antiprotozoal activity of furaltadone against coccidiosis. While specific quantitative efficacy data and detailed experimental protocols from contemporary studies are limited in readily accessible literature, this document synthesizes available information on its mechanism of action, general experimental methodologies for evaluating anticoccidial drugs, and qualitative evidence of its effectiveness. This guide is intended to serve as a foundational resource for researchers and professionals in drug development interested in the historical context and potential biochemical pathways associated with furaltadone's anticoccidial properties.

Introduction

Coccidiosis is a significant parasitic disease in the poultry industry, leading to substantial economic losses due to mortality, reduced weight gain, and decreased feed efficiency. The disease is caused by various species of the intracellular protozoan parasite Eimeria. For decades, control of coccidiosis has relied heavily on the use of anticoccidial drugs. Furaltadone, a nitrofuran derivative, was among the compounds employed for its ability to combat both bacterial and protozoal infections in poultry. Although its use has been largely discontinued (B1498344) in many regions due to regulatory concerns, understanding its antiprotozoal activity remains relevant for the study of nitrofuran compounds and the exploration of novel antiparasitic drug targets.

Mechanism of Action

The precise mechanism of action of furaltadone against Eimeria species has not been extensively detailed in recent literature. However, the general mechanism of nitrofurans against microbial and some protozoal cells is understood to involve the enzymatic reduction of the 5-nitro group by nitroreductases within the target organism. This process generates highly reactive cytotoxic intermediates.[1][2]

These reactive molecules are capable of inflicting damage to multiple cellular targets, including DNA, RNA, and ribosomal proteins, thereby inhibiting protein synthesis and disrupting cellular metabolism.[3][4] It is hypothesized that a similar mechanism is responsible for furaltadone's activity against Eimeria. The parasite's own enzymatic machinery likely activates the drug, leading to the production of radical species that are detrimental to its survival and replication.

dot

Caption: Proposed mechanism of action of Furaltadone against Eimeria.

Quantitative Data on Anticoccidial Activity

For the purpose of providing a framework for future research or for comparative analysis, the following tables are presented as templates for how such data would be structured.

Table 1: In Vitro Susceptibility of Eimeria species to Furaltadone (Hypothetical Data)

Eimeria Species	IC50 (µg/mL)	95% Confidence Interval
E. tenella	Data not available	Data not available
E. acervulina	Data not available	Data not available
E. necatrix	Data not available	Data not available
E. maxima	Data not available	Data not available
E. brunetti	Data not available	Data not available

Table 2: In Vivo Efficacy of Furaltadone Against Eimeria Infection in Broiler Chickens (Hypothetical Data)

Treatment Group	Dosage (ppm in feed)	Mean Lesion Score*	Oocyst Excretion (oocysts/gram feces)	Mean Weight Gain (g)	Feed Conversion Ratio
Infected, Unmedicated Control	0	Data not available	Data not available	Data not available	Data not available
Furaltadone	Specify dosage	Data not available	Data not available	Data not available	Data not available
Uninfected, Unmedicated Control	0	0.0	0	Data not available	Data not available

*Lesion scores are typically graded on a scale of 0 to 4 for different intestinal sections, based on the severity of gross lesions.[6][7]

Experimental Protocols

General In Vivo Efficacy Trial Protocol

A typical in vivo trial to evaluate an anticoccidial drug involves the following steps:

• Animal Husbandry: Day-old broiler chicks are raised in a controlled environment, typically in wire-floored battery cages to prevent extraneous infection. They are provided with a standard basal diet free of any anticoccidial medication.[8]

• Acclimation and Grouping: After an acclimation period, birds are randomly allocated to different treatment groups, including an uninfected unmedicated control, an infected unmedicated control, and one or more infected groups treated with the test compound at various dosages.[9]

• Infection: At a predetermined age (e.g., 14 days), birds in the infected groups are orally inoculated with a known number of sporulated oocysts of a specific Eimeria species.[10]

• Treatment: The test compound (furaltadone) is administered in the feed or drinking water, typically starting a day or two before infection and continuing for the duration of the experiment.

• Data Collection: Several parameters are measured post-infection:

  • Weight Gain and Feed Conversion: Body weight and feed consumption are recorded to calculate weight gain and the feed conversion ratio.[11]

  • Lesion Scoring: At a specific time point post-infection (e.g., 6-7 days), a subset of birds from each group is euthanized, and the intestines are examined for gross lesions. Lesions in different intestinal segments are scored on a scale of 0 (no lesions) to 4 (severe lesions).[6][7]

  • Oocyst Counting: Fecal samples are collected over several days post-infection, and the number of oocysts per gram of feces is determined using a McMaster chamber.[12][13]

  • Mortality: Daily mortality is recorded.

• Data Analysis: The collected data are statistically analyzed to determine the efficacy of the treatment in reducing the pathological effects of the Eimeria infection.

dot

Caption: A generalized experimental workflow for evaluating the in vivo efficacy of an anticoccidial drug like furaltadone.

Conclusion

Furaltadone has been recognized for its antiprotozoal activity against coccidiosis in poultry. The likely mechanism of action involves the reduction of its nitrofuran structure within the Eimeria parasite, leading to the formation of cytotoxic intermediates that disrupt essential cellular processes. While the historical use of furaltadone suggests its efficacy, a notable gap exists in the publicly available, detailed quantitative data and specific experimental protocols from controlled studies. The templates and generalized protocols provided in this guide are intended to aid researchers in designing future studies to either re-evaluate furaltadone's efficacy or to investigate other nitrofuran compounds as potential anticoccidial agents. A thorough understanding of the biochemical pathways targeted by these compounds in Eimeria could pave the way for the development of new and effective control strategies for this persistent and economically important disease.

References

• 1. Antiparasitic Drugs - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Enzymes Associated with Reductive Activation and Action of Nitazoxanide, Nitrofurans, and Metronidazole in Helicobacter pylori - PMC [pmc.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Nitrofurantoin: mechanism of action and implications for resistance development in common uropathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Combined effects of deoxycorticosterone and furaltadone on Escherichia coli infection in chickens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. eliasnutri.wordpress.com [eliasnutri.wordpress.com]
• 7. Lesion score: The main tool to diagnose coccidiosis in chickens (Part 1) [eimeriaprevention.com]
• 8. fda.gov [fda.gov]
• 9. researchgate.net [researchgate.net]
• 10. Efficacy of Routinely Used Anticoccidials Against Eimeria tenella Field Isolates in Chicken: Bangladesh Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Research Note: Evaluating fecal shedding of oocysts in relation to body weight gain and lesion scores during Eimeria infection - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Eimeria tenella oocyst shedding and output in cecal or fecal contents following experimental challenge in broilers - PubMed [pubmed.ncbi.nlm.nih.gov]

Furaltadone Hydrochloride: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Furaltadone (B92408) hydrochloride, a synthetic nitrofuran antibiotic, has historically been utilized in veterinary medicine for its broad-spectrum antibacterial and antiprotozoal activities. This technical guide provides an in-depth overview of the core physicochemical properties, mechanism of action, and key experimental protocols related to Furaltadone hydrochloride. The information is intended to serve as a valuable resource for researchers, scientists, and professionals engaged in drug development and microbiological research. This document summarizes quantitative data in structured tables, details experimental methodologies, and provides visual representations of key pathways and workflows to facilitate a comprehensive understanding of this compound.

Chemical and Physical Properties

Furaltadone hydrochloride is a yellow crystalline powder. The anhydrous form is described as a white, crystalline, odorless powder, while the monohydrate is yellow.[1] It is a synthetic nitrofuran derivative with the chemical name 5-morpholinomethyl-3-(5-nitrofurfurylideneamino)-2-oxazolidone hydrochloride.[1]

Identification and Structural Information

Property	Value	Reference
Chemical Name	5-morpholinomethyl-3-(5-nitrofurfurylideneamino)-2-oxazolidone hydrochloride	[1]
Synonyms	Altafur hydrochloride, NF-902 hydrochloride, NSC 53270	[2][3]
CAS Number	3759-92-0	[2][4]
Molecular Formula	C₁₃H₁₆N₄O₆·HCl	[2][3]
Molecular Weight	360.75 g/mol (anhydrous)	[1][2][4]
InChI Key	PPSVFZXMDMUIGB-UHFFFAOYSA-N	[3]
SMILES	C1COCCN1CC2CN(C(=O)O2)N=CC3=CC=C(O3)--INVALID-LINK--[O-].Cl	[2][3]

Physicochemical Data

Property	Value	Reference
Appearance	Yellow crystalline powder	[1][4]
Melting Point	Approx. 240°C (with decomposition)	[1]
Solubility	Water: 72 mg/mL[2], 66 mg/mL (Sonication recommended)[5], ≥34.35 mg/mL[6]DMSO: 17 mg/mL (47.12 mM)[2], 16.67 mg/mL (46.2 mM) (Sonication recommended)[5], ≥12.4 mg/mL (with gentle warming)[6]Ethanol (B145695): Insoluble[2][5]
pKa	6.35	[7]
logP	0.8	[7]

Mechanism of Action

Furaltadone hydrochloride exerts its antimicrobial effects through a multi-faceted mechanism primarily involving the damage of microbial genetic material and essential enzymes.[8][9][10]

Antibacterial and Antiprotozoal Activity

Once inside the bacterial or protozoal cell, the nitro group of Furaltadone is metabolically activated, generating reactive intermediates.[8] These highly reactive molecules are responsible for the drug's cytotoxic effects. The proposed mechanism involves:

• DNA and RNA Damage: The reactive intermediates cause fragmentation of the DNA and RNA backbone, thereby inhibiting replication and transcription, which ultimately leads to cell death.[2][8][9]

• Enzyme Inhibition: Furaltadone and its metabolites can cause irreversible damage to the prosthetic groups of essential microbial enzymes and degrade their polypeptide chains.[2][9] One proposed target includes enzymes crucial for cell wall synthesis, such as DNA gyrase and topoisomerase II, leading to the inhibition of protein synthesis.[3][10]

This broad mechanism of action contributes to its effectiveness against a wide range of Gram-positive and Gram-negative bacteria, including species of Salmonella, Escherichia, Proteus, Streptococcus, and Staphylococcus.[1][8] It has also demonstrated efficacy against protozoa like those causing coccidiosis.[2][8]

Caption: Proposed antibacterial mechanism of Furaltadone hydrochloride.

Immunomodulatory Effects

Beyond its antimicrobial properties, Furaltadone has been shown to possess immunomodulatory effects, specifically in the context of allergic reactions.[8][11] It has been demonstrated to suppress IgE-mediated allergic responses by inhibiting the activation of mast cells.[8][11]

The underlying mechanism for this activity is the inhibition of the Lyn/Syk signaling pathway in mast cells.[11] Furaltadone (10 µM) has been shown to inhibit the antigen-induced phosphorylation of early signaling proteins, including Syk and LAT, as well as downstream signaling proteins such as Akt, Erk1/2, p38, and JNK in mast cells, without causing cytotoxicity.[11][12] This suppression of mast cell activation prevents the degranulation and release of inflammatory mediators.[11]

Caption: Immunomodulatory mechanism of Furaltadone hydrochloride via inhibition of the Lyn/Syk pathway in mast cells.

Experimental Protocols

Synthesis of Furaltadone Hydrochloride

The synthesis of Furaltadone hydrochloride involves a multi-step process. A general outline involves the reaction of furfural (B47365) with 4-nitro-o-phenylenediamine, followed by purification and conversion to the hydrochloride salt.[6] A more detailed, analogous synthesis for a similar oxazolidinone structure is described, which can be adapted.

Reaction Scheme:

Caption: General synthesis workflow for Furaltadone hydrochloride.

Methodology:

A detailed manufacturing process for the furaltadone base involves the reaction of 3-(N-morpholinyl)-1,2-epoxypropane with hydrazine hydrate. The excess hydrazine is removed, and the resulting intermediate, 3-amino-5-(N-morpholinyl)-methyl-2-oxazolidone, is then reacted with 5-nitro-2-furaldehyde in an acidified aqueous ethanol solution. The hydrochloride salt is formed quantitatively by suspending the furaltadone base in alcohol and adding a sufficient amount of concentrated aqueous hydrochloric acid. The resulting precipitate can be recrystallized from 80% alcohol.

Analytical Methods

A reversed-phase HPLC method can be utilized for the analysis of Furaltadone.

• Column: Cogent Bidentate C8™, 4µm, 100Å (4.6 x 75mm)

• Mobile Phase: 80% Deionized Water / 20% Acetonitrile / 0.1% Formic Acid (v/v)

• Flow Rate: 1.0 mL/minute

• Injection Volume: 1 µL

• Detection: UV at 367 nm

• Sample Preparation: A 1 mg/mL stock solution of Furaltadone hydrochloride in the mobile phase can be prepared and subsequently diluted as needed.

In Vitro Antibacterial Susceptibility Testing

Standardized methods from the Clinical and Laboratory Standards Institute (CLSI), such as M07 (broth dilution) and M02 (disk diffusion), should be followed for determining the in vitro antibacterial activity of Furaltadone hydrochloride.

General Broth Microdilution Protocol:

• Prepare a stock solution of Furaltadone hydrochloride in a suitable solvent (e.g., DMSO).

• Perform serial two-fold dilutions of the compound in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate.

• Inoculate each well with a standardized bacterial suspension (approximately 5 x 10⁵ CFU/mL).

• Include positive (bacteria without drug) and negative (broth only) controls.

• Incubate the plates at 35-37°C for 16-20 hours.

• The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of Furaltadone hydrochloride that completely inhibits visible bacterial growth.

In Vitro Mast Cell Degranulation Assay (β-Hexosaminidase Release)

This assay measures the release of the granular enzyme β-hexosaminidase from mast cells (e.g., RBL-2H3 cell line) as an indicator of degranulation.

Protocol:

• Seed RBL-2H3 cells in a 24-well plate and sensitize them with anti-dinitrophenyl (DNP) immunoglobulin E (IgE).

• Wash the cells and pre-incubate with various concentrations of Furaltadone hydrochloride for 30 minutes.

• Induce degranulation by challenging the cells with DNP-human serum albumin (HSA).

• After incubation, centrifuge the plate and collect the supernatant.

• To measure β-hexosaminidase activity, incubate the supernatant with a p-nitrophenyl-N-acetyl-β-D-glucosaminide (pNAG) substrate solution in a citrate (B86180) buffer (pH 4.5) at 37°C.

• Stop the reaction with a high pH stop solution (e.g., Na₂CO₃/NaHCO₃ buffer, pH 10.0).

• Measure the absorbance of the released p-nitrophenol at 405 nm.

• Calculate the percentage of β-hexosaminidase release relative to a positive control (e.g., Triton X-100 lysed cells).

In Vivo Passive Cutaneous Anaphylaxis (PCA) Model

The PCA model in mice is used to evaluate the in vivo anti-allergic activity of Furaltadone hydrochloride.

Protocol:

• Passively sensitize BALB/c mice by intradermally injecting anti-DNP IgE into one ear.

• After 24 hours, administer Furaltadone hydrochloride (e.g., 3-30 mg/kg) orally.

• After 1 hour, induce an anaphylactic reaction by intravenous injection of DNP-HSA containing Evans blue dye into the tail vein.

• After 30-60 minutes, sacrifice the mice and excise the ears.

• Extract the Evans blue dye from the ear tissue using formamide (B127407) at 63°C overnight.

• Quantify the amount of extravasated dye by measuring the absorbance at 620 nm.

• A reduction in dye extravasation in the Furaltadone-treated group compared to the vehicle control indicates inhibition of the allergic response.

Applications in Research and Drug Development

Furaltadone hydrochloride serves as a valuable tool in several areas of research:

• Antimicrobial Research: It can be used as a reference compound in studies on nitrofuran antibiotics and to investigate mechanisms of bacterial resistance.[9]

• Immunology and Allergy Research: Its ability to inhibit mast cell degranulation makes it a useful pharmacological tool for studying the signaling pathways involved in allergic responses.[8][11]

• Drug Discovery: As a well-characterized antibacterial agent, it can be used as a lead compound or a standard in screening for new antimicrobial agents.[9]

• Veterinary Medicine: Historically, it has been used for the treatment and prevention of various bacterial and protozoal infections in poultry and other livestock.[1][8]

Safety and Regulatory Status

The use of nitrofurans, including Furaltadone, in food-producing animals has been banned in many countries, including the European Union and the United States, due to concerns about the potential carcinogenicity of their residues. Therefore, its application is now primarily limited to research purposes.

Conclusion

Furaltadone hydrochloride is a nitrofuran antibiotic with a well-defined mechanism of action involving the damage of microbial DNA, RNA, and proteins. It also exhibits interesting immunomodulatory properties through the inhibition of mast cell degranulation. This technical guide has provided a comprehensive overview of its physicochemical properties and detailed experimental protocols for its synthesis, analysis, and biological evaluation. This information is intended to support further research and development efforts in the fields of microbiology, immunology, and drug discovery.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibition of the IgE-Mediated Activation of RBL-2H3 Cells by TIPP, a Novel Thymic Immunosuppressive Pentapeptide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. abmgood.com [abmgood.com]
• 4. Passive Cutaneous Anaphylaxis Model - Creative Biolabs [creative-biolabs.com]
• 5. criver.com [criver.com]
• 6. Passive Cutaneous Anaphylaxis Model - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 7. A Novel Synthesis of Oxazolidinone Derivatives (A Key Intermediate of Linezolid) – Oriental Journal of Chemistry [orientjchem.org]
• 8. Hooke - Contract Research - Passive Cutaneous Anaphylaxis (PCA) [hookelabs.com]
• 9. Measuring Local Anaphylaxis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Antibacterial Susceptibility Test Interpretive Criteria | FDA [fda.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Evaluation of Antimicrobials Against Salmonella in Poultry, with a Historical Profile of Furaltadone

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Furaltadone (B92408) is a nitrofuran antibiotic that is banned for use in food-producing animals in numerous jurisdictions, including the United States, the European Union, and Australia, due to public health concerns regarding the carcinogenicity of its residues.[1][2][3] The following information is provided for research and historical context only and is not an endorsement or guide for the use of furaltadone in poultry. Modern research efforts should focus on developing safe and effective alternatives.

Introduction

Salmonella is a significant pathogen in the poultry industry, causing clinical disease (salmonellosis) and acting as a major source of foodborne illness in humans.[4] Historically, antimicrobial agents like furaltadone were used to control Salmonella infections in poultry flocks.[5][6] Furaltadone, a synthetic nitrofuran antibiotic, demonstrated a broad spectrum of activity against gram-negative and gram-positive bacteria.[5] However, due to the persistence of its residues in edible tissues and their associated carcinogenic and mutagenic risks, its use has been prohibited in food animal production.[1][2][3]

These application notes provide a historical overview of furaltadone and present detailed, contemporary protocols for the in vitro and in vivo evaluation of new antimicrobial candidates against Salmonella in poultry, reflecting current best practices in veterinary drug development.

Historical Profile of Furaltadone

Mechanism of Action

Furaltadone, like other nitrofurans, acts as a prodrug that is activated by bacterial nitroreductases. This process generates reactive electrophilic intermediates that are highly cytotoxic to the bacterial cell. These intermediates attack multiple targets, inhibiting the synthesis of DNA, RNA, proteins, and interfering with the citric acid cycle. This multi-target mechanism is thought to contribute to a lower frequency of resistance development compared to single-target antibiotics.

Caption: Generalized mechanism of action for nitrofuran antibiotics like furaltadone.

Historical Efficacy and Dosage

Furaltadone was administered to poultry, often via drinking water, for the prevention and treatment of salmonellosis (including Fowl Typhoid and Paratyphoid) and other bacterial infections.[5] Published historical data suggests dosages for poultry were in the range of 100 grams per 200 litres of drinking water for 5-7 days for treatment.[7] Another source recommended a general dose of 20 mg/kg bodyweight.[7]

Pharmacokinetics and Residue Profile

Furaltadone is rapidly metabolized in poultry. The parent compound is often undetectable shortly after administration ceases.[2] However, its metabolites, particularly 3-amino-5-morpholinomethyl-2-oxazolidinone (AMOZ), can covalently bind to tissue proteins, leading to persistent, non-extractable residues.[2] These bound residues are the primary concern for human food safety.

Quantitative Data Summary: Furaltadone

The following tables summarize available quantitative data regarding historical dosages and residue levels of furaltadone and its metabolite AMOZ.

Table 1: Historical Recommended Dosages of Furaltadone in Poultry

Application	Dosage Regimen	Route of Administration	Source
Prevention & Treatment	100 g per 200 L of water for 5 days	Drinking Water	[7]
General Dose	20 mg/kg bodyweight	Oral (Drinking Water)	[7]

| Treatment Combination | Used in a formulation with Oxytetracycline | Drinking Water |[8] |

Table 2: Reported Residue Levels of Furaltadone and its Metabolite (AMOZ) in Poultry Tissues

Tissue	Analyte	Concentration (µg/kg)	Treatment Details	Withdrawal Period	Source
Muscle	Furaltadone	3-12	Medicated Feed	Zero	[9]
Muscle	Furaltadone	362	Medicated Feed	Zero	[9]
Muscle	AMOZ	270	132 mg/kg Furaltadone in feed	3 weeks	[1]
Liver	AMOZ	80	132 mg/kg Furaltadone in feed	3 weeks	[1]

| Gizzard | AMOZ | 331 | 132 mg/kg Furaltadone in feed | 3 weeks |[1] |

Regulatory Status and Safety Concerns

The use of furaltadone in food-producing animals was banned due to evidence that the drug and its metabolites are carcinogenic and mutagenic.[2][3] Regulatory bodies established that no safe level of residues could be determined, leading to a zero-tolerance policy.

References

• 1. Detection, accumulation, distribution, and depletion of furaltadone and nifursol residues in poultry muscle, liver, and gizzard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Furaltadone - Wikipedia [en.wikipedia.org]
• 4. scholarworks.uark.edu [scholarworks.uark.edu]
• 5. sico.be [sico.be]
• 6. pigeonsproducts.com [pigeonsproducts.com]
• 7. agrar.nl [agrar.nl]
• 8. jvasonline.com [jvasonline.com]
• 9. researchgate.net [researchgate.net]

Application Note: Determination of Furaltadone Residues by HPLC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantitative analysis of furaltadone (B92408) residues in various biological matrices using High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS). Furaltadone, a nitrofuran antibiotic, is banned for use in food-producing animals in many regions due to potential carcinogenic and mutagenic effects.[1] Its analysis is crucial for food safety and regulatory compliance. Since furaltadone metabolizes rapidly, monitoring often focuses on its tissue-bound metabolite, 3-amino-5-morpholinomethyl-2-oxazolidinone (AMOZ).[2] This protocol outlines the sample preparation, including an acid hydrolysis and derivatization step to release and stabilize the AMOZ metabolite, followed by optimized liquid chromatography and mass spectrometry conditions for accurate detection and quantification.

Experimental Protocols

Sample Preparation

The sample preparation procedure is critical for the release of protein-bound metabolites of furaltadone. This typically involves acid hydrolysis followed by derivatization with 2-nitrobenzaldehyde (B1664092) (2-NBA).

Materials:

• Homogenized sample (e.g., animal tissue, egg yolk)

• Deionized water

• Methanol (B129727) (MeOH)

• Ethyl acetate (B1210297) (EtOAc)

• Hydrochloric acid (HCl), 1N

• 2-nitrobenzaldehyde (2-NBA) solution in DMSO, 10 mM[2]

• Potassium phosphate (B84403) dibasic (K2HPO4), 0.1M[2]

• Sodium hydroxide (B78521) (NaOH), 1N

• 50 mL polypropylene (B1209903) centrifuge tubes

• Vortex mixer

• Centrifuge

• Water bath or incubator

• Nitrogen evaporator

Procedure:

• Weigh 1.0 ± 0.1 g of the homogenized sample into a 50 mL polypropylene tube.[2]

• To remove interfering substances, a washing step can be performed by adding 8 mL of MeOH and 1 mL of H2O, vortexing, and centrifuging. The supernatant is then discarded.[2]

• Add 4 mL of deionized water, 0.5 mL of 1N HCl, and 100 µL of 10 mM 2-NBA solution to the sample pellet.[2]

• Vortex the mixture for approximately 10 seconds.[2]

• Incubate the sample at 37-39°C for at least 16 hours (overnight) to allow for hydrolysis and derivatization.[2]

• After incubation, allow the sample to cool to room temperature.

• Neutralize the sample by adding 5 mL of 0.1M K2HPO4 and approximately 0.4 mL of 1N NaOH to achieve a pH of around 7.[2]

• Perform a liquid-liquid extraction by adding 5 mL of ethyl acetate and vortexing for 10 seconds.[2]

• Centrifuge the sample for 10 minutes at approximately 3400 rpm.[2]

• Transfer the upper organic (ethyl acetate) layer to a clean tube.[2]

• Repeat the extraction step with another 5 mL of ethyl acetate and combine the organic layers.[2]

• Evaporate the combined ethyl acetate extract to dryness under a gentle stream of nitrogen at 45°C.[1]

• Reconstitute the dry residue in a suitable volume (e.g., 500 µL) of the initial mobile phase composition.[1]

• Vortex the reconstituted sample and filter it through a 0.45 µm filter into an autosampler vial for HPLC-MS/MS analysis.[1]

HPLC-MS/MS Analysis

Instrumentation: A liquid chromatograph coupled with a tandem mass spectrometer equipped with an electrospray ionization (ESI) source is used for the analysis.

Liquid Chromatography Conditions:

Parameter	Condition
Column	C18 reverse-phase column (e.g., Zorbax SB-C18, 5 µm, 4.6 x 250 mm)
Mobile Phase A	10 mM ammonium (B1175870) formate (B1220265) (pH 4) / methanol (9:1, v/v)[1] or 1 mM aqueous ammonium acetate : methanol (80:20)[2]
Mobile Phase B	10 mM ammonium formate (pH 4) / methanol (1:9, v/v)[1]
Gradient	A gradient elution is typically used to separate the analyte from matrix components.
Flow Rate	350 µL/min[1]
Injection Volume	20 µL
Column Temperature	Ambient or controlled (e.g., 40°C)

Mass Spectrometry Conditions:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive Mode for Furaltadone and derivatized AMOZ[1]
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	120°C[3]
Desolvation Temperature	450°C[3]
Capillary Voltage	1 kV[3]
Cone Gas Flow	100 L/hr[3]
MRM Transitions	Specific precursor-to-product ion transitions for furaltadone and its derivatized metabolite should be optimized.

Quantitative Data Summary

The following table summarizes the performance characteristics of the HPLC-MS/MS method for furaltadone and its metabolite AMOZ, as reported in various studies.

Analyte	Matrix	CCα (µg/kg)	CCβ (µg/kg)	LOQ (µg/kg)	Recovery (%)
Furaltadone	Poultry Eggs	0.9[1][4]	2.0[1][4]	-	76.6[1]
Furaltadone	Macroalgae (U. lactuca)	5.57[5]	10.97[5]	-	88.9 - 95.5[5]
AMOZ	Poultry Eggs	0.1[4][6]	0.5[4][6]	0.1 - 0.5[7]	-
AMOZ	Animal Tissue	-	-	≥ 5 (ppb)	-

CCα: Decision Limit; CCβ: Detection Capability; LOQ: Limit of Quantification.

Workflow Diagram

Caption: Experimental workflow for Furaltadone residue analysis.

This detailed protocol provides a comprehensive framework for the analysis of furaltadone residues. For optimal results, method validation should be performed in the specific matrix of interest according to regulatory guidelines such as those from the European Commission Decision 2002/657/EC.[5]

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. fsis.usda.gov [fsis.usda.gov]
• 3. waters.com [waters.com]
• 4. Determination of furaltadone and nifursol residues in poultry eggs by liquid chromatography-electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A LC-MS/MS methodology to determine furaltadone residues in the macroalgae Ulva lactuca - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Furaltadone Metabolite (AMOZ) Detection using ELISA Kit

For Researchers, Scientists, and Drug Development Professionals

Introduction

Furaltadone (B92408), a nitrofuran antibiotic, has been widely used in veterinary medicine to treat and prevent bacterial infections in livestock and aquaculture.[1][2] However, due to concerns about the carcinogenic and mutagenic properties of its residues, the use of furaltadone in food-producing animals has been banned in many countries, including the European Union.[1][3]

Following administration, furaltadone is rapidly metabolized, and its residues become covalently bound to tissue proteins. The tissue-bound metabolite, 3-amino-5-morpholinomethyl-2-oxazolidinone (AMOZ), is stable and persistent, making it a key marker for detecting the illegal use of furaltadone.[1][4] This document provides detailed application notes and protocols for the quantitative detection of AMOZ using a competitive enzyme-linked immunosorbent assay (ELISA) kit.

Principle of the Assay

The AMOZ ELISA kit is a competitive immunoassay. The microtiter plate is pre-coated with an AMOZ-protein conjugate. During the assay, AMOZ present in the sample competes with a fixed amount of horseradish peroxidase (HRP)-labeled AMOZ for binding to a limited number of specific antibodies.

After an incubation period, unbound components are washed away. A substrate solution is then added, which develops a color in the presence of the HRP enzyme. The intensity of the color is inversely proportional to the concentration of AMOO in the sample.[1] The concentration is determined by comparing the optical density of the sample with a standard curve.[5][6]

Quantitative Data Summary

The performance characteristics of commercially available AMOZ ELISA kits are summarized in the table below. These values are indicative and may vary between different kit manufacturers and sample matrices.

Parameter	Performance Characteristics
Detection Limit (LOD)	0.04 ppb - 0.15 ppb for various matrices including muscle, liver, honey, milk, and egg.[5][7]
Standard Range	0 ppb, 0.05 ppb, 0.15 ppb, 0.45 ppb, 1.35 ppb, 4.05 ppb[5]
Cross-Reactivity	AMOZ: 100%; AOZ, AHD, SEM: < 0.1%[2][5]
Sample Recovery Rate	Muscle, Liver, Egg: 80% ± 25%; Honey, Milk: 75% ± 15%; Milk powder, Egg powder, Feed: 85% ± 25%[5]
Intra-assay Precision (CV%)	< 10%[8]
Inter-assay Precision (CV%)	< 10%[8]

Experimental Protocols

Materials Required (Not included in the kit)

• Homogenizer

• Centrifuge

• Water bath or incubator

• Nitrogen evaporator (optional)

• Vortex mixer

• Micropipettes and tips

• Graduated cylinders

• Deionized water

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Potassium phosphate, dibasic (K2HPO4)

• Ethyl acetate (B1210297)

• N-hexane

• 2-Nitrobenzaldehyde (B1664092) (derivatization reagent)

• Dimethyl sulfoxide (B87167) (DMSO)

Reagent Preparation

• 1 M HCl: Dilute concentrated HCl with deionized water.

• 1 M NaOH: Dissolve 4g of NaOH in 100 mL of deionized water.[5]

• 0.1 M K2HPO4: Dissolve 11.4g of K2HPO4•3H2O in 500 mL of deionized water.[5]

• Derivatization Reagent (10 mM 2-nitrobenzaldehyde in DMSO): Prepare fresh before use. Dissolve 15.2 mg of 2-nitrobenzaldehyde in 10 mL of DMSO.[1]

• Wash Buffer: Dilute the concentrated wash buffer provided in the kit with deionized water according to the kit instructions (typically 1:19).[5]

Sample Preparation

The following are generalized protocols. Specific protocols may vary depending on the sample matrix and the ELISA kit manufacturer.

For Muscle, Liver, Fish, and Shrimp Samples:

• Weigh 1.0 g of the homogenized sample into a centrifuge tube.

• Add 4 mL of deionized water, 0.5 mL of 1 M HCl, and 100 µL of freshly prepared derivatization reagent.[5]

• Vortex for 5 minutes.[5]

• Incubate overnight (approximately 16 hours) at 37°C or for 3 hours at 50°C in a water bath.[5]

• Allow the sample to cool to room temperature.

• Add 5 mL of 0.1 M K2HPO4, 0.4 mL of 1 M NaOH, and 5 mL of ethyl acetate.[5]

• Vortex for 5 minutes.[5]

• Centrifuge at 4000 rpm for 10 minutes.[5]

• Transfer 2.5 mL of the upper ethyl acetate layer to a clean tube.

• Evaporate the solvent to dryness at 50-60°C under a gentle stream of nitrogen or in a water bath.[5]

• Re-dissolve the residue in 1 mL of reconstitution buffer (provided in the kit) or a mixture of n-hexane and sample diluent as per the kit's instructions.

• The resulting solution is ready for ELISA analysis.

For Milk Samples:

• Take 5 mL of milk into a centrifuge tube.

• Add reagents to precipitate proteins as specified by the kit manufacturer (e.g., Na2Fe(CN)5NO and ZnSO4 solutions).[5]

• Centrifuge to obtain a clear supernatant.[5]

• Proceed with the derivatization and extraction steps as described for muscle samples, starting from the addition of HCl and derivatization reagent to the supernatant.[5]

ELISA Assay Procedure

• Allow all reagents and samples to reach room temperature before use.

• Add 50 µL of each standard and prepared sample solution into the appropriate wells of the microtiter plate in duplicate.[1]

• Add 50 µL of HRP Conjugate to each well.[5]

• Add 50 µL of Antibody Working Solution to each well.[5]

• Cover the plate and incubate at 25°C for 45 minutes in the dark.[5]

• Wash the plate 3-5 times with diluted wash buffer.[1][2]

• Add 50 µL of Substrate Reagent A and 50 µL of Substrate Reagent B to each well.[5]

• Incubate at 25°C for 15 minutes in the dark for color development.[5]

• Add 50 µL of Stop Solution to each well to terminate the reaction. The color will change from blue to yellow.[2]

• Read the optical density (OD) at 450 nm using a microplate reader within 10 minutes.

Data Analysis

• Calculate the average absorbance for each set of standards and samples.

• Calculate the percentage of binding (%B/B0) for each standard and sample using the following formula: %B/B0 = (Average OD of standard or sample / Average OD of zero standard) x 100

• Plot a standard curve of the %B/B0 (Y-axis) versus the concentration of the standards (X-axis) on a semi-logarithmic scale.

• Determine the concentration of AMOZ in the samples by interpolating their %B/B0 values from the standard curve.

• Multiply the obtained concentration by the appropriate dilution factor from the sample preparation step to get the final concentration in the original sample.

Visualizations

Caption: Experimental workflow for AMOZ detection using ELISA.

Caption: Principle of Competitive ELISA for AMOZ detection.

References

• 1. food.r-biopharm.com [food.r-biopharm.com]
• 2. lifetechindia.com [lifetechindia.com]
• 3. researchgate.net [researchgate.net]
• 4. fsis.usda.gov [fsis.usda.gov]
• 5. file.elabscience.com [file.elabscience.com]
• 6. assaygenie.com [assaygenie.com]
• 7. Biopanda ® Reagents Ltd - Furaltadone (AMOZ) ELISA Kit [biopanda.co.uk]
• 8. mybiosource.com [mybiosource.com]

Application Notes and Protocols for Furaltadone Stock Solution Preparation

Introduction

Furaltadone is a synthetic nitrofuran antibiotic primarily utilized in research for its broad-spectrum antibacterial properties against both Gram-positive and Gram-negative bacteria.[1] It has been notably studied for its effectiveness in treating coccidiosis and intestinal Salmonella infections.[2][3][4] The mechanism of action involves the inhibition of bacterial protein synthesis.[1][5] Due to its chemical properties, proper preparation of stock solutions is critical for ensuring experimental reproducibility and efficacy. These protocols provide detailed instructions for the preparation, storage, and safe handling of Furaltadone stock solutions for research applications.

Safety and Handling Precautions

Furaltadone hydrochloride is classified as a hazardous substance and requires careful handling to minimize exposure.

• Hazard Identification: The compound is harmful if swallowed (H302), causes skin irritation (H315), leads to serious eye irritation (H319), and may cause respiratory irritation (H335).[6]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, a lab coat, and safety goggles or a face shield when handling the solid compound and its solutions.[6][7]

• Ventilation: Handle Furaltadone powder and prepare solutions in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or aerosols.[6][8]

• Exposure Response:

  • If on skin: Wash the affected area thoroughly with soap and water.[6]

  • If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so. Continue rinsing.[6]

  • If inhaled: Move the individual to fresh air and keep them in a position comfortable for breathing.[6]

  • If swallowed: Rinse the mouth and seek medical attention.[6][8]

• Disposal: All waste materials must be disposed of in accordance with local, state, and federal regulations for hazardous chemical waste.[7]

Data Presentation

The following tables summarize the key quantitative data for the preparation of Furaltadone stock solutions.

Table 1: Solubility of Furaltadone Hydrochloride

Solvent	Solubility	Notes	Citations
DMSO	16.67 mg/mL (46.2 mM)	Sonication or gentle warming is recommended to aid dissolution.	[2][3][9]
Water (H₂O)	66 mg/mL (182.95 mM)	Sonication is recommended. Solubility may vary.	[2]
Ethanol	< 1 mg/mL	Considered insoluble or only slightly soluble.	[2]
In Vivo Formulation 1	≥ 1.67 mg/mL (4.63 mM)	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline.	[4][9]
In Vivo Formulation 2	≥ 1.67 mg/mL (4.63 mM)	10% DMSO, 90% (20% SBE-β-CD in Saline).	[4][9]

Table 2: Storage and Stability of Furaltadone

Form	Storage Temperature	Duration	Notes	Citations
Solid Powder	-20°C	3 years	Store in a tightly sealed container.	[2]
Stock Solution in Solvent	-80°C	6 months to 1 year	Aliquot to avoid repeated freeze-thaw cycles. Store sealed, away from moisture and light.	[2][4]
Stock Solution in Solvent	-20°C	1 month	Aliquot to avoid repeated freeze-thaw cycles. Store sealed, away from moisture and light.	[4][10]

Experimental Protocols

Protocol 1: Preparation of Furaltadone Stock Solution in DMSO (for in vitro use)

This protocol describes the preparation of a 10 mg/mL Furaltadone stock solution in DMSO.

1. Materials and Equipment

• Furaltadone hydrochloride (solid powder)

• Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

• Analytical balance

• Spatula

• Weighing paper or boat

• Sterile microcentrifuge tubes or cryovials for aliquoting

• Vortex mixer

• Sonicator bath (optional)

• Personal Protective Equipment (PPE)

2. Procedure

• Preparation: Don all required PPE and perform all manipulations within a chemical fume hood.

• Weighing: Tare the analytical balance with a clean weighing boat. Carefully weigh the desired amount of Furaltadone hydrochloride powder. For example, to prepare 1 mL of a 10 mg/mL solution, weigh 10 mg of the powder.

• Dissolution: Transfer the weighed powder into an appropriately sized sterile tube. Using a micropipette, add the calculated volume of DMSO to achieve the final concentration of 10 mg/mL (e.g., add 1 mL of DMSO to 10 mg of powder).

• Mixing: Cap the tube securely and vortex thoroughly until the solid is completely dissolved. The solution should be clear and yellow.

• Aiding Dissolution (if necessary): If the compound does not dissolve completely, sonicate the solution in a water bath for 10-15 minutes.[2][3] Gentle warming can also be applied.[11]

• Aliquoting and Storage: Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in sterile cryovials to prevent degradation from repeated freeze-thaw cycles.[4]

• Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term storage (up to 1 month).[2][4] Ensure containers are tightly sealed and protected from light.[4][9]

Protocol 2: Preparation of Furaltadone Formulation (for in vivo use)

This protocol provides an example of preparing a Furaltadone formulation for animal studies using a co-solvent system.

1. Materials and Equipment

• Furaltadone hydrochloride stock solution in DMSO (e.g., 16.7 mg/mL)

• Polyethylene glycol 300 (PEG300)

• Tween-80

• Sterile Saline (0.9% NaCl)

• Sterile conical tubes

• Micropipettes and sterile tips

• Vortex mixer

2. Procedure

• Preparation: Perform all steps under sterile conditions in a laminar flow hood.

• Solvent Combination: To prepare 1 mL of a final solution, add the solvents sequentially as follows. Ensure the solution is clear after each addition before proceeding to the next step.[2]

  • Add 100 µL of a 16.7 mg/mL Furaltadone DMSO stock solution to a sterile tube.

  • Add 400 µL of PEG300 and mix thoroughly by vortexing.

  • Add 50 µL of Tween-80 and mix again until the solution is homogeneous.

  • Add 450 µL of sterile saline to reach the final volume of 1 mL.

• Final Mixing: Vortex the final solution extensively to ensure it is clear and uniformly mixed. This formulation yields a Furaltadone concentration of 1.67 mg/mL.

• Usage: It is highly recommended to prepare this working solution immediately before use.[2] Do not store this final formulation for extended periods.

Mandatory Visualization

The following diagram illustrates the general workflow for preparing a Furaltadone stock solution for research purposes.

Caption: Workflow for Furaltadone stock solution preparation.

References

• 1. CAS 3759-92-0: Furaltadone hydrochloride | CymitQuimica [cymitquimica.com]
• 2. Furaltadone hydrochloride | Parasite | Antibiotic | TargetMol [targetmol.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. CAS 139-91-3: Furaltadone | CymitQuimica [cymitquimica.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. echemi.com [echemi.com]
• 9. file.medchemexpress.com [file.medchemexpress.com]
• 10. selleckchem.com [selleckchem.com]
• 11. apexbt.com [apexbt.com]

Application Notes and Protocols for the Electrochemical Detection of Furaltadone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Furaltadone (FLD) is a nitrofuran antibiotic that has been widely used in veterinary medicine.[1][2] However, due to concerns about its potential carcinogenic and mutagenic effects, its use has been banned in many countries for food-producing animals.[3][4] Consequently, sensitive and reliable methods for the detection of FLD residues in various matrices, such as food products and environmental samples, are crucial for ensuring food safety and monitoring environmental contamination.[1][5] Electrochemical methods offer a promising alternative to traditional analytical techniques like chromatography and immunoassays, providing rapid, cost-effective, and highly sensitive detection of Furaltadone.[6][7]

These application notes provide a comprehensive overview of the electrochemical detection of Furaltadone, including the underlying signaling pathway, detailed experimental protocols for various modified electrodes, and a summary of their analytical performance.

Signaling Pathway: Electrochemical Reduction of Furaltadone

The electrochemical detection of Furaltadone is based on the irreversible reduction of its nitro group (-NO2) to a hydroxylamine (B1172632) group (-NHOH).[2] This process involves the transfer of four electrons and four protons at the electrode surface, generating a measurable electrical signal. The intensity of this signal is proportional to the concentration of Furaltadone in the sample.

Caption: Electrochemical reduction of Furaltadone at a modified electrode surface.

Experimental Workflow

The general workflow for the electrochemical detection of Furaltadone involves several key steps, from sample preparation to data analysis.

Caption: General experimental workflow for electrochemical Furaltadone detection.

Quantitative Data Summary

The performance of various modified electrodes for the electrochemical detection of Furaltadone is summarized in the table below. This allows for a direct comparison of their key analytical parameters.

Electrode Modifier	Electrode Substrate	Technique	Linear Range (μM)	Limit of Detection (LOD) (nM)	Sensitivity (μA μM⁻¹ cm⁻²)	Reference
Eu₂(WO₄)₃ Nanoparticles	Screen-Printed Carbon Electrode (SPCE)	DPV	0.01 - 300	97,000	2.1335	[1][2]
SrMnO₃/f-BN Composite	Screen-Printed Carbon Electrode (SPCE)	DPV	0.01 - 152.11	2.0	2.45	[8]
ZnO-ZnCo₂O₄ Nano-heterostructure	Glassy Carbon Electrode (GCE)	DPV	0.01 - 4.68 & 15 - 100	1.46 & 34.1	24.4 & 0.72	[9]
Cu/Ni/TiO₂/MWCNTs	Screen-Printed Carbon Electrode (SPCE)	DPV	10 - 150	94.9	1.9288	[10]
Pr₂(MoO₄)₃	Glassy Carbon Electrode (GCE)	DPV	0.001 - 616.05	0.63	Not Reported	[3]
SmVO₄/HNT Nanocomposite	Polyethylene Terephthalate Sheet	DPV	0.05 - 194.4	9	Not Reported	[11]

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on published research and can be adapted for specific laboratory conditions.

Protocol 1: Furaltadone Detection using Eu₂(WO₄)₃ Nanoparticle Modified Screen-Printed Carbon Electrode[1][6]

1. Materials and Reagents:

• Screen-Printed Carbon Electrode (SPCE)

• Europium (III) chloride (EuCl₃·6H₂O)

• Sodium tungstate (B81510) dihydrate (Na₂WO₄·2H₂O)

• Furaltadone (FTD) standard

• Phosphate buffer solution (PBS, 0.05 M, pH 7.0)

• Dimethylformamide (DMF)

• Double-distilled water

• Nitrogen gas (high purity)

2. Preparation of Eu₂(WO₄)₃ Nanoparticles (Hydrothermal Method):

• Prepare aqueous solutions of EuCl₃·6H₂O and Na₂WO₄·2H₂O.

• Mix the solutions in a stoichiometric ratio.

• Transfer the resulting solution to a Teflon-lined stainless-steel autoclave.

• Heat the autoclave at a specified temperature (e.g., 180 °C) for a designated time (e.g., 12 hours).

• Allow the autoclave to cool to room temperature.

• Collect the precipitate by centrifugation, wash with double-distilled water and ethanol, and dry in an oven.

3. Electrode Modification:

• Disperse a small amount of the synthesized Eu₂(WO₄)₃ nanoparticles in a suitable solvent (e.g., DMF) to form a suspension.

• Drop-cast a few microliters of the suspension onto the active surface of the SPCE.

• Allow the solvent to evaporate at room temperature, forming a stable modified electrode (SPCE/Eu₂(WO₄)₃).

4. Electrochemical Measurements:

• Set up a three-electrode electrochemical cell consisting of the SPCE/Eu₂(WO₄)₃ as the working electrode, an Ag/AgCl electrode as the reference electrode, and a platinum wire as the counter electrode.

• Use 0.05 M PBS (pH 7.0) as the supporting electrolyte.

• Deoxygenate the electrolyte by purging with high-purity nitrogen gas for at least 15 minutes prior to each experiment.

• Record the electrochemical response using Cyclic Voltammetry (CV) or Differential Pulse Voltammetry (DPV).

  • CV: Scan the potential within a suitable range (e.g., +0.2 V to -0.8 V) at a scan rate of 50 mV/s.

  • DPV: Apply a potential scan with optimized parameters (e.g., pulse amplitude, pulse width, scan increment).

• For quantitative analysis, add known concentrations of Furaltadone standard solution to the electrolyte and record the DPV response.

• Construct a calibration curve by plotting the peak current against the Furaltadone concentration.

Protocol 2: Furaltadone Detection using SrMnO₃/f-BN Composite Modified Screen-Printed Carbon Electrode[8]

1. Materials and Reagents:

• Screen-Printed Carbon Electrode (SPCE)

• Strontium manganese oxide/functionalized hexagonal boron nitride (SrMnO₃/f-BN) composite

• Furaltadone (FLD) standard

• Phosphate buffer solution (PBS, 0.1 M, pH 7.0)

• Nafion solution (e.g., 0.5%)

• Nitrogen gas (high purity)

2. Electrode Modification:

• Prepare a homogenous ink by dispersing the SrMnO₃/f-BN composite in a mixture of water, ethanol, and Nafion solution through ultrasonication.

• Drop-cast a specific volume of the ink onto the surface of the SPCE.

• Dry the modified electrode (SrMnO₃/f-BN/SPCE) under an IR lamp or at room temperature.

3. Electrochemical Measurements:

• Assemble a three-electrode system with the SrMnO₃/f-BN/SPCE as the working electrode, Ag/AgCl as the reference electrode, and a platinum wire as the counter electrode.

• Use 0.1 M PBS (pH 7.0) as the supporting electrolyte.

• Deoxygenate the electrolyte with nitrogen gas.

• Perform electrochemical analysis using CV and DPV.

• For DPV measurements, add varying concentrations of Furaltadone to the electrochemical cell and record the reduction peak current.

• Generate a calibration plot of peak current versus Furaltadone concentration to determine the analytical parameters.

Protocol 3: Furaltadone Detection in Real Samples (e.g., Water, Biological Fluids)[8][9]

1. Sample Preparation:

• Water Samples (Tap, River): Filter the water samples to remove any particulate matter. Depending on the expected concentration of FLD, the sample may be used directly or diluted with the supporting electrolyte (PBS).

• Biological Samples (e.g., Fish Tissue, Urine):

  • Homogenize the tissue sample.

  • Perform a solvent extraction using a suitable organic solvent (e.g., acetonitrile).

  • Centrifuge the mixture to separate the solid and liquid phases.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the supporting electrolyte.

  • Filter the final solution before analysis.

2. Analysis:

• Use the standard addition method for accurate quantification in complex matrices.

• Spike the prepared real sample with known concentrations of Furaltadone standard.

• Perform DPV measurements for each spiked sample.

• Calculate the recovery to assess the accuracy and reliability of the method in the real sample matrix.

Conclusion

Electrochemical sensors based on modified electrodes offer a powerful platform for the rapid, sensitive, and selective detection of Furaltadone. The choice of electrode modifier significantly influences the analytical performance, with various nanomaterials and composites demonstrating excellent electrocatalytic activity. The protocols outlined in these application notes provide a solid foundation for researchers and professionals to develop and validate electrochemical methods for Furaltadone analysis in diverse samples, contributing to enhanced food safety and environmental monitoring.

References

• 1. Electrochemical Detection of Furaltadone Antibiotic Drug by the Rare Earth Metal Tungstate Decorated Screen Printed Carbon Electrode [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. ntut.elsevierpure.com [ntut.elsevierpure.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Investigation of electrocatalytic and photocatalytic ability of Cu/Ni/TiO2/MWCNTs Nanocomposites for detection and degradation of antibiotic drug Furaltadone - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application of Furaltadone in Aquaculture Research

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Furaltadone is a synthetic nitrofuran antibiotic with broad-spectrum activity against Gram-positive and Gram-negative bacteria. Historically, it was used in veterinary medicine, including aquaculture, to treat bacterial and protozoan infections. However, due to significant human health concerns regarding the carcinogenic and mutagenic potential of its residues, Furaltadone and other nitrofurans have been banned for use in food-producing animals in many jurisdictions, including the European Union, the United States, China, and India.[1][2]

Consequently, the primary application of Furaltadone in modern aquaculture research has shifted from therapeutic use to its role as a reference standard for the detection of illegal residues in seafood products. Its use is now predominantly in the fields of analytical chemistry, toxicology, and environmental fate studies.

Regulatory Status: Banned for use in food-producing animals in numerous countries.[1] Researchers must be aware of and comply with all local and national regulations regarding the acquisition and use of this substance.

Primary Research Applications:

• Analytical Standard: Used as a certified reference material for the development, validation, and calibration of analytical methods (e.g., LC-MS/MS) designed to detect its residues and its principal tissue-bound metabolite, 3-amino-5-morpholinomethyl-2-oxazolidinone (AMOZ), in aquaculture products like fish and shrimp.[3][4]

• Toxicological Studies: Employed in in vitro and in vivo studies to investigate the mechanisms of its cytotoxicity, genotoxicity, and carcinogenicity in aquatic organisms.[5][6]

• Environmental Fate and Degradation Studies: Used to study its persistence, transformation, and degradation pathways (e.g., photolysis) in aquatic environments to assess ecological risk.[6]

• Antimicrobial Resistance Studies: While no longer used therapeutically, it can be used in laboratory settings to study mechanisms of nitrofuran resistance in bacteria.

Mechanism of Action:

Furaltadone, like other nitrofurans, is a prodrug that requires intracellular activation by bacterial nitroreductase enzymes. This enzymatic reduction generates highly reactive electrophilic intermediates and reactive oxygen species.[7][8][9] These intermediates are non-specific and attack multiple cellular targets, primarily bacterial DNA, causing strand breakage and inhibiting DNA replication.[7][9] They also disrupt other crucial cellular processes by binding to ribosomal proteins and inhibiting enzymes involved in protein synthesis and the citric acid cycle.[8][10] This multi-targeted mechanism is responsible for its broad-spectrum antibacterial effect.

Quantitative Data Summary

Due to the longstanding ban on Furaltadone in aquaculture, recent and standardized quantitative data on its efficacy (Minimum Inhibitory Concentration - MIC) against contemporary aquaculture pathogens and its acute toxicity (Lethal Concentration, 50% - LC50) in relevant species are scarce in scientific literature. The tables below are structured for comparative purposes, but specific values for Furaltadone are largely unavailable from recent studies.

Table 1: In Vitro Efficacy (MIC) Data

Pathogen Species	Furaltadone MIC (µg/mL)	Notes
Aeromonas salmonicida	Data not available in recent literature	The causative agent of furunculosis in salmonids.[11]
Vibrio harveyi	Data not available in recent literature	A significant pathogen in shrimp aquaculture.[12]
Vibrio anguillarum	Data not available in recent literature	Causes vibriosis in a wide range of marine fish.[13]
Vibrio parahaemolyticus	Data not available in recent literature	A foodborne pathogen and a cause of vibriosis in shrimp.[14][15]

Note: The absence of recent MIC data reflects the cessation of research into the therapeutic application of Furaltadone following its ban.

Table 2: Acute Toxicity (LC50) Data for Aquatic Species

Species	Furaltadone 96-hour LC50 (mg/L)	Notes
Rainbow Trout (Oncorhynchus mykiss)	Data not available in recent literature	A standard model organism for aquatic toxicity testing.[16][17]
Shrimp (e.g., Penaeus vannamei)	Data not available in recent literature	A key species in global aquaculture.

Note: Toxicological research has focused more on the genotoxic and carcinogenic effects of residues rather than acute lethal concentrations in water.

Experimental Protocols

The most relevant modern experimental protocol involving Furaltadone is for the detection of its metabolite, AMOZ, in edible tissues from aquaculture.

Protocol 1: Determination of Furaltadone Metabolite (AMOZ) Residues in Shrimp Tissue by LC-MS/MS

This protocol is adapted from validated methods for regulatory monitoring.[3]

1. Objective: To quantify the total amount of Furaltadone residues, measured as the stable metabolite AMOZ, in shrimp tissue after derivatization with 2-nitrobenzaldehyde (B1664092) (2-NBA).

2. Materials and Reagents:

• Homogenized shrimp tissue

• Furaltadone (for reference) and AMOZ analytical standards

• 2-Nitrobenzaldehyde (2-NBA)

• Hydrochloric acid (HCl)

• Potassium phosphate (B84403) dibasic (K₂HPO₄)

• Sodium hydroxide (B78521) (NaOH)

• Ethyl acetate (B1210297) (EtOAc)

• Methanol (B129727) (MeOH), HPLC grade

• Water, ultrapure

• 50 mL centrifuge tubes

• Vortex mixer

• Shaking water bath (37°C)

• Centrifuge

• pH meter

• Solid Phase Extraction (SPE) manifold (optional, for cleanup)

• Evaporator (e.g., TurboVap)

• LC-MS/MS system with an electrospray ionization (ESI) source

3. Sample Preparation and Hydrolysis:

• Weigh 2.0 (± 0.1) g of homogenized shrimp sample into a 50 mL centrifuge tube.

• Add 10 mL of 0.125 M HCl.

• Add 400 µL of freshly prepared 50 mM 2-NBA in methanol. This derivatizing agent reacts with AMOZ to form a stable product (NP-AMOZ) suitable for LC-MS/MS detection.

• Vortex the tube for 15-20 seconds to ensure thorough mixing.

• Incubate the samples overnight (approx. 16 hours) in a shaking water bath at 37°C. This step hydrolyzes the tissue-bound metabolites, releasing AMOZ to react with 2-NBA.

4. Extraction:

• Cool the samples to room temperature.

• Adjust the pH to 7.3 ± 0.2 by adding 1 mL of 0.1 M K₂HPO₄, followed by dropwise addition of 0.8 M NaOH. Verify the final pH with a calibrated meter.

• Add 10 mL of ethyl acetate (EtOAc) to the tube.

• Cap and vortex vigorously for 1 minute to extract the NP-AMOZ derivative into the organic phase.

• Centrifuge at 4000 rpm for 10 minutes at 4°C to separate the layers.

5. Cleanup and Final Preparation:

• Carefully transfer the upper ethyl acetate layer to a clean 15 mL tube.

• Evaporate the ethyl acetate to complete dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 1.0 mL of a 50:50 (v/v) methanol/water solution.

• Vortex for 15 seconds to dissolve the residue.

• Filter the final solution through a 0.2 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

6. LC-MS/MS Analysis:

• LC Column: C18 reverse-phase column (e.g., 150 x 2.0 mm, 5µm).

• Mobile Phase: A gradient of (A) water with 0.1% formic acid and (B) methanol or acetonitrile (B52724) with 0.1% formic acid.

• Injection Volume: 10-20 µL.

• Ionization: Electrospray Ionization, Positive Mode (ESI+).

• Detection: Multiple Reaction Monitoring (MRM) of specific precursor → product ion transitions for NP-AMOZ.

Mandatory Visualizations

Caption: Mechanism of Furaltadone activation and its multi-targeted antibacterial action.

Caption: Experimental workflow for the analysis of Furaltadone (as AMOZ) residues.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Detection of Nitrofuran Metabolites in Shrimp | FDA [fda.gov]
• 4. jfda-online.com [jfda-online.com]
• 5. Cytotoxicity and DNA damage to mammalian cells by nitrofurans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Aqueous fate of furaltadone: Kinetics, high-resolution mass spectrometry - based elucidation and toxicity assessment of photoproducts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. What is the mechanism of Nitrofurantoin? [synapse.patsnap.com]
• 8. Unlocking Nitrofurantoin: Understanding Molecular Mechanisms of Action and Resistance in Enterobacterales - PMC [pmc.ncbi.nlm.nih.gov]
• 9. What is the mechanism of Nitrofurazone? [synapse.patsnap.com]
• 10. researchgate.net [researchgate.net]
• 11. Susceptibility of Aeromonas salmonicida subsp. salmonicida bacteria from French farmed trout to antibiotics commonly used in fish farming, and attempt to set epidemiological cut-off values - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Distribution of Putative Virulence Genes and Antimicrobial Drug Resistance in Vibrio harveyi - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Antibiotic Resistance of Vibrio anguillarum, in Relation to Serovar and Plasmid Contents - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Antimicrobial and antibiofilm activities of formylchromones against Vibrio parahaemolyticus and Vibrio harveyi [frontiersin.org]
• 15. Antimicrobial and antibiofilm activities of formylchromones against Vibrio parahaemolyticus and Vibrio harveyi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. fs.usda.gov [fs.usda.gov]
• 17. Biological test method: acute lethality test using rainbow trout - Canada.ca [canada.ca]

Furaltadone as a Research Chemical: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Furaltadone is a synthetic nitrofuran antibiotic with a range of biological activities that make it a valuable tool for research purposes.[1][2][3] This document provides detailed application notes and experimental protocols for the use of Furaltadone as a research chemical, with a focus on its antibacterial and immunomodulatory properties.

Physicochemical Properties and Safety Information

• Appearance: Yellow crystalline powder[4]

• Molecular Formula: C₁₃H₁₆N₄O₆[5]

• Molecular Weight: 324.29 g/mol [5]

• Solubility: Soluble in water and organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (B87167) (DMSO).[4][6][7]

• Safety: Furaltadone is considered a hazardous substance.[6] It is harmful if swallowed and may cause skin and eye irritation.[8][9] There is limited evidence of a carcinogenic effect.[6] Appropriate personal protective equipment (PPE), including gloves, eye protection, and a dust mask, should be worn when handling the compound.[9][10] All handling should be performed in a well-ventilated area.[8][9]

Quantitative Data

The following table summarizes key quantitative data for Furaltadone from various studies.

Parameter	Value	Species/Cell Line	Reference
IC₅₀ (Mast Cell Degranulation)	~3.9 µM	RBL-2H3 and Bone Marrow-Derived Mast Cells (BMMCs)	[11][12]
Minimum Inhibitory Concentration (MIC)	0.10 µg/mL	Aeromonas hydrophila	[11]
0.15 µg/mL	Vibrio harveyi	[11]
≤3.1 - 9.4 µg/mL	Vibrio spp.	[11]
Pharmacokinetics (Oral Administration)
tₘₐₓ	~3 hours	Pre-ruminant calves	[13]
Cₘₐₓ	2.5 µg/mL	Pre-ruminant calves	[13]
t₁/₂ (elimination)	2.5 hours	Pre-ruminant calves	[13]
t₁/₂ (in vivo)	35 minutes	Goats	[1]
t₁/₂ (in vitro liver homogenates)	13 minutes	Goats and Cows	[1]

Mechanism of Action

Furaltadone exhibits a dual mechanism of action, targeting both bacterial cells and host immune responses.

• Antibacterial Activity: As a nitrofuran antibiotic, Furaltadone is a prodrug that requires metabolic activation within the bacterial cell.[1] This activation generates reactive intermediates that cause damage to bacterial DNA and RNA, inhibiting replication and transcription and ultimately leading to cell death.[1][2] It is effective against a broad spectrum of Gram-positive and Gram-negative bacteria, including Staphylococcus and Salmonella species.[1]

• Immunomodulatory Effects: Furaltadone has been shown to possess immunomodulatory properties, specifically by suppressing IgE-mediated allergic responses.[1] It achieves this by inhibiting the activation of mast cells, a critical step in the allergic cascade.[1] This inhibition is mediated through the suppression of the Lyn/Syk signaling pathway.[11]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the broth microdilution method for determining the MIC of Furaltadone against a target bacterial strain.

Materials:

• Furaltadone hydrochloride

• Sterile Mueller-Hinton Broth (MHB)

• Bacterial culture in logarithmic growth phase

• Sterile 96-well microtiter plates

• Spectrophotometer

Procedure:

• Preparation of Furaltadone Stock Solution: Prepare a stock solution of Furaltadone in a suitable solvent (e.g., DMSO) at a concentration of 10 mg/mL.

• Serial Dilutions: In a 96-well plate, perform a two-fold serial dilution of the Furaltadone stock solution in MHB to achieve a range of desired concentrations.

• Bacterial Inoculum Preparation: Dilute the bacterial culture in MHB to a final concentration of approximately 5 x 10⁵ CFU/mL.

• Inoculation: Add the bacterial inoculum to each well of the microtiter plate containing the Furaltadone dilutions. Include a positive control well (bacteria without Furaltadone) and a negative control well (MHB only).

• Incubation: Incubate the plate at 37°C for 16-24 hours.

• MIC Determination: The MIC is the lowest concentration of Furaltadone that completely inhibits visible growth of the bacteria.[14]

Protocol 2: Mast Cell Degranulation Assay

This protocol measures the effect of Furaltadone on mast cell degranulation by quantifying the release of β-hexosaminidase.

Materials:

• Rat Basophilic Leukemia (RBL-2H3) cells

• Furaltadone hydrochloride

• DNP-IgE antibody

• DNP-HSA antigen

• Tyrode's buffer

• p-nitrophenyl-N-acetyl-β-D-glucosaminide (pNAG)

• 96-well plates

• Plate reader

Procedure:

• Cell Seeding and Sensitization: Seed RBL-2H3 cells in a 96-well plate and sensitize them with DNP-IgE overnight.

• Furaltadone Treatment: Wash the cells with Tyrode's buffer and pre-incubate with various concentrations of Furaltadone for 1 hour at 37°C.

• Antigen Stimulation: Induce degranulation by adding DNP-HSA antigen and incubate for 30 minutes at 37°C.

• Supernatant Collection: Centrifuge the plate and collect the supernatant.

• β-Hexosaminidase Assay:

  • Add the supernatant to a new plate containing pNAG substrate.

  • Incubate for 1 hour at 37°C.

  • Stop the reaction with a stop solution.

  • Measure the absorbance at 405 nm.

• Data Analysis: Calculate the percentage of β-hexosaminidase release relative to the positive control (antigen-stimulated cells without Furaltadone).

Protocol 3: Western Blot for Lyn/Syk Pathway Inhibition

This protocol assesses the effect of Furaltadone on the phosphorylation of key proteins in the Lyn/Syk signaling pathway in mast cells.

Materials:

• RBL-2H3 cells

• Furaltadone hydrochloride

• DNP-IgE antibody

• DNP-HSA antigen

• Lysis buffer

• Primary antibodies (anti-p-Lyn, anti-p-Syk, anti-Lyn, anti-Syk)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Western blotting equipment

Procedure:

• Cell Culture and Treatment: Culture and sensitize RBL-2H3 cells with DNP-IgE. Pre-treat cells with Furaltadone before stimulating with DNP-HSA.

• Cell Lysis: Lyse the cells and collect the protein lysates.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane and incubate with primary antibodies against the phosphorylated and total forms of Lyn and Syk.

  • Wash and incubate with HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: Quantify the band intensities to determine the ratio of phosphorylated to total protein for Lyn and Syk.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Furaltadone. Antibacterial activity in vitro and in serum of patients during treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nitrofurans: Revival of an “old” drug class in the fight against antibiotic resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. neb.com [neb.com]
• 5. mdpi.com [mdpi.com]
• 6. Safe & Fast Flow Synthesis of Nitrofuran Pharmaceuticals - ChemistryViews [chemistryviews.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. ijabbr.com [ijabbr.com]
• 10. scispace.com [scispace.com]
• 11. researchgate.net [researchgate.net]
• 12. Antibacterial activity against β- lactamase producing Methicillin and Ampicillin-resistants Staphylococcus aureus: fractional Inhibitory Concentration Index (FICI) determination - PMC [pmc.ncbi.nlm.nih.gov]
• 13. youtube.com [youtube.com]
• 14. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Furaltadone Detection in Food Matrices

This technical support center provides troubleshooting guidance and answers to frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the detection of Furaltadone (B92408) in food matrices. The focus is on improving detection sensitivity and addressing common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: Why is the detection of Furaltadone focused on its metabolite, AMOZ?

A1: Furaltadone is rapidly metabolized in animals, and the parent drug is often undetectable in tissues shortly after administration.[1] Its tissue-bound metabolite, 3-amino-5-morpholinomethyl-2-oxazolidinone (AMOZ), is much more stable and persists for several weeks, making it a reliable marker for the illegal use of Furaltadone.[1][2]

Q2: What are the most common analytical methods for Furaltadone (AMOZ) detection?

A2: The most common methods are Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) and, more recently, electrochemical sensing methods.[3][4][5][6] LC-MS/MS is the standard confirmatory method used for regulatory purposes due to its high sensitivity and selectivity.[3][7][8] Electrochemical sensors are a promising alternative, offering advantages like low cost, rapid response, and simplicity.[4][5][6]

Q3: What is the purpose of derivatization with 2-nitrobenzaldehyde (B1664092) (2-NBA)?

A3: Derivatization with 2-NBA is a crucial step in the sample preparation for LC-MS/MS analysis of AMOZ.[3][9] The process involves the formation of a stable derivative (NP-AMOZ), which improves the chromatographic retention and ionization efficiency, thereby enhancing the sensitivity and specificity of the detection.[9]

Q4: What are the typical matrices in which Furaltadone and its metabolites are analyzed?

A4: Furaltadone and its metabolites are commonly analyzed in a variety of food matrices of animal origin, including poultry muscle, liver, gizzard, eggs (yolk and egg white), fish, and shrimp.[1][3][10][11] It has also been studied in unconventional matrices like macroalgae.[7]

Troubleshooting Guides

Low Analyte Recovery

Problem: You are experiencing low recovery of AMOZ from your food matrix samples.

Possible Cause	Troubleshooting Step
Incomplete Hydrolysis	Ensure the acidic hydrolysis conditions (e.g., HCl concentration, temperature, and incubation time) are optimal to efficiently release the protein-bound AMOZ. The typical incubation is at 37°C overnight (at least 16 hours).[9][12]
Inefficient Derivatization	Verify the concentration and purity of the 2-nitrobenzaldehyde (2-NBA) solution. Ensure it is freshly prepared. The reaction is typically carried out simultaneously with hydrolysis.[9]
Suboptimal Extraction	Optimize the liquid-liquid extraction (LLE) or solid-phase extraction (SPE) procedure. For LLE, ensure the appropriate solvent (e.g., ethyl acetate) and pH are used.[9][10] For SPE, select a suitable sorbent material; polystyrene-based sorbents have shown good recovery.[3]
Matrix Effects	Complex food matrices can interfere with the extraction and detection. Consider using matrix-matched calibration standards or a matrix-specific sample clean-up procedure to mitigate these effects.[13] A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction can also be effective.[8]

Poor Chromatographic Peak Shape or Resolution

Problem: Your chromatogram shows poor peak shape (e.g., tailing, fronting, or broad peaks) or inadequate separation from other matrix components.

Possible Cause	Troubleshooting Step
Inappropriate Mobile Phase	Optimize the mobile phase composition (e.g., organic modifier, aqueous component, and additives like formic acid or ammonium (B1175870) formate). A gradient elution program is often necessary for good separation.
Column Issues	Ensure the analytical column is appropriate for the analysis (e.g., a C18 or phenyl-hexyl column).[8][14] Check for column contamination or degradation and replace if necessary.
Improper Sample Reconstitution	After evaporation, ensure the dried extract is redissolved in a solvent compatible with the initial mobile phase to ensure good peak shape.[9][10]

Low Sensitivity in MS/MS Detection

Problem: The signal intensity for your target analyte (NP-AMOZ) is low, leading to a high limit of detection (LOD).

Possible Cause	Troubleshooting Step
Suboptimal Ionization	Optimize the electrospray ionization (ESI) source parameters, such as spray voltage, capillary temperature, and gas flows. Positive ionization mode is typically used for NP-AMOZ detection.[3]
Incorrect MRM Transitions	Verify the precursor and product ion masses for your multiple reaction monitoring (MRM) transitions. Use at least two product ions for confirmation according to EU guidelines.[3]
Ion Suppression	Co-eluting matrix components can suppress the ionization of the target analyte. Improve the sample clean-up process or adjust the chromatographic conditions to separate the analyte from interfering compounds.

Quantitative Data Summary

The following tables summarize the performance of different methods for the detection of Furaltadone's metabolite, AMOZ.

Table 1: LC-MS/MS Method Performance for AMOZ Detection

Food Matrix	Limit of Detection (LOD) / Decision Limit (CCα) (µg/kg)	Limit of Quantification (LOQ) / Detection Capability (CCβ) (µg/kg)	Recovery (%)	Reference
Animal Muscle Tissue	0.5 - 5 ng/g	2.5 - 10 ng/g	92 - 105	[3]
Fish Muscle	0.19 - 0.43	0.23 - 0.54	-	[10]
Poultry Eggs (AMOZ)	0.1	0.5	-	[11][12]
Macroalgae (Ulva lactuca)	5.57	10.97	88.9 - 95.5	[7]
Meat	0.013 - 0.200	-	-	[8]
Chicken Tissue	0.02 - 0.06 ng/mL	-	-

Table 2: Electrochemical Sensor Performance for Furaltadone (FLD) Detection

Sensor Material	Linear Range	Limit of Detection (LOD)	Reference
ZnFe₂O₄@ZnO Nanocomposite	50 nM - 5 µM	12 nM	[15]
Eu₂(WO₄)₃ Modified Screen Printed Carbon Electrode	10 nM - 300 µM	97 µM (S/N=3)	[4][5][6][16]
Praseodymium Tungstate-Integrated MXene Nanocomposite	0.01 - 466.4 µM	4.1 nM	[17]
Anatase-Titania Sheathed Reduced Graphene Oxide	0.2–117.7 µM	20.8 nM	[18]

Experimental Protocols

Standard LC-MS/MS Protocol for AMOZ in Animal Tissue

This protocol is a generalized procedure based on common practices found in the literature.[3][9][10]

• Sample Homogenization: Weigh 1.0 ± 0.1 g of blended tissue into a centrifuge tube.

• Hydrolysis and Derivatization:

  • Add 4 mL of deionized water, 0.5 mL of 1 N HCl, and 100 µL of 10 mM 2-nitrobenzaldehyde (in DMSO) to the sample.[9]

  • Vortex the mixture for 10 seconds.

  • Incubate at 37°C for at least 16 hours (overnight).[9]

• Neutralization:

  • Cool the sample to room temperature.

  • Add 5 mL of 0.1 M K₂HPO₄ and 0.4 mL of 1 N NaOH to adjust the pH to approximately 7.4.[9]

• Liquid-Liquid Extraction (LLE):

  • Add 5 mL of ethyl acetate (B1210297), vortex for 10 seconds, and centrifuge.[9]

  • Transfer the ethyl acetate (upper) layer to a clean tube.

  • Repeat the extraction step with another 5 mL of ethyl acetate and combine the organic layers.[9]

• Evaporation and Reconstitution:

  • Evaporate the combined ethyl acetate extract to dryness under a gentle stream of nitrogen at a temperature no higher than 60°C.[9]

  • Reconstitute the residue in 1 mL of a suitable solvent (e.g., methanol:water 50:50, v/v) and vortex.[9][10]

• Filtration and Analysis:

  • Filter the reconstituted extract through a 0.45 µm filter.[9]

  • Inject the sample into the LC-MS/MS system for analysis.

Visualizations

Caption: LC-MS/MS workflow for AMOZ detection.

Caption: Troubleshooting low analyte recovery.

References

• 1. researchgate.net [researchgate.net]
• 2. biorexfooddiagnostics.com [biorexfooddiagnostics.com]
• 3. Determination of the metabolites of nitrofuran antibiotics in animal tissue by high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. A LC-MS/MS methodology to determine furaltadone residues in the macroalgae Ulva lactuca - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development and validation of a rapid LC–MS/MS method for the confirmatory analysis of the bound residues of eight nitrofuran drugs in meat using microwave reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. fsis.usda.gov [fsis.usda.gov]
• 10. jfda-online.com [jfda-online.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. cabidigitallibrary.org [cabidigitallibrary.org]
• 13. Matrix-Matching as an Improvement Strategy for the Detection of Pesticide Residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Determination of nitrofurantoin, furazolidone and furaltadone in milk by high-performance liquid chromatography with electrochemical detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. ntut.elsevierpure.com [ntut.elsevierpure.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Furaltadone LC-MS/MS Analysis & Matrix Effects

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects encountered during the Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) analysis of Furaltadone.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of Furaltadone LC-MS/MS analysis?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[1][2][3] In Furaltadone analysis, this means that substances from the sample (e.g., proteins, lipids, salts from tissues, feed, or environmental samples) can interfere with the ionization of Furaltadone and its metabolites in the mass spectrometer's ion source. This interference can lead to either a decreased signal (ion suppression) or an increased signal (ion enhancement), both of which compromise the accuracy and reproducibility of quantification.[1][3]

Q2: What are the common causes of matrix effects?

A2: The primary causes of matrix effects in LC-MS/MS analysis include:

• Competition for Ionization: Co-eluting matrix components can compete with Furaltadone for the available charge in the ion source, leading to ion suppression.[1]

• Changes in Droplet Properties: In electrospray ionization (ESI), matrix components can alter the surface tension and viscosity of the droplets, affecting the efficiency of solvent evaporation and ion release.[2]

• Ion Source Contamination: Non-volatile matrix components can accumulate in the ion source, leading to a gradual decrease in signal intensity over a series of injections.[4]

• Analyte Precipitation: High concentrations of matrix components can cause the analyte to precipitate with less volatile compounds, reducing the number of ions that reach the mass analyzer.[2]

Q3: How can I detect the presence of matrix effects in my Furaltadone assay?

A3: Two primary methods are used to assess matrix effects:

• Post-Extraction Spike Method: This is a quantitative approach where the response of an analyte spiked into a blank matrix extract is compared to the response of the analyte in a neat (pure) solvent at the same concentration.[4][5] A significant difference between the two responses indicates the presence of matrix effects.

• Post-Column Infusion: This is a qualitative method where a constant flow of Furaltadone solution is infused into the LC eluent after the analytical column. A blank matrix extract is then injected. Any dip or rise in the constant analyte signal as the matrix components elute indicates regions of ion suppression or enhancement.[3][6]

Troubleshooting Guide

Issue: Poor reproducibility and accuracy in Furaltadone quantification.

This is a common symptom of uncharacterized or uncompensated matrix effects. The following troubleshooting steps can help identify and mitigate the issue.

Step 1: Evaluate the Extent of the Matrix Effect

The first step is to quantify the matrix effect using the post-extraction spike method.

Experimental Protocol: Post-Extraction Spike Method

• Prepare three sets of samples:

  • Set A (Neat Solution): Furaltadone standard prepared in the mobile phase solvent.

  • Set B (Pre-Spiked Sample): Blank matrix sample spiked with Furaltadone standard before the extraction process.

  • Set C (Post-Spiked Sample): Blank matrix sample subjected to the entire extraction procedure, with the Furaltadone standard spiked into the final extract.

• Analyze all three sets using the developed LC-MS/MS method.

• Calculate the Matrix Effect (ME), Recovery (RE), and Process Efficiency (PE) using the following formulas:

  • ME (%) = (Peak Area of Set C / Peak Area of Set A) * 100

  • RE (%) = (Peak Area of Set B / Peak Area of Set C) * 100

  • PE (%) = (Peak Area of Set B / Peak Area of Set A) * 100

Data Presentation: Matrix Effect Evaluation

Parameter	Acceptable Range	Observed Value (Example)	Interpretation
Matrix Effect (ME)	85% - 115%	65%	Significant Ion Suppression
Recovery (RE)	> 80%	92%	Efficient Extraction
Process Efficiency (PE)	Consistent across batches	60%	Overall process is affected by ME

A Matrix Effect value below 100% indicates ion suppression, while a value above 100% suggests ion enhancement.

Step 2: Mitigate the Identified Matrix Effect

Based on the evaluation, if a significant matrix effect is observed, consider the following strategies:

Strategy 1: Improve Sample Preparation

The goal is to remove interfering components from the matrix before analysis.[1]

• Solid-Phase Extraction (SPE): More selective than simple protein precipitation or liquid-liquid extraction (LLE). Mixed-mode SPE, which utilizes both reversed-phase and ion-exchange mechanisms, can be particularly effective at removing a wide range of interferences.[7]

• Liquid-Liquid Extraction (LLE): Can be optimized by changing the solvent and pH to selectively extract Furaltadone while leaving interfering components behind.

• Sample Dilution: A simple approach where the sample extract is diluted. This reduces the concentration of both the analyte and the matrix components, but may compromise the limit of quantification (LOQ).[5]

Strategy 2: Optimize Chromatographic Conditions

The aim is to chromatographically separate Furaltadone from the co-eluting matrix components.[1]

• Gradient Modification: Adjust the mobile phase gradient to improve the resolution between the Furaltadone peak and any interfering peaks identified through post-column infusion.

• Column Chemistry: Experiment with different column stationary phases (e.g., C18, Phenyl-Hexyl, Cyano) to alter selectivity.

• Divert Valve: Use a divert valve to direct the early and late eluting, highly concentrated matrix components to waste instead of the mass spectrometer's ion source.[5]

Strategy 3: Utilize an Internal Standard

An internal standard (IS) is a compound with similar physicochemical properties to the analyte, which is added to all samples, calibrators, and quality controls at a constant concentration.

• Stable Isotope-Labeled (SIL) Internal Standard: This is the gold standard for compensating for matrix effects.[8] A SIL-IS for Furaltadone (e.g., Furaltadone-d5) will have nearly identical extraction recovery, chromatographic retention time, and ionization efficiency as the unlabeled Furaltadone.[9] Since it experiences the same degree of ion suppression or enhancement, the ratio of the analyte to the IS response remains constant, leading to accurate quantification.[1][8]

Experimental Protocol: Using a Stable Isotope-Labeled Internal Standard

• Select an appropriate SIL-IS for Furaltadone (e.g., AMOZ-d5 for the metabolite).

• Add a known and constant amount of the SIL-IS to all samples, calibration standards, and quality controls at the beginning of the sample preparation process.

• Develop an MRM method that includes the transitions for both Furaltadone and its SIL-IS.

• Quantify Furaltadone by calculating the peak area ratio of Furaltadone to the SIL-IS. This ratio is then plotted against the concentration of the calibration standards to generate the calibration curve.

Data Presentation: Comparison of Calibration Approaches

Calibration Method	R²	Accuracy (%) at Low QC	Precision (%CV) at Low QC	Comment
External Calibration	0.985	72%	18.5	Affected by matrix variability.
Matrix-Matched Calibration	0.998	95%	8.2	Compensates for consistent matrix effects.
SIL Internal Standard	0.999	101%	3.1	Most effective for correcting variable matrix effects.[1]

Visualizations

Caption: Troubleshooting workflow for identifying and mitigating matrix effects.

Caption: A typical workflow for Furaltadone analysis using LC-MS/MS with an internal standard.

References

• 1. longdom.org [longdom.org]
• 2. nebiolab.com [nebiolab.com]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. waters.com [waters.com]

Troubleshooting Furaltadone ELISA false positives

Welcome to the technical support center for Furaltadone (B92408) ELISA kits. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and resolve common issues encountered during Furaltadone metabolite (AMOZ) detection experiments.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the Furaltadone ELISA test?

A1: The Furaltadone ELISA is a competitive immunoassay. The target, a metabolite of Furaltadone called 3-amino-5-morpholinomethyl-2-oxazolidinone (AMOZ), is detected in a sample. In the assay, free AMOZ in the sample competes with a fixed amount of labeled AMOZ for a limited number of antibody binding sites on the microplate. A substrate is then added, which develops color in proportion to the amount of labeled AMOZ that has bound to the antibody. Therefore, a stronger color signal indicates a lower concentration of AMOZ in the sample, and a weaker signal indicates a higher concentration.

Q2: Why is the detection of the metabolite AMOZ targeted instead of the parent drug Furaltadone?

A2: Furaltadone is rapidly metabolized in animals, and the parent drug is often undetectable shortly after administration.[1][2] Its metabolite, AMOZ, however, binds to tissue proteins and is much more stable, persisting for several weeks.[1][2] This makes AMOZ a reliable marker for detecting the illegal use of Furaltadone in food-producing animals.[2][3]

Q3: What are the common sample types for Furaltadone ELISA?

A3: Common sample types include muscle tissue (from poultry, fish, shrimp), liver, eggs, milk, and honey.[4][5][6]

Q4: What is the purpose of the derivatization step in the sample preparation protocol?

A4: The derivatization step, typically involving an overnight incubation with 2-nitrobenzaldehyde (B1664092) (2-NBA), is necessary to create a stable derivative of the AMOZ metabolite (NP-AMOZ).[7][8] This derivatization enhances the sensitivity and specificity of the ELISA test.[7][8]

Troubleshooting False Positives

Primary Causes of False Positives

• Matrix Effects: Components in the sample matrix (e.g., proteins, fats, salts in meat, honey, or milk) can interfere with the antibody-antigen binding, leading to inaccurate results.[3] This is one of the most common causes of false positives in ELISA.

• Cross-Reactivity: The antibodies used in the kit may bind to substances structurally similar to AMOZ, leading to a positive signal. This can include other nitrofuran metabolites or unrelated compounds present in the sample.

• Sample Preparation Errors: Incomplete or improper sample preparation, including issues with the hydrolysis or derivatization steps, can introduce artifacts that interfere with the assay.

• Contamination: Cross-contamination between samples or contamination of reagents can lead to false-positive signals.

• Procedural Errors: Deviations from the recommended assay protocol, such as incorrect incubation times or temperatures, and inadequate washing, can result in high background signals that may be misinterpreted as positive results.[9][10]

Guide 1: Investigating and Mitigating Matrix Effects

Matrix effects occur when components in the sample interfere with the assay's antibody-antigen interaction, potentially causing either falsely elevated or depressed signals.[11]

Step 1: Identifying Matrix Effects

Two key experiments can help determine if your sample matrix is causing interference:

• Spike and Recovery:

  • Objective: To determine if the sample matrix is suppressing or enhancing the signal.

  • Procedure: A known amount of the AMOZ standard is added ("spiked") into a sample and a control (the standard diluent). The concentration is then measured.

  • Interpretation: The recovery of the spiked analyte should ideally be between 80-120%.[1][6] A recovery outside this range suggests a matrix effect.

• Linearity of Dilution:

  • Objective: To assess whether the analyte's dose-response is linear in the sample matrix.

  • Procedure: A sample is serially diluted with the assay diluent, and the concentration of AMOZ is measured at each dilution.

  • Interpretation: The back-calculated concentration of the neat sample should be consistent across all dilutions. A significant deviation indicates a matrix effect.[6]

Detailed Protocol: Spike and Recovery Experiment

• Prepare a Spiking Solution: Prepare a concentrated stock of the AMOZ standard.

• Spike Samples: Add a known amount of the spiking solution to your sample matrix and to the standard curve diluent (control spike). The final concentration should be in the mid-range of the standard curve.

• Assay: Run the unspiked sample, the spiked sample, and the control spike in the ELISA.

• Calculate Recovery:

  • % Recovery = (Concentration in Spiked Sample - Concentration in Unspiked Sample) / (Concentration of Spike) x 100

Step 2: Mitigating Matrix Effects

If a matrix effect is identified, consider the following strategies:

• Sample Dilution: This is the simplest approach. Diluting the sample with the assay diluent can reduce the concentration of interfering substances.[4][11][12] A minimum required dilution (MRD) should be established that provides acceptable recovery.[11]

• Matrix-Matched Calibration: Prepare the standard curve by diluting the standards in a blank matrix that is similar to your sample.[4] This helps to ensure that the standards and samples are affected by the matrix in the same way.

• Sample Clean-up: More rigorous sample preparation can remove interfering substances.

  • Liquid-Liquid Extraction (LLE): Utilize different organic solvents to partition the analyte away from interfering components.

  • Solid-Phase Extraction (SPE): Use SPE cartridges to selectively bind and elute the analyte, leaving interfering substances behind.

  • Buffer Exchange: Techniques like using Sephadex G25 columns can exchange the sample buffer with a more assay-compatible one.[13]

Quantitative Data: Example of Spike and Recovery Analysis

Sample Matrix	Endogenous AMOZ (ppb)	Spiked AMOZ (ppb)	Observed Total AMOZ (ppb)	Expected Recovery (%)	Result
Fish Tissue	0.1	1.0	1.05	95%	Pass (80-120%)
Honey	0.05	1.0	1.5	145%	Fail (>120%)
Milk	0.0	1.0	0.6	60%	Fail (<80%)

Guide 2: Addressing Cross-Reactivity

Cross-reactivity occurs when the assay's antibodies bind to compounds other than AMOZ that have a similar chemical structure.

Step 1: Review Known Cross-Reactants

Consult the ELISA kit's manual for a list of known cross-reactivities. The table below provides a summary of typical cross-reactivity data for Furaltadone ELISA kits.

Cross-Reactivity of Furaltadone (AMOZ) ELISA

Compound	Cross-Reactivity (%)
AMOZ (3-Amino-5-morpholinomethyl-2-oxazolidinone)	100
AOZ (3-Amino-2-oxazolidinone)	< 0.1
AHD (1-Aminohydantoin)	< 0.1
SEM (Semicarbazide)	< 0.1
Furaltadone (parent drug)	Variable, can be low
Furazolidone	< 0.1
Nitrofurantoin	< 0.1
Nitrofurazone	< 0.1

Note: Cross-reactivity values can vary between different ELISA kit manufacturers.

Step 2: Investigate Potential Unknown Cross-Reactants

If you suspect cross-reactivity from a compound not listed, consider the following:

• Sample History: Review the source of your samples. Were the animals treated with other veterinary drugs? Could there be contamination from pesticides or other environmental sources?

• Confirmatory Analysis: If a positive result is critical, it should be confirmed by a different analytical method, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1] LC-MS/MS is highly specific and can distinguish between AMOZ and other structurally related compounds.

Guide 3: General Troubleshooting for High Background/False Positives

This guide addresses procedural issues that can lead to false-positive results.

Problem	Potential Cause	Recommended Solution
High background signal in all wells	Inadequate washing	Increase the number of wash cycles. Ensure complete aspiration of wash buffer from wells.[9][10]
Contaminated reagents or buffer	Use fresh, high-quality reagents and buffers.[11][14]
Incorrect incubation time or temperature	Strictly adhere to the protocol's recommended incubation times and temperatures.[15]
Substrate solution exposed to light	Protect the substrate solution from light and use it promptly.
High signal only in sample wells	Matrix effect	Refer to Guide 1: Investigating and Mitigating Matrix Effects .
Cross-reactivity	Refer to Guide 2: Addressing Cross-Reactivity .
Incomplete derivatization	Ensure the derivatization step is carried out correctly, including the overnight incubation.
Sample contamination	Use clean labware and techniques to avoid cross-contamination between samples.

Visualizations

Caption: Workflow for Furaltadone (AMOZ) ELISA.

Caption: Troubleshooting logic for false positives.

References

• 1. researchgate.net [researchgate.net]
• 2. Furaltadone | 152 Publications | 751 Citations | Top Authors | Related Topics [scispace.com]
• 3. Furaltadone ELISA Kit Market Report: Trends, Forecast and Competitive Analysis to 2031 [researchandmarkets.com]
• 4. ELISA Troubleshooting Guide: Common Questions, Tips & Tricks | R&D Systems [rndsystems.com]
• 5. researchgate.net [researchgate.net]
• 6. Sign In | Premium Pharmacy | Health Library [premiumpharmacy.lwwhealthlibrary.com]
• 7. Development of a competitive ELISA for the detection of a furaltadone marker residue, 3-amino-5-morpholinomethyl-2-oxazolidinone (AMOZ), in cultured fish samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. A LC-MS/MS methodology to determine furaltadone residues in the macroalgae Ulva lactuca. | Semantic Scholar [semanticscholar.org]
• 11. sinobiological.com [sinobiological.com]
• 12. cygnustechnologies.com [cygnustechnologies.com]
• 13. aaaai.org [aaaai.org]
• 14. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 15. assaygenie.com [assaygenie.com]

Reducing signal suppression in Furaltadone analysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the analysis of Furaltadone (B92408), with a specific focus on its metabolite, 3-amino-5-morpholinomethyl-2-oxazolidinone (AMOZ).

Troubleshooting Guide

This guide addresses common issues encountered during the LC-MS/MS analysis of Furaltadone's metabolite, AMOZ.

Question: I am observing a low signal or no peak for my AMOZ analyte. What are the potential causes and how can I troubleshoot this?

Answer:

A low or absent signal for AMOZ can stem from several factors throughout the analytical workflow. Here is a step-by-step troubleshooting guide to identify and resolve the issue:

• Verify Instrument Performance:

  • System Suitability Test: Before running samples, always perform a system suitability test by injecting a known concentration of the derivatized AMOZ standard (NP-AMOZ). This will confirm that the LC-MS/MS system is performing correctly in terms of retention time, peak shape, and signal intensity.[1][2]

  • Check for Contamination: A high baseline noise can obscure your analyte peak. This may be due to contaminated mobile phases, solvents, or a dirty ion source.[2][3]

• Evaluate the Derivatization Step:

  • Incomplete Reaction: The derivatization of AMOZ with 2-nitrobenzaldehyde (B1664092) (2-NBA) is a critical step. An incomplete reaction will result in a low yield of the detectable NP-AMOZ derivative.

    • Reaction Conditions: Ensure the derivatization is carried out under optimal conditions. While overnight incubation at 37°C is common, some methods use higher temperatures (e.g., 95°C) or ultrasound assistance to reduce the reaction time from 16 hours to as little as 2 hours.[4][5]

    • Reagent Quality: Verify the purity and concentration of your 2-NBA solution. Prepare fresh solutions regularly.

    • pH: The derivatization is performed under acidic conditions, which also facilitates the hydrolysis of the protein-bound metabolite.[6]

• Assess Sample Preparation and Extraction:

  • Inefficient Hydrolysis: AMOZ is a tissue-bound metabolite and requires acid hydrolysis to be released from the protein matrix. Incomplete hydrolysis will lead to poor recovery. Ensure the correct acid concentration and incubation time/temperature are used.[6]

  • Poor Extraction Recovery: The efficiency of your extraction method (e.g., Solid-Phase Extraction or Liquid-Liquid Extraction) is crucial.

    • If using SPE, ensure the cartridge type is appropriate for AMOZ and that the conditioning, loading, washing, and elution steps are optimized.[7]

    • If using LLE, the choice of extraction solvent and pH adjustments are critical for efficient partitioning of NP-AMOZ.

  • Use of an Internal Standard: A stable isotope-labeled internal standard, such as AMOZ-d5, is highly recommended to compensate for matrix effects and variations in extraction recovery.[8][9]

• Investigate Matrix Effects:

  • Ion Suppression: Co-eluting matrix components can suppress the ionization of NP-AMOZ in the mass spectrometer source, leading to a lower signal.[9][10]

  • Mitigation Strategies:

    • Improve Sample Cleanup: Utilize more rigorous sample preparation techniques like SPE to remove interfering matrix components.

    • Chromatographic Separation: Optimize your LC method to separate NP-AMOZ from co-eluting matrix components.

    • Dilution: Diluting the sample extract can sometimes reduce the impact of matrix effects, but this may compromise the limit of detection.

Question: My results show high variability between replicate injections. What could be the cause?

Answer:

High variability in results can be frustrating and points to issues with the precision of your method. Here are the common culprits and how to address them:

• Inconsistent Sample Preparation: Manual sample preparation steps, especially LLE, can introduce variability. Ensure consistent vortexing times, phase separation, and solvent transfers. Automation can help improve precision.

• Autosampler Issues: Check for air bubbles in the syringe or sample loop. Ensure the injection volume is consistent.

• LC System Problems: Fluctuations in pump pressure can lead to variable retention times and peak areas. Check for leaks in the system.[1]

• Non-Homogeneous Samples: For tissue samples, ensure they are thoroughly homogenized before taking an aliquot for analysis.

• Matrix Effects: Inconsistent matrix effects between samples can lead to variability. The use of a suitable internal standard that co-elutes with the analyte is the best way to correct for this.[9][11]

Question: I am using a deuterated internal standard (AMOZ-d5), but my accuracy is still poor. Why might this be happening?

Answer:

While deuterated internal standards are excellent for correcting matrix effects, they are not a panacea. Here are some reasons why you might still be experiencing accuracy issues:

• Differential Matrix Effects: In rare cases, the analyte and the deuterated internal standard may not experience the exact same degree of ion suppression or enhancement. This can happen if they are not perfectly co-eluting. Even a slight separation in retention time can expose them to different co-eluting matrix components.[11]

• Internal Standard Concentration: Ensure the concentration of the internal standard is appropriate and consistent across all samples and standards.

• Purity of the Internal Standard: Verify the purity and isotopic enrichment of your deuterated internal standard.

• Non-Matrix Related Issues: The problem may not be with the matrix effect correction but with other aspects of the method, such as inaccurate standard concentrations or improper calibration curve fitting.

To investigate if the internal standard is effectively correcting for the matrix effect, you can perform a post-extraction spike experiment.[9] This involves comparing the analyte/internal standard response ratio in a neat solution to the ratio in a post-spiked matrix extract. If the ratios are significantly different, it indicates that the internal standard is not fully compensating for the matrix effect.

Frequently Asked Questions (FAQs)

What is the role of 2-nitrobenzaldehyde (2-NBA) in Furaltadone analysis?

2-nitrobenzaldehyde (2-NBA) is a derivatizing agent used to react with the primary amine group of the AMOZ metabolite after it has been released from the tissue proteins by acid hydrolysis. This reaction forms a more stable and chromophoric derivative, NP-AMOZ, which is more suitable for LC-MS/MS analysis.[12]

What are the typical sample preparation methods for AMOZ analysis?

The most common sample preparation methods for AMOZ in tissues involve:

• Homogenization: The tissue sample is first homogenized.

• Acid Hydrolysis and Derivatization: The homogenate is subjected to acid hydrolysis to release the protein-bound AMOZ, and 2-NBA is added for simultaneous derivatization.[6]

• Extraction: The resulting NP-AMOZ is then extracted from the sample matrix using either:

  • Liquid-Liquid Extraction (LLE): Typically with a solvent like ethyl acetate.

  • Solid-Phase Extraction (SPE): Using cartridges that can effectively retain and then elute the NP-AMOZ, providing a cleaner extract.

Why is a stable isotope-labeled internal standard like AMOZ-d5 recommended?

A stable isotope-labeled internal standard (SIL-IS) such as AMOZ-d5 is considered the gold standard for quantitative LC-MS/MS analysis. Because it has nearly identical chemical and physical properties to the native AMOZ, it experiences similar extraction recovery and, most importantly, the same degree of matrix effects (ion suppression or enhancement).[9] By calculating the ratio of the analyte signal to the internal standard signal, these variations can be normalized, leading to more accurate and precise quantification.

Can I analyze for the parent Furaltadone drug instead of its metabolite?

While possible, it is not the recommended approach for monitoring Furaltadone use in food-producing animals. Furaltadone is rapidly metabolized in the body, and the parent drug is often undetectable in tissues shortly after administration. The metabolite AMOZ, however, becomes covalently bound to tissue proteins and persists for a much longer time, making it a more reliable marker for Furaltadone exposure.[13][14][15]

Data and Protocols

Quantitative Data Summary

The following table summarizes recovery and derivatization yield data for AMOZ analysis from the literature. Direct comparative studies of different sample preparation methods for AMOZ with respect to signal suppression are limited.

Parameter	Method	Recovery/Yield	Matrix	Reference
SPE Recovery	Polystyrene Sorbent	92-105%	Animal Muscle Tissue	[7]
Derivatization Yield	2-Nitrobenzaldehyde	66-74%	Animal Muscle Tissue	[7]

Experimental Protocol: General Workflow for AMOZ Analysis

This protocol outlines the key steps for the determination of AMOZ in animal tissue.

1. Sample Homogenization:

• Weigh a representative portion of the tissue sample.
• Homogenize the tissue to a uniform consistency.

2. Hydrolysis and Derivatization:

• To the homogenized sample, add an internal standard solution (e.g., AMOZ-d5).
• Add a solution of 2-nitrobenzaldehyde (2-NBA) in a suitable solvent.
• Add hydrochloric acid to initiate hydrolysis.
• Incubate the mixture. Common conditions are overnight (approx. 16 hours) at 37°C. Alternatively, higher temperatures or sonication can be used to shorten the incubation time.[4][5]

3. Extraction:

• For Liquid-Liquid Extraction (LLE):
• Neutralize the sample with a base (e.g., NaOH).
• Extract the derivatized analyte (NP-AMOZ) with an organic solvent such as ethyl acetate.
• Separate the organic layer.
• Evaporate the solvent and reconstitute the residue in the mobile phase.
• For Solid-Phase Extraction (SPE):
• Condition the SPE cartridge with appropriate solvents (e.g., methanol (B129727) followed by water).
• Load the neutralized sample onto the cartridge.
• Wash the cartridge with a weak solvent to remove interferences.
• Elute the NP-AMOZ with a stronger organic solvent.
• Evaporate the eluate and reconstitute in the mobile phase.

4. LC-MS/MS Analysis:

• Inject the reconstituted sample into the LC-MS/MS system.
• Separate the NP-AMOZ from other components using a suitable C18 analytical column and a gradient mobile phase (e.g., water and acetonitrile (B52724) with a modifier like formic acid).
• Detect and quantify the NP-AMOZ using tandem mass spectrometry in multiple reaction monitoring (MRM) mode.

Visualizations

Caption: General experimental workflow for the analysis of the Furaltadone metabolite AMOZ.

Caption: Troubleshooting decision tree for low or no AMOZ signal.

References

• 1. myadlm.org [myadlm.org]
• 2. zefsci.com [zefsci.com]
• 3. ssi.shimadzu.com [ssi.shimadzu.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. vliz.be [vliz.be]
• 7. researchgate.net [researchgate.net]
• 8. lcms.cz [lcms.cz]
• 9. benchchem.com [benchchem.com]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Development and evaluation of a liquid chromatography-tandem mass spectrometry method for simultaneous measurement of toxic aldehydes from brain tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 15. [PDF] Determination of the furaltadone metabolite 5-methylmorpholino-3-amino-2-oxazolidinone (AMOZ) using liquid chromatography coupled to electrospray tandem mass spectrometry during the nitrofuran crisis in Portugal | Semantic Scholar [semanticscholar.org]

Furaltadone Derivatization Technical Support Center

Welcome to the technical support center for furaltadone (B92408) derivatization. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for the analytical detection of furaltadone residues. The focus is on the widely used method of derivatizing its stable metabolite, 3-amino-5-morpholinomethyl-2-oxazolidinone (AMOZ), for enhanced detection by liquid chromatography.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the hydrolysis, derivatization, and analysis of furaltadone's metabolite, AMOZ.

Problem ID	Issue	Potential Causes	Suggested Solutions
DERIV-001	Low or No NPAOZ Peak / Poor Derivatization Efficiency	Incomplete Hydrolysis: The tissue-bound AMOZ was not fully released from the protein matrix.	- Ensure the acidic hydrolysis step is carried out for the recommended duration (typically overnight at 37°C) and that the HCl concentration is correct (e.g., 0.1 M to 1 M).[1] - Verify the pH of the sample mixture is sufficiently low for effective hydrolysis.
Suboptimal Derivatization Conditions: Reaction temperature, time, or pH are not ideal for the reaction between AMOZ and 2-nitrobenzaldehyde (B1664092) (NBA).	- Optimize derivatization temperature and time. While overnight incubation at 37°C is common, some studies show success with shorter times at higher temperatures or with ultrasonic assistance.[2] - Ensure the derivatization reagent (NBA) is not degraded and is added in sufficient excess.
Degradation of AMOZ or NPAOZ: The analyte or its derivative is unstable under the experimental conditions.	- Protect samples from light, as nitrofuran compounds can be light-sensitive. - After derivatization and extraction, store the final extract at low temperatures (e.g., in a refrigerator) for up to one week if immediate analysis is not possible.[3]
REC-002	Low Analyte Recovery	Inefficient Extraction: The NPAOZ derivative is not effectively partitioned from the aqueous phase into the organic solvent (e.g., ethyl acetate).	- Ensure vigorous mixing (vortexing) during the liquid-liquid extraction (LLE) step to maximize partitioning. - Perform multiple extractions (e.g., repeat the ethyl acetate (B1210297) extraction twice) and combine the organic layers.[4] - Check the pH of the aqueous phase before extraction; it should be neutral or slightly basic (around pH 7) to ensure NPAOZ is in a less polar form.
Matrix Effects: Co-extracted matrix components interfere with the ionization of NPAOZ in the mass spectrometer source, leading to ion suppression.[3][5]	- Incorporate a clean-up step after LLE, such as a wash with n-hexane, to remove non-polar interferences like lipids.[6] - Alternatively, use solid-phase extraction (SPE) for a more thorough clean-up.[7] - Use matrix-matched calibration standards to compensate for consistent matrix effects.
Analyte Adsorption: The analyte may adsorb to glassware or plasticware.	- Use silanized glassware to minimize adsorption. - Ensure all transfer steps are quantitative.
CHROM-003	Poor Chromatography (Peak Tailing, Splitting, or Broadening)	Column Contamination/Degradation: Accumulation of matrix components on the analytical column.	- Use a guard column to protect the analytical column. - Implement a column wash step with a strong solvent (e.g., 100% methanol) at the end of each analytical sequence.
Inappropriate Mobile Phase: The pH or composition of the mobile phase is not optimal for the NPAOZ derivative.	- Optimize the mobile phase composition. A common mobile phase consists of a mixture of methanol (B129727) or acetonitrile (B52724) and an ammonium (B1175870) acetate or formate (B1220265) buffer.[5][8] - Ensure the mobile phase is properly degassed to prevent bubble formation.
Sample Solvent Mismatch: The solvent of the final extract is too different from the mobile phase, causing peak distortion.	- After evaporation of the extraction solvent, reconstitute the residue in a solvent that is similar in composition to the initial mobile phase.
SENS-004	High Baseline Noise or Lack of Sensitivity	Contaminated System: Impurities in the mobile phase, solvents, or HPLC/MS system.	- Use high-purity solvents and reagents (LC-MS grade). - Flush the entire LC system to remove contaminants.
Suboptimal MS/MS Parameters: Ionization source parameters (e.g., temperature, gas flows) and MRM transitions are not optimized for NPAOZ.	- Optimize MS source parameters using a pure standard of NPAOZ. - Confirm the use of appropriate and optimized MRM transitions (precursor and product ions) for NPAOZ.
Low Ionization Efficiency: The NPAOZ derivative is not ionizing efficiently.	- Derivatization with NBA is specifically designed to improve ionization and detection sensitivity compared to the underivatized AMOZ.[9] If sensitivity is still an issue, re-evaluate the derivatization and clean-up steps to ensure a concentrated and clean sample is being injected.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization necessary for furaltadone analysis?

A1: Furaltadone itself has a very short half-life in biological systems and is rapidly metabolized to its tissue-bound metabolite, AMOZ.[10] AMOZ is a small molecule that often exhibits low ionization efficiency in a mass spectrometer and lacks a strong chromophore for UV detection.[9] Derivatization with 2-nitrobenzaldehyde (NBA) converts AMOZ into a larger, more stable derivative (NPAOZ) which is more readily detected and quantified by LC-MS/MS or HPLC-UV, thereby significantly improving the sensitivity and reliability of the analysis.[6][9]

Q2: What is the purpose of the initial acid hydrolysis step?

A2: In tissues, the furaltadone metabolite AMOZ becomes covalently bound to proteins.[10][11] The mild acid hydrolysis step (typically using HCl) is crucial to break these bonds and release the AMOZ metabolite into the solution, making it available for the subsequent derivatization reaction.[4][6]

Q3: Can I shorten the overnight derivatization time?

A3: While the traditional method involves an overnight (approx. 16 hours) incubation at 37°C, some studies have explored ways to accelerate this step.[1] Methods using thermostatic ultrasound-assisted derivatization have been shown to reduce the reaction time significantly, in some cases to as little as 2 hours, without compromising efficiency.[2][12] However, any modification to the standard protocol should be properly validated to ensure complete derivatization.

Q4: My results show significant ion suppression. What can I do to mitigate this?

A4: Ion suppression is a common matrix effect in LC-MS/MS analysis. To mitigate it, consider the following:

• Improve Sample Clean-up: Incorporate a liquid-liquid extraction wash step with a non-polar solvent like n-hexane to remove lipids, or use a solid-phase extraction (SPE) cartridge for more comprehensive clean-up.[6][7]

• Use Isotope-Labeled Internal Standards: The most effective way to correct for matrix effects is to use a stable isotope-labeled internal standard, such as d5-AMOZ, which will co-elute with the analyte and experience the same degree of ion suppression.[13]

• Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix extract that has undergone the same sample preparation procedure as your samples. This helps to normalize the matrix effects between the standards and the samples.[5]

• Dilute the Sample: If the analyte concentration is high enough, diluting the final extract can reduce the concentration of interfering matrix components, thereby lessening ion suppression.

Q5: What are the typical recovery rates I should expect for this method?

A5: Recovery rates can vary depending on the matrix and the specifics of the protocol. However, well-optimized methods generally report recovery rates in the range of 70% to 110%. For example, studies have reported recoveries of around 80% for AMOZ in kidney tissue and between 88.9% and 107.3% across various biological matrices.[5][8] If your recoveries are consistently below this range, it is advisable to consult the troubleshooting guide (see problem ID REC-002 ).

Quantitative Data Summary

The following tables summarize key performance data from various validated methods for the detection of the furaltadone metabolite.

Table 1: Method Performance Characteristics for AMOZ Detection

Matrix	Method	Derivatization	Detection	LOD (µg/kg)	LOQ (µg/kg)	Recovery (%)	Reference
Animal Tissue	LC-MS/MS	2-NBA	ESI+	0.5 - 5 (ng/g)	2.5 - 10 (ng/g)	92 - 105	[7]
Various Biological Matrices	UHPLC-MS/MS	2-NBA	ESI+	-	-	88.9 - 107.3	[5]
Animal Tissue	LC-MS/MS	2-NBA	ESI+	-	0.01	~80	[8]
Poultry Eggs	LC-MS/MS	2-NBA	ESI+	0.1 (CCα)	0.5 (CCβ)	-	[14]
Fish	UPLC-DAD	2-NBA (Ultrasound)	DAD	0.25 - 0.33	0.80 - 1.10	-	[2]

LOD: Limit of Detection; LOQ: Limit of Quantification; CCα: Decision Limit; CCβ: Detection Capability; ESI+: Positive Electrospray Ionization; DAD: Diode-Array Detector.

Experimental Protocols

Protocol: Determination of AMOZ in Animal Tissue via Derivatization with 2-NBA followed by LC-MS/MS

This protocol is a consolidated representation of common methodologies.[1][3][4]

1. Sample Preparation and Hydrolysis a. Weigh 1.0 ± 0.1 g of homogenized tissue into a 50 mL polypropylene (B1209903) centrifuge tube. b. Add an appropriate amount of internal standard (e.g., d5-AMOZ). c. Add 4 mL of deionized water and 0.5 mL of 1 N HCl. d. Vortex for approximately 10-15 seconds to mix thoroughly.

2. Derivatization a. Add 100 µL of 10 mM 2-nitrobenzaldehyde (NBA) solution (prepared in DMSO or Methanol). b. Vortex again for 10-15 seconds. c. Incubate the mixture overnight (at least 16 hours) in a water bath or incubator set at 37°C.

3. Extraction a. After incubation, cool the tubes to room temperature. b. Neutralize the sample by adding 5 mL of 0.1 M K₂HPO₄ (dipotassium phosphate) and 0.4 mL of 1 N NaOH. Check that the pH is approximately 7. c. Add 5 mL of ethyl acetate. d. Vortex vigorously for at least 1 minute to extract the NPAOZ derivative into the organic phase. e. Centrifuge for 10 minutes at approximately 3500 rpm to separate the layers. f. Carefully transfer the upper ethyl acetate layer to a clean 15 mL tube. g. Repeat the extraction (steps c-f) with another 5 mL of ethyl acetate and combine the organic layers.

4. Clean-up and Reconstitution a. (Optional but recommended) Add 5 mL of n-hexane to the combined ethyl acetate extracts, vortex for 30 seconds, and centrifuge. Discard the upper hexane (B92381) layer to remove lipids. b. Evaporate the ethyl acetate extract to dryness under a gentle stream of nitrogen at a temperature no higher than 60°C. c. Reconstitute the dry residue in 1 mL of a solvent suitable for LC-MS/MS analysis (e.g., 50:50 methanol/water). d. Vortex for 10 seconds to dissolve the residue. e. Filter the reconstituted extract using a 0.45 µm syringe filter into an autosampler vial.

5. LC-MS/MS Analysis a. Inject the sample into an LC-MS/MS system equipped with a C18 reversed-phase column. b. Use a mobile phase gradient, for example, with 0.5 mM ammonium acetate in water (Mobile Phase A) and methanol (Mobile Phase B). c. Set the mass spectrometer to operate in positive electrospray ionization (ESI+) mode and monitor for the specific precursor-product ion transitions for NPAOZ and the internal standard.

Visualizations

Caption: Experimental workflow for AMOZ derivatization and detection.

Caption: Troubleshooting logic for low signal in furaltadone analysis.

References

• 1. fda.gov [fda.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Development and validation of a rapid LC–MS/MS method for the confirmatory analysis of the bound residues of eight nitrofuran drugs in meat using microwave reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. New Method of Analysis of Nitrofurans and Nitrofuran Metabolites in Different Biological Matrices Using UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Determination of the metabolites of nitrofuran antibiotics in animal tissue by high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. spectroscopyworld.com [spectroscopyworld.com]
• 9. pepolska.pl [pepolska.pl]
• 10. researchgate.net [researchgate.net]
• 11. Low recovery factor & Validation Issue - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 12. researchgate.net [researchgate.net]
• 13. Preparation of stable isotope-labeled 2-nitrobenzaldehyde derivatives of four metabolites of nitrofuran antibiotics and their comprehensive characterization by UV, MS, and NMR techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Furaltadone Parent Compound Detection: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges encountered during the detection of the furaltadone (B92408) parent compound.

Frequently Asked Questions (FAQs)

Q1: Why is the detection of the furaltadone parent compound so challenging?

A1: The primary challenge in detecting the parent furaltadone compound lies in its rapid metabolism within living organisms. In animal tissues, furaltadone is quickly converted into more stable, tissue-bound metabolites, most notably 3-amino-5-morpholinomethyl-2-oxazolidinone (AMOZ).[1][2] Consequently, the parent drug is often present at very low to undetectable concentrations shortly after administration ceases, making its detection a significant analytical hurdle.[3][4] For regulatory monitoring, the focus is typically on these persistent metabolites as markers of illegal use.[1]

Q2: What is the recommended analytical method for furaltadone parent compound detection?

A2: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the reference methodology for the determination of furaltadone at residue levels.[5] This technique offers the high sensitivity and selectivity required to detect the low concentrations of the parent compound that may be present in complex biological matrices.

Q3: What are the key considerations for sample collection and storage to ensure the stability of the furaltadone parent compound?

A3: Due to the instability of the parent compound, immediate analysis after sample collection is ideal. If storage is necessary, samples should be frozen at -20°C or lower to minimize degradation.[6] Studies have shown that furaltadone concentrations in poultry muscle can decrease significantly even when stored at -18°C. For optimal stability, snap-freezing in liquid nitrogen and storage at -70°C has been used.

Q4: Can I use the same methods to detect both the parent furaltadone and its metabolite AMOZ?

A4: While LC-MS/MS is used for both, the sample preparation procedures differ significantly. The detection of the tissue-bound metabolite AMOZ requires an acid hydrolysis step to release it from proteins, followed by derivatization, typically with 2-nitrobenzaldehyde, before extraction and analysis.[7] In contrast, the analysis of the parent compound involves direct extraction from the sample matrix. It is important to note that the acid hydrolysis step used for metabolite analysis will convert any remaining parent furaltadone into its metabolite.

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of the furaltadone parent compound.

Low or No Analyte Signal

Potential Cause	Troubleshooting Steps
Rapid in-vivo metabolism	Furaltadone is rapidly metabolized. Ensure that the withdrawal period between the last administration and sample collection is minimal. For experimental studies, consider collecting samples at various time points post-administration.[4]
Degradation during storage/sample preparation	Analyze samples as fresh as possible. If storage is required, freeze at -20°C or below immediately after collection.[6] Avoid prolonged exposure to light and elevated temperatures during extraction.
Inefficient extraction	Optimize the extraction solvent and procedure. Ethyl acetate (B1210297) is a commonly used solvent for furaltadone parent compound extraction.[3][5] Ensure thorough homogenization of the tissue. Consider matrix-specific optimization.
Ion suppression in LC-MS/MS	Matrix components co-eluting with furaltadone can suppress its ionization. Improve sample clean-up using solid-phase extraction (SPE). Modify the chromatographic gradient to separate furaltadone from interfering matrix components. Use a matrix-matched calibration curve or an isotope-labeled internal standard to compensate for matrix effects.
Incorrect LC-MS/MS parameters	Verify the precursor and product ions for furaltadone in your MS/MS method. Ensure that the collision energy and other MS parameters are optimized for furaltadone.

Poor Peak Shape (Tailing, Fronting, or Broadening)

Potential Cause	Troubleshooting Steps
Column contamination	Flush the column with a strong solvent. If the problem persists, replace the column. Use guard columns and in-line filters to protect the analytical column.
Inappropriate mobile phase	Ensure the mobile phase pH is compatible with the column and analyte. Check for proper mobile phase composition and adequate mixing.
Secondary interactions with the column	Use a different column chemistry (e.g., a column with end-capping) to minimize secondary interactions.
High injection volume or concentration	Reduce the injection volume or dilute the sample.

Inconsistent Retention Times

Potential Cause	Troubleshooting Steps
Air bubbles in the pump	Purge the LC pumps to remove any trapped air bubbles.
Column temperature fluctuations	Use a column oven to maintain a stable column temperature.
Changes in mobile phase composition	Prepare fresh mobile phase and ensure consistent composition.
Column degradation	If retention times consistently shift in one direction, the column may be degrading and require replacement.

Data Presentation

The following tables summarize quantitative data for furaltadone detection from various studies.

Table 1: Detection Limits for Furaltadone Parent Compound in Eggs

Parameter	Value (µg/kg)	Reference
Decision Limit (CCα)	0.9	[5][6][8][9]
Detection Capability (CCβ)	2.0	[5][6][8][9]

Table 2: Recovery Rates for Furaltadone and its Metabolite

Analyte	Matrix	Extraction Method	Recovery Rate (%)	Reference
Furaltadone	Egg White	Not specified	97.29 - 104.22	[1]
Furaltadone, Furazolidone, Nitrofurazone, Nitrofurantoin	Aquatic Animal Matrices	Not specified	70 - 96	[5]
AMOZ (Furaltadone metabolite)	Honey	Ultrasonic assisted derivatization with QuEChERS	93.2 - 100.2	[1][5]
AMOZ (Furaltadone metabolite)	SST Powder	Derivatization and hydrolysis	82.2 - 108.1	[5]

Experimental Protocols

Protocol 1: Extraction of Furaltadone Parent Compound from Poultry Eggs

This protocol is adapted from the method described by McCracken and Kennedy (2007) and cited in subsequent studies.[6]

1. Sample Homogenization:

• Weigh 1 gram of egg yolk or white into a 15 mL screw-top glass centrifuge tube.

2. Extraction:

• Add 5 mL of ethyl acetate to the tube.

• Shake vigorously for 10 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the upper organic layer to a clean tube.

• Repeat the extraction step with another 5 mL of ethyl acetate.

3. Evaporation and Reconstitution:

• Combine the two organic layers.

• Evaporate to dryness at 45°C under a stream of nitrogen.

• Reconstitute the dry residue in 500 µL of the initial mobile phase (e.g., 10 mM ammonium (B1175870) formate (B1220265) (pH 4)/methanol (85:15, v/v)).

• Vortex for 20 seconds.

4. Filtration:

• Filter the reconstituted sample through a 0.45 µm PVDF filter into an LC autosampler vial.

Protocol 2: LC-MS/MS Analysis of Furaltadone

Instrumentation:

• Liquid chromatograph coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Conditions (Example):

• Column: C18 reverse-phase column.

• Mobile Phase A: 10 mM ammonium formate (pH 4) in water/methanol (9:1, v/v).

• Mobile Phase B: 10 mM ammonium formate (pH 4) in methanol/water (9:1, v/v).

• Flow Rate: 350 µL/min.

• Gradient: A suitable gradient to ensure separation from matrix components.

MS/MS Parameters (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Precursor Ion (m/z): 325.0

• Product Ions (m/z): 251.92, 280.99

• Monitoring Mode: Multiple Reaction Monitoring (MRM).

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Detection, accumulation, distribution, and depletion of furaltadone and nifursol residues in poultry muscle, liver, and gizzard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. fsis.usda.gov [fsis.usda.gov]
• 8. Determination of furaltadone and nifursol residues in poultry eggs by liquid chromatography-electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Analysis of Furaltadone Residues

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with furaltadone (B92408) and its metabolite, AMOZ.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the analysis of furaltadone residues.

Issue: Low or No Detection of Furaltadone

• Question: I am analyzing tissue samples from a treated animal, but I cannot detect the parent furaltadone compound. What could be the reason?

• Answer: Furaltadone is known to be highly unstable and is rapidly metabolized in vivo. It also undergoes rapid postmortem degradation in edible tissues, with half-lives ranging from less than 7 to 63 minutes.[1] After 24 hours post-slaughter, the parent compound is often no longer detectable.[1] Therefore, the focus of residue monitoring is on its more stable, tissue-bound metabolite, 3-amino-5-morpholinomethyl-2-oxazolidinone (AMOZ).[2][3] It is standard practice to analyze for AMOZ as a marker for furaltadone use.[2]

Issue: Poor Recovery of the AMOZ Metabolite

• Question: My recovery of AMOZ from spiked samples is consistently low. What are the potential causes and solutions?

• Answer: Low recovery of AMOZ can stem from several factors throughout the analytical workflow. Here are some common causes and troubleshooting steps:

  • Incomplete Hydrolysis: The protein-bound AMOZ residues require acid hydrolysis for their release.[4][5] Ensure that the acid concentration and incubation conditions (time and temperature) are optimal. Most protocols suggest an overnight incubation at 37°C.[6]

  • Inefficient Derivatization: Derivatization with 2-nitrobenzaldehyde (B1664092) (NBA) is a critical step to stabilize AMOZ for analysis.[4][7] Verify the concentration and purity of your NBA solution. The reaction is typically carried out overnight.[7]

  • Suboptimal pH: After hydrolysis, the pH of the sample must be adjusted to approximately 7 before extraction to ensure the efficiency of the derivatization and extraction steps.[6]

  • Extraction Issues: The choice of extraction solvent is important. Ethyl acetate (B1210297) is commonly used for liquid-liquid extraction.[8] Ensure vigorous mixing and adequate phase separation. Alternatively, solid-phase extraction (SPE) can be employed for clean-up.[7][9]

  • Sample Storage: While the tissue-bound AMOZ metabolite is stable for several weeks, improper storage can still lead to degradation.[2][3] Samples should be kept frozen, ideally at -20°C or below.[6][10]

Issue: High Matrix Effects in LC-MS/MS Analysis

• Question: I am observing significant signal suppression or enhancement for AMOZ in my LC-MS/MS analysis. How can I mitigate these matrix effects?

• Answer: Matrix effects are a common challenge in the analysis of complex biological samples. Here are some strategies to minimize their impact:

  • Effective Sample Clean-up: A thorough clean-up procedure is essential. This can involve liquid-liquid extraction followed by solvent washing or the use of solid-phase extraction (SPE) cartridges to remove interfering matrix components.[7][8]

  • Chromatographic Separation: Optimize your liquid chromatography method to ensure that AMOZ elutes in a region with minimal co-eluting matrix components.[8]

  • Use of Internal Standards: The use of a stable isotope-labeled internal standard, such as AMOZ-d5, is highly recommended.[11][12] This can compensate for signal variations caused by matrix effects and improve the accuracy and precision of quantification.

  • Matrix-Matched Calibration: Prepare your calibration standards in a blank matrix extract that is representative of your samples. This helps to normalize the matrix effects between the standards and the samples.[13]

Frequently Asked Questions (FAQs)

1. Why is AMOZ used as a marker for furaltadone administration?

Furaltadone is rapidly metabolized in animals, and the parent drug is often undetectable shortly after administration.[2][14] Its metabolite, AMOZ, binds to tissue proteins and is much more stable, persisting for several weeks.[2][3][6] This makes AMOZ a reliable marker for the illegal use of furaltadone in food-producing animals.[3]

2. What are the recommended storage conditions for samples containing furaltadone residues?

For the analysis of the parent furaltadone compound, samples should be snap-frozen in liquid nitrogen and stored at -70°C.[14] For the more common analysis of the stable AMOZ metabolite, freezing at -20°C is generally sufficient.[6][10] Studies have shown that AMOZ concentrations in pig muscle and liver do not decrease significantly during 8 months of storage at -20°C.[10]

3. What is the purpose of derivatization with 2-nitrobenzaldehyde (NBA)?

Derivatization with NBA serves two main purposes. First, it converts the AMOZ metabolite into a more stable derivative (NPAMOZ).[4] Second, the resulting derivative is chromophoric, which allows for UV detection, and it is more amenable to ionization in mass spectrometry, enhancing its detectability.[4][8]

4. Can cooking destroy furaltadone residues in food?

No, cooking processes like frying, grilling, roasting, and microwaving do not significantly destroy the AMOZ metabolite.[10] Studies have shown that between 67% and 100% of the residues remain after cooking, indicating a continued potential health risk.[10]

Experimental Protocols and Data

Key Experimental Parameters

The following table summarizes typical parameters for the analysis of AMOZ in tissue samples.

Parameter	Value/Condition	Source(s)
Sample Storage	-20°C	[6][10]
Hydrolysis	Acid hydrolysis (e.g., with HCl), overnight incubation at 37°C	[6][15]
pH Adjustment	Adjust to pH 7 with NaOH after hydrolysis	[6]
Derivatization	2-nitrobenzaldehyde (NBA), overnight incubation	[4][7]
Extraction	Liquid-liquid extraction with ethyl acetate or Solid-Phase Extraction (SPE)	[7][8]
Analytical Technique	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	[2][5]
Internal Standard	AMOZ-d5	[11][12]

Detailed Methodologies

Sample Preparation Workflow for AMOZ Analysis

• Homogenization: Homogenize the tissue sample.

• Hydrolysis: Add an acidic solution (e.g., HCl) to the homogenized sample to release the protein-bound AMOZ. Incubate the mixture, typically overnight at 37°C.[6]

• Derivatization: Add 2-nitrobenzaldehyde (NBA) to the hydrolyzed sample to form the NPAMOZ derivative. Continue the incubation as required by the specific protocol, often overnight.[4][7]

• pH Adjustment: Neutralize the sample to approximately pH 7 using a base like NaOH.[6]

• Extraction: Perform a liquid-liquid extraction using a solvent such as ethyl acetate.[8] Vigorously mix the sample and then centrifuge to separate the organic and aqueous layers.

• Clean-up: The extraction step can be followed by a clean-up on a solid-phase extraction (SPE) cartridge to further remove interfering substances.[7]

• Evaporation and Reconstitution: Evaporate the organic solvent to dryness and reconstitute the residue in the mobile phase for LC-MS/MS analysis.[12]

Visualizations

Caption: Workflow for the analysis of AMOZ residues in tissue samples.

Caption: Derivatization of AMOZ with 2-nitrobenzaldehyde (NBA).

Caption: Troubleshooting decision tree for low AMOZ recovery.

References

• 1. Postmortal degradation of furazolidone and furaltadone in edible tissues of calves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. biorexfooddiagnostics.com [biorexfooddiagnostics.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. Furaltadone | 152 Publications | 751 Citations | Top Authors | Related Topics [scispace.com]
• 8. agilent.com [agilent.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. scispace.com [scispace.com]
• 12. thepharmajournal.com [thepharmajournal.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Furaltadone Detection Methods Validated Under EC 2002/657

For researchers, scientists, and professionals in drug development, the accurate and reliable detection of veterinary drug residues is paramount for ensuring food safety and regulatory compliance. Furaltadone (B92408), a nitrofuran antibiotic, is a substance banned for use in food-producing animals in the European Union. Consequently, highly sensitive and validated analytical methods are required for its monitoring. This guide provides a comparative overview of different analytical techniques for the detection of furaltadone, with a focus on methods validated according to the criteria set forth in Commission Decision 2002/657/EC.

Performance Comparison of Furaltadone Detection Methods

The validation of analytical methods according to EC 2002/657 ensures that they meet stringent performance criteria, providing confidence in the generated results. The primary method for the confirmatory analysis of furaltadone is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). However, alternative screening methods, such as immunoassays and electrochemical sensors, are also being developed for rapid and high-throughput analysis.

The following tables summarize the performance characteristics of these methods based on available experimental data. It is important to note that while LC-MS/MS methods are frequently validated and reported in accordance with EC 2002/657, complete validation data for alternative methods against this specific directive can be less commonly published. The performance of furaltadone detection is often assessed by monitoring its tissue-bound metabolite, 3-amino-5-morpholinomethyl-2-oxazolidinone (AMOZ).

Table 1: Performance Characteristics of LC-MS/MS Methods for Furaltadone/AMOZ Detection

Matrix	Analyte	CCα (µg/kg)	CCβ (µg/kg)	Recovery (%)	Precision (RSD, %)	Reference
Poultry Eggs	Furaltadone	0.9	2.0	Not Reported	Not Reported	[1][2]
Poultry Eggs	AMOZ	0.1	0.5	Not Reported	Not Reported	[1][2]
Macroalgae (Ulva lactuca)	Furaltadone	5.57	10.97	88.9 - 95.5	Repeatability: 15.3 - 20.5, Reproducibility: 25.3 - 28.2	[3]
Bovine Urine	AMOZ	0.11 - 0.34	0.13 - 0.43	90 - 108	< 19	[4]
Soft-Shell Turtle Powder	AMOZ	0.18 - 0.30	0.30 - 0.34	82.2 - 108.1	Repeatability: 1.5 - 3.8, Reproducibility: 2.2 - 4.8	[5]

*CCα (Decision Limit): the concentration at and above which it can be concluded with a statistical certainty of 1-α that a sample is non-compliant. *CCβ (Detection Capability): the smallest content of the substance that may be detected, identified and/or quantified in a sample with a statistical certainty of 1-β.

Table 2: Performance Characteristics of Alternative Methods for Furaltadone Detection

Method	Matrix	Analyte	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Recovery (%)	Precision (RSD, %)	EC 2002/657 Validation	Reference
Immunochromatography Test Strip	Animal Tissues	AOZ	0.15 µg/kg	0.31 µg/kg	76.3 - 98.2	9.1 - 11.6	Mentioned as a validation framework	[6]
Electrochemical Sensor	Fish Tissues	Furaltadone	1.46 nM	Not Reported	Not Reported	Not Reported	Not explicitly stated	[7]
Electrochemical Sensor	Water	Furaltadone	97 µM	Not Reported	Not Reported	Not Reported	Not explicitly stated	[1]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical methods. Below are representative protocols for the key experiments cited.

LC-MS/MS Method for Furaltadone and its Metabolite AMOZ in Poultry Eggs

This method is validated according to the criteria of Commission Decision 2002/657/EC.[1][2]

1. Sample Preparation:

• Homogenize egg yolk and egg white samples separately.

• For AMOZ, perform an acid hydrolysis to release the protein-bound metabolite. This is followed by derivatization with 2-nitrobenzaldehyde.

• For furaltadone, extract the sample with a suitable organic solvent such as ethyl acetate.

• Perform a liquid-liquid extraction for cleanup and to remove interfering substances.

• Evaporate the final extract to dryness and reconstitute in the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• Chromatographic Separation: Utilize a C18 reversed-phase column with a gradient elution program. A typical mobile phase consists of a mixture of water with a small percentage of formic acid and an organic solvent like acetonitrile (B52724) or methanol.

• Mass Spectrometric Detection: Employ a tandem mass spectrometer equipped with an electrospray ionization (ESI) source, operating in the positive ion mode. Monitor at least two specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM) for both quantification and confirmation of the analyte's identity, as required by EC 2002/657.

Immunoassay-Based Method (Immunochromatography Test Strip) for AMOZ

This protocol describes a rapid screening method for the detection of the furaltadone metabolite, AOZ, in animal tissues.[6]

1. Sample Preparation:

• Homogenize the tissue sample.

• Extract the analyte from the tissue using a suitable extraction buffer.

• Centrifuge the sample to separate the supernatant containing the analyte from the solid tissue debris.

• The clear supernatant is used directly for analysis.

2. Detection:

• Apply a defined volume of the sample extract to the sample pad of the immunochromatography test strip.

• The analyte in the sample competes with a labeled antigen for a limited number of antibody binding sites on the test strip.

• Allow the sample to migrate along the strip by capillary action.

• After a specified incubation time (typically a few minutes), visually inspect the test line or use a strip reader for quantitative results. The intensity of the test line is inversely proportional to the concentration of the analyte in the sample.

Electrochemical Sensor for Furaltadone Detection

This outlines the general procedure for the electrochemical detection of furaltadone using a modified electrode.[1][7]

1. Electrode Preparation:

• The working electrode (e.g., glassy carbon electrode or screen-printed carbon electrode) is modified with a specific nanomaterial or composite that enhances the electrochemical response towards furaltadone.

• The modification process may involve drop-casting a suspension of the nanomaterial onto the electrode surface and allowing it to dry.

2. Electrochemical Measurement:

• Immerse the modified electrode, a reference electrode, and a counter electrode into an electrochemical cell containing a supporting electrolyte solution (e.g., phosphate (B84403) buffer).

• Add the sample extract to the electrochemical cell.

• Apply a potential scan using a technique such as cyclic voltammetry (CV) or differential pulse voltammetry (DPV).

• The reduction of the nitro group in the furaltadone molecule at a specific potential on the electrode surface generates a measurable current signal. The magnitude of this current is proportional to the concentration of furaltadone in the sample.

Visualizing the Workflows

To better illustrate the experimental processes, the following diagrams have been generated using the DOT language.

Caption: Workflow for LC-MS/MS detection of furaltadone/AMOZ.

Caption: Workflow for immunoassay-based screening of AMOZ.

Caption: Workflow for electrochemical detection of furaltadone.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. A LC-MS/MS methodology to determine furaltadone residues in the macroalgae Ulva lactuca - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. waters.com [waters.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]

Furaltadone vs. Furazolidone: A Comparative Guide to Antibacterial Efficacy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antibacterial efficacy of two nitrofuran antibiotics, furaltadone (B92408) and furazolidone (B1674277). While both compounds share a common mechanism of action, their effectiveness against various bacterial strains can differ. This document summarizes available quantitative data, details experimental protocols for assessing antibacterial activity, and illustrates the mechanism of action.

Executive Summary

Furaltadone and furazolidone are synthetic nitrofurans with broad-spectrum antibacterial activity. Their primary mechanism involves intracellular reduction to reactive intermediates that damage bacterial DNA, RNA, and proteins, ultimately leading to cell death. Both agents have demonstrated efficacy against a range of Gram-positive and Gram-negative bacteria. However, a direct comparison of their potency through comprehensive side-by-side studies is not extensively available in recent literature. This guide compiles available data to facilitate an informed understanding of their respective antibacterial profiles.

Data Presentation: Quantitative Antibacterial Efficacy

Table 1: Minimum Inhibitory Concentration (MIC) Data for Furazolidone

Bacterial Species	Strain	MIC (µg/mL)	Reference
Campylobacter jejuni	Clinical Isolates	<0.125	[1]
Campylobacter coli	Clinical Isolates	<0.125	[1]

Table 2: Zone of Inhibition Data for Furazolidone

Bacterial Species	Strain	Zone of Inhibition (mm)	Interpretation	Reference
Staphylococcus aureus	ATCC 25923	18-22	Sensitive (>15 mm)	[2]
Micrococcus luteus	N/A	≤ 9	Resistant	[3]

Note: Data for furaltadone in a directly comparable format is limited in the available literature. General statements indicate its efficacy against Gram-positive bacteria such as Staphylococcus species and some Gram-negative bacteria like Salmonella.[4][5]

Mechanism of Action

Furaltadone and furazolidone, like other nitrofurans, are prodrugs that require enzymatic reduction within the bacterial cell to exert their antibacterial effect. This process is crucial for their activity and involves the following key steps:

• Cellular Uptake: The nitrofuran compound enters the bacterial cell.

• Enzymatic Reduction: Bacterial nitroreductases reduce the 5-nitro group of the furan (B31954) ring.

• Generation of Reactive Intermediates: This reduction process generates highly reactive cytotoxic intermediates, including free radicals.

• Macromolecular Damage: These reactive molecules interact with and cause damage to various cellular macromolecules, including DNA, RNA, and proteins. This leads to the inhibition of essential cellular processes such as DNA replication, transcription, and translation.

• Cell Death: The cumulative damage to critical cellular components ultimately results in bacterial cell death.

General mechanism of action for nitrofuran antibiotics.

Experimental Protocols

The following are detailed methodologies for determining the antibacterial efficacy of compounds like furaltadone and furazolidone.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This method determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism in a liquid medium.

Materials:

• 96-well microtiter plates

• Bacterial culture in logarithmic growth phase

• Cation-adjusted Mueller-Hinton Broth (CAMHB) or other appropriate broth medium

• Stock solutions of furaltadone and furazolidone

• Spectrophotometer

• Pipettes and sterile tips

• Incubator

Procedure:

• Inoculum Preparation: Prepare a bacterial suspension from a fresh culture and adjust its turbidity to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

• Drug Dilution Series:

  • Dispense 50 µL of sterile broth into wells of a 96-well plate.

  • Add 50 µL of the drug stock solution (at twice the highest desired concentration) to the first well of each row.

  • Perform a serial two-fold dilution by transferring 50 µL from the first well to the second, and so on, discarding the final 50 µL from the last well in the series.

• Inoculation: Dilute the standardized bacterial suspension in broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well after adding 50 µL of the diluted inoculum to each well containing 50 µL of the drug dilution.

• Controls: Include a positive control (broth and inoculum, no drug) and a negative control (broth only).

• Incubation: Incubate the plates at 35-37°C for 16-24 hours.

• Reading Results: The MIC is the lowest concentration of the drug at which there is no visible growth (turbidity) of the microorganism.

Experimental workflow for broth microdilution.

Antibacterial Susceptibility Testing by Agar (B569324) Disk Diffusion (Kirby-Bauer Method)

This method assesses the susceptibility of bacteria to an antimicrobial agent based on the size of the zone of growth inhibition around a disk impregnated with the agent.

Materials:

• Mueller-Hinton agar (MHA) plates

• Bacterial culture in logarithmic growth phase

• Sterile swabs

• Filter paper disks impregnated with a standard concentration of furaltadone or furazolidone (e.g., 100 µg for furazolidone).

• Forceps

• Incubator

• Ruler or caliper

Procedure:

• Inoculum Preparation: Prepare a bacterial suspension and adjust its turbidity to that of a 0.5 McFarland standard.

• Plate Inoculation: Dip a sterile swab into the inoculum and rotate it against the side of the tube to remove excess fluid. Swab the entire surface of an MHA plate evenly in three directions to ensure confluent growth.

• Disk Application: Aseptically apply the antimicrobial-impregnated disks to the surface of the agar using sterile forceps. Gently press the disks to ensure complete contact with the agar.

• Incubation: Invert the plates and incubate at 35-37°C for 16-24 hours.

• Reading Results: Measure the diameter of the zone of complete growth inhibition around each disk in millimeters. Interpret the results as susceptible, intermediate, or resistant based on established guidelines.[3]

Conclusion

Furaltadone and furazolidone are effective nitrofuran antibiotics with a well-established mechanism of action against a variety of bacterial pathogens. While both demonstrate broad-spectrum activity, the available quantitative data is insufficient to definitively conclude the superior efficacy of one over the other across all bacterial species. Furazolidone has documented activity against staphylococci and Campylobacter species. Furaltadone is also known to be effective against staphylococci and some Gram-negative bacteria. For specific research or drug development applications, it is highly recommended to perform direct comparative in vitro susceptibility testing using standardized methodologies such as broth microdilution or agar dilution to determine the relative potency of these compounds against the bacterial strains of interest.

References

• 1. In Vitro Therapeutic Efficacy of Furazolidone for Antimicrobial Susceptibility Testing on Campylobacter - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nitrofurans: Revival of an “old” drug class in the fight against antibiotic resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Role of Old Antibiotics in the Era of Antibiotic Resistance. Highlighted Nitrofurantoin for the Treatment of Lower Urinary Tract Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. sico.be [sico.be]

A Comparative Analysis of Furaltadone and Other Nitrofuran Antibiotics

This guide provides a comprehensive comparison of Furaltadone with other notable nitrofuran antibiotics, including Nitrofurantoin (B1679001), Furazolidone (B1674277), and Nitrofurazone. The information is intended for researchers, scientists, and drug development professionals, offering a detailed examination of their antibacterial efficacy, mechanisms of action, pharmacokinetic profiles, and safety aspects, supported by experimental data and methodologies.

Mechanism of Action: A Shared Pathway of Bacterial Destruction

Nitrofurans are synthetic, broad-spectrum antimicrobial agents that function as prodrugs.[1][2] Their mechanism of action is a multi-faceted process initiated by the reduction of the 5-nitro group on the furan (B31954) ring by bacterial nitroreductases.[3][4][5] This activation, which occurs more rapidly in bacterial cells than in mammalian cells, generates highly reactive electrophilic intermediates.[4][6] These intermediates then indiscriminately attack multiple cellular targets, leading to bacterial cell death.[3][4]

The key steps in the mechanism of action for nitrofurans, including Furaltadone, are:

• Inhibition of Nucleic Acid Synthesis: The reactive intermediates cause damage to bacterial DNA and RNA, inducing breaks in their structure and inhibiting replication and transcription.[6][7]

• Disruption of Protein Synthesis: These intermediates attack ribosomal proteins, thereby disrupting the synthesis of essential proteins necessary for bacterial growth and function.[4][8]

• Interference with Metabolic Pathways: Nitrofurans inhibit crucial enzymes involved in vital metabolic processes, including the citric acid cycle and pyruvate (B1213749) metabolism.[3][9]

This multi-targeted approach is a significant advantage of nitrofurans, as it is believed to contribute to the low rate of acquired bacterial resistance.[4]

Figure 1: Generalized signaling pathway for the mechanism of action of nitrofuran antibiotics.

Comparative Antibacterial Spectrum

Nitrofurans exhibit a broad spectrum of activity against both Gram-positive and Gram-negative bacteria.[1] However, the specific efficacy of each nitrofuran can vary against different pathogens.

Table 1: Comparative Minimum Inhibitory Concentrations (MIC) of Nitrofurans against various bacteria (µg/mL)

Nitrofuran	Staphylococcus aureus	Escherichia coli	Salmonella spp.	Enterococcus faecalis	Klebsiella aerogenes	Proteus spp.
Furaltadone	2 - 4	4 - 64	Effective[6]	-	-	-
Nitrofurantoin	8 - 64	16 - 128[10]	-	Sensitive[11]	Less Sensitive[11]	Resistant[11]
Furazolidone	2 - 4	4 - 64	Effective[6]	Sensitive[11]	Less Sensitive[11]	Resistant[11]
Nitrofurazone	-	Sensitive[11]	-	Sensitive[11]	Less Sensitive[11]	Resistant[11]
Furazidin	2 - 4	4 - 64	-	-	-	-

Pharmacokinetic Properties: A Comparative Overview

The pharmacokinetic profiles of nitrofurans are a key determinant of their clinical applications. Generally, they are characterized by poor absorption from the gastrointestinal tract and rapid elimination, leading to high concentrations in the urine, which makes them particularly suitable for treating urinary tract infections.[1]

Table 2: Comparative Pharmacokinetic Parameters of Furaltadone and Other Nitrofurans

Parameter	Furaltadone	Nitrofurantoin	Furazolidone
Bioavailability	Low	~90%[4]	28% (in feed mixture) - 58% (in solution) in catfish[12]
Protein Binding	-	Up to 90%[3]	-
Half-life (t½)	2.5 hours (calves)[13][14]	0.72 - 0.78 hours[3]	0.27 hours (catfish, IV), 45 minutes (swine)[2][12]
Peak Plasma Concentration (Cmax)	2.5 µg/mL (calves, 14 mg/kg oral)[13]	0.875 - 0.963 mg/L[3]	-
Time to Peak (Tmax)	~3 hours (calves)[13]	-	1 hour (catfish, oral)[12]
Primary Route of Excretion	Urine[13]	Urine (27-50% as unchanged drug)[3]	Urine[12]

Resistance Mechanisms

The primary mechanism of resistance to nitrofurans is the enzymatic inactivation of the drug. This occurs through mutations in the genes encoding bacterial nitroreductases, specifically nfsA and nfsB.[5] These mutations lead to a decrease in the activity of these enzymes, preventing the conversion of the nitrofuran prodrug into its active, toxic form.[10] The development of resistance is considered to be a slow, step-wise process.[10]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This protocol outlines the standardized method for determining the MIC of an antimicrobial agent against a specific bacterium.

Figure 2: Experimental workflow for MIC determination using broth microdilution.

Detailed Steps:

• Preparation of Bacterial Inoculum: A standardized suspension of the test bacterium is prepared in a suitable broth medium (e.g., Mueller-Hinton Broth) to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.[15]

• Preparation of Antimicrobial Agent: A stock solution of the nitrofuran is prepared and then serially diluted in the broth within a 96-well microtiter plate to achieve a range of concentrations.[15]

• Inoculation: Each well containing the diluted antimicrobial agent is inoculated with the bacterial suspension. A growth control well (bacteria, no drug) and a sterility control well (broth only) are also included.[7]

• Incubation: The microtiter plate is incubated at 37°C for 16-20 hours.[16]

• Determination of MIC: The MIC is determined as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism.[8]

Cytotoxicity Assessment using MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability and cytotoxicity.

Detailed Steps:

• Cell Seeding: Mammalian cells are seeded into a 96-well plate at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the nitrofuran compounds for a specified period (e.g., 24, 48, or 72 hours).[17]

• MTT Addition: After the treatment period, the culture medium is removed, and a solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well.[18]

• Incubation: The plate is incubated for 2-4 hours at 37°C. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan (B1609692) crystals.[17][18]

• Solubilization: A solubilizing agent (e.g., DMSO) is added to each well to dissolve the formazan crystals.[17]

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of 570 nm. The amount of formazan produced is proportional to the number of viable cells.[19]

Conclusion

Furaltadone, like other nitrofurans, is a potent antibacterial agent with a broad spectrum of activity and a multi-targeted mechanism of action that limits the development of resistance. Its pharmacokinetic profile, characterized by poor systemic absorption and high urinary concentration, has historically led to its use in treating localized infections, particularly in veterinary medicine.[6] Comparative analysis with other nitrofurans such as Nitrofurantoin and Furazolidone reveals similarities in their mechanism and antimicrobial spectrum, with some variations in potency against specific bacterial strains. The choice of a particular nitrofuran for therapeutic or research purposes should be guided by its specific activity against the target pathogen, its pharmacokinetic properties, and its safety profile. Further research is warranted to fully elucidate the comparative efficacy and safety of Furaltadone in relation to other members of this important class of antibiotics.

References

• 1. fao.org [fao.org]
• 2. The elimination of furazolidone and its open-chain cyano-derivative from adult swine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [In vitro activity of furazolidone and nitrofurantoin in Helicobacter pylori clinical isolates and study of mutation rate] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cytotoxicity and DNA damage to mammalian cells by nitrofurans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The use of pig hepatocytes for cytotoxicity studies of veterinary drugs: A comparative study with furazolidone and other nitrofurans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. files.core.ac.uk [files.core.ac.uk]
• 7. protocols.io [protocols.io]
• 8. youtube.com [youtube.com]
• 9. tandfonline.com [tandfonline.com]
• 10. mdpi.com [mdpi.com]
• 11. Comparative in vitro activity of five nitrofurans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Furazolidone disposition after intravascular and oral dosing in the channel catfish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 16. [PDF] Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances | Semantic Scholar [semanticscholar.org]
• 17. benchchem.com [benchchem.com]
• 18. merckmillipore.com [merckmillipore.com]
• 19. MTT assay protocol | Abcam [abcam.com]

A Head-to-Head Battle: LC-MS/MS versus ELISA for Furaltadone Detection

In the realm of food safety and pharmaceutical analysis, the accurate detection of banned antibiotic residues is paramount. Furaltadone (B92408), a nitrofuran antibiotic, is one such substance that requires rigorous monitoring due to its potential carcinogenic properties. Its use in food-producing animals is prohibited in many countries, leading to a demand for sensitive and reliable detection methods. The two most prominent analytical techniques employed for this purpose are Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) and Enzyme-Linked Immunosorbent Assay (ELISA).

This guide provides an objective comparison of these two methods for the detection of furaltadone, focusing on their performance, experimental protocols, and underlying principles. The information presented here is intended to assist researchers, scientists, and drug development professionals in selecting the most appropriate method for their specific needs.

Since furaltadone is rapidly metabolized, the detection of its tissue-bound metabolite, 3-amino-5-morpholinomethyl-2-oxazolidinone (AMOZ), is the target for monitoring furaltadone use.[1][2]

Quantitative Performance Comparison

The selection of an analytical method often hinges on its performance characteristics. Below is a summary of key quantitative data for LC-MS/MS and ELISA in the detection of furaltadone's metabolite, AMOZ. It is important to note that performance can vary based on the specific matrix, instrumentation, and protocol used.

Performance Metric	LC-MS/MS	ELISA	Source(s)
Limit of Detection (LOD)	0.013 - 5 µg/kg (ppb)	0.05 - 0.1 µg/kg (ppb)	[3][4][5]
Limit of Quantification (LOQ)	0.13 - 10 µg/kg (ppb)	Not always reported	[4][6]
Accuracy (Recovery)	88.9% - 114%	75% - 114%	[3][7]
Precision (RSD)	1.8% - 28.2%	< 15%	[3][7]
Specificity/Selectivity	Very High	Good	[3]
Analysis Time per Sample	Longer (requires extraction, chromatography)	Shorter (high-throughput)	[3]
Cost per Sample	High	Low	[3]
Confirmation Capability	Yes (Confirmatory Method)	No (Screening Method)	[3][8]

Principles of Detection

LC-MS/MS: The Gold Standard for Confirmation

LC-MS/MS is considered the "gold standard" for the confirmatory analysis of furaltadone and other banned substances.[9] This technique combines the separation power of liquid chromatography with the highly sensitive and specific detection capabilities of tandem mass spectrometry.

Caption: Workflow of LC-MS/MS for Furaltadone (AMOZ) Detection.

ELISA: Rapid Screening with High Throughput

ELISA is an immunological assay that utilizes the specific binding between an antibody and its antigen for detection. For small molecules like AMOZ, a competitive ELISA format is typically used. In this setup, AMOZ in the sample competes with a labeled AMOZ conjugate for a limited number of antibody binding sites. A stronger signal indicates a lower concentration of AMOZ in the sample.

Caption: Principle of Competitive ELISA for Furaltadone (AMOZ) Detection.

Experimental Protocols

Below are detailed methodologies for the detection of the furaltadone metabolite, AMOZ, using both LC-MS/MS and ELISA.

LC-MS/MS Protocol for AMOZ in Animal Tissue

This protocol is a generalized procedure based on common practices for the analysis of nitrofuran metabolites in food matrices.[4][5][10]

1. Sample Preparation and Hydrolysis: a. Weigh 1 gram of homogenized tissue into a centrifuge tube. b. Add an internal standard solution. c. Add 4 mL of deionized water and 0.5 mL of 1 M HCl. d. For derivatization, add 100 µL of 2-nitrobenzaldehyde (B1664092) (NBA) solution.[10] e. Incubate the mixture overnight (approximately 16 hours) at 37°C or for a shorter duration at a higher temperature (e.g., 2 hours in a microwave at 60°C) to release the protein-bound AMOZ and allow it to react with NBA to form NP-AMOZ.[5][11]

2. Extraction: a. Neutralize the sample by adding 5 mL of 0.1 M K2HPO4 and 0.4 mL of 1 M NaOH.[11] b. Add 5 mL of ethyl acetate (B1210297), vortex for 5 minutes, and centrifuge. c. Transfer the ethyl acetate (upper) layer to a new tube. d. Evaporate the solvent to dryness under a gentle stream of nitrogen at 40-60°C.

3. Reconstitution and Analysis: a. Reconstitute the dried residue in a suitable mobile phase solvent. b. Filter the solution through a 0.22 µm filter. c. Inject the sample into the LC-MS/MS system.

4. LC-MS/MS Conditions:

• LC Column: A C18 or phenyl-hexyl column is typically used.

• Mobile Phase: A gradient of water with formic acid and acetonitrile (B52724) or methanol.

• Ionization: Electrospray ionization (ESI) in positive mode.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for both NP-AMOZ and its internal standard for quantification and confirmation.[4]

Caption: Experimental Workflow for LC-MS/MS Analysis of AMOZ.

Competitive ELISA Protocol for AMOZ in Animal Tissue

This protocol is based on commercially available competitive ELISA kits.[11][12]

1. Sample Preparation and Derivatization: a. Follow the same sample preparation and derivatization steps as for the LC-MS/MS protocol (steps 1a to 1e) to form NP-AMOZ.

2. Extraction and Dilution: a. Perform the liquid-liquid extraction with ethyl acetate as described in the LC-MS/MS protocol (steps 2a to 2d). b. Reconstitute the residue in a sample diluent provided with the ELISA kit.

3. ELISA Procedure: a. Add 50 µL of standards and prepared samples to the appropriate wells of the antibody-coated microtiter plate. b. Add 50 µL of the HRP-conjugated AMOZ to each well. c. Add 50 µL of the antibody solution to each well. d. Mix gently and incubate for a specified time (e.g., 45 minutes) at room temperature. e. Wash the plate 3-5 times with the provided wash buffer to remove unbound reagents. f. Add 100 µL of the TMB substrate solution to each well and incubate for 15 minutes in the dark. g. Stop the reaction by adding 50 µL of the stop solution. h. Read the absorbance at 450 nm using a microplate reader. The color intensity is inversely proportional to the AMOZ concentration.

Caption: Experimental Workflow for Competitive ELISA of AMOZ.

Conclusion: Choosing the Right Tool for the Job

Both LC-MS/MS and ELISA are powerful tools for the detection of furaltadone metabolite (AMOZ). The choice between them depends on the specific application.

• ELISA is an excellent choice for screening a large number of samples due to its high throughput, lower cost, and speed.[3] It is a sensitive and reliable method for identifying presumptive positive samples.

• LC-MS/MS is the undisputed method for confirmation of positive results from screening assays. Its high specificity and ability to provide structural information make it legally defensible.[3][8] While more time-consuming and expensive, its accuracy and reliability are essential for regulatory compliance and ensuring food safety.

In many analytical laboratories, a two-tiered approach is employed: ELISA is used for initial screening, and any positive findings are then confirmed using LC-MS/MS. This strategy leverages the strengths of both techniques, providing a cost-effective and robust system for monitoring furaltadone residues.

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. Determination of the metabolites of nitrofuran antibiotics in animal tissue by high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development and validation of a rapid LC–MS/MS method for the confirmatory analysis of the bound residues of eight nitrofuran drugs in meat using microwave reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A LC-MS/MS methodology to determine furaltadone residues in the macroalgae Ulva lactuca - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. fsis.usda.gov [fsis.usda.gov]
• 11. file.elabscience.com [file.elabscience.com]
• 12. food.r-biopharm.com [food.r-biopharm.com]

A Comparative Guide to the Validation of Furaltadone Residue Analysis in Honey

The presence of antimicrobial drug residues, such as furaltadone (B92408), in honey is a significant concern for food safety and international trade. Due to its potential carcinogenic properties, the use of furaltadone in food-producing animals, including honey bees, is prohibited in many countries, including the European Union. Consequently, highly sensitive and reliable analytical methods are required to detect its tissue-bound metabolite, 3-amino-5-morpholinomethyl-2-oxazolidinone (AMOZ), in honey.

This guide provides a comparative overview of the two primary analytical methodologies for AMOZ detection in honey: the confirmatory method, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and the screening method, Enzyme-Linked Immunosorbent Assay (ELISA).

Data Presentation: Performance Comparison

The following table summarizes the key performance parameters for LC-MS/MS and ELISA methods for the determination of furaltadone (as AMOZ) in honey. Data is compiled from various validation studies.

Performance Parameter	LC-MS/MS	ELISA
Limit of Detection (LOD)	0.1 - 0.3 µg/kg[1]	0.04 - 0.1 µg/kg[2][3]
Limit of Quantitation (LOQ)	0.25 - 1.0 µg/kg[1][4]	~0.1 µg/kg (as part of detection limit)[2][3]
Recovery Rate	85% - 110%[1][5]	70% - 120%[3]
Precision (RSD)	< 15% (intra- & inter-day)[1][5]	< 15% (for samples)
Specificity	High (based on mass-to-charge ratio)	Potential for cross-reactivity[3]
Analysis Time per Sample	Several hours (including sample prep)	< 2 hours[6]
Cost per Sample	High	Low to moderate
Method Purpose	Confirmatory, Quantitative	Screening, Semi-Quantitative/Quantitative

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for the LC-MS/MS and ELISA methods for AMOZ analysis in honey.

LC-MS/MS Workflow for AMOZ Analysis in Honey

Competitive ELISA Workflow for AMOZ Analysis in Honey

Experimental Protocols

LC-MS/MS Confirmatory Method

This protocol is a generalized procedure based on common practices for the analysis of furaltadone (AMOZ) in honey.

a. Sample Preparation

• Dissolution and Hydrolysis: Weigh 1-2 g of honey into a centrifuge tube. Add an internal standard and 5 mL of 0.12 M HCl. Vortex to dissolve the honey. Incubate the sample overnight (approximately 16 hours) at 37°C to hydrolyze the protein-bound AMOZ.[7]

• Derivatization: Add a derivatizing agent, such as 300 µL of 50 mM 2-nitrobenzaldehyde in DMSO, to the hydrolyzed sample. Incubate at 37°C for another 2-4 hours.[7]

• Neutralization and Extraction: Cool the sample to room temperature and adjust the pH to approximately 7.0 with a suitable buffer (e.g., 0.1 M K2HPO4).[8] Perform a liquid-liquid extraction with a solvent like ethyl acetate. Vortex and centrifuge to separate the layers.

• Clean-up: The organic layer can be further purified using solid-phase extraction (SPE) cartridges (e.g., Oasis HLB).[7]

• Evaporation and Reconstitution: Evaporate the purified extract to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable mobile phase for injection into the LC-MS/MS system.[8]

b. Instrumental Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3 µm).

  • Mobile Phase: A gradient of water and methanol (B129727) or acetonitrile, both typically containing a small amount of an acid like formic or acetic acid.

  • Flow Rate: 0.2-0.4 mL/min.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Positive ion electrospray ionization (ESI+).

  • Detection: Selected Reaction Monitoring (SRM) of at least two specific precursor-to-product ion transitions for both the analyte and the internal standard for accurate quantification and confirmation.

ELISA Screening Method

This protocol outlines the general steps for a competitive ELISA for AMOZ in honey, often supplied as a commercial kit.

a. Sample Preparation

• Extraction: Weigh 1 g of honey into a centrifuge tube. Add a specific volume of extraction buffer (often provided in the kit) and vortex thoroughly.

• Centrifugation: Centrifuge the sample to pellet any solid particles.

• Dilution: Take a specific aliquot of the supernatant and dilute it with the assay buffer provided in the kit. The diluted sample is now ready for analysis.

b. ELISA Procedure

• Reagent Preparation: Prepare all reagents, standards, and samples as instructed in the kit manual.

• Competitive Reaction: Add a specific volume of the prepared standards and samples to the wells of the microtiter plate, which are pre-coated with an AMOZ-protein conjugate. Then, add the anti-AMOZ antibody to each well. Incubate for a specified time (e.g., 45 minutes at 25°C).[3] During this incubation, free AMOZ in the sample competes with the AMOZ conjugate on the plate for binding to the antibody.

• Enzyme Conjugate Addition: After a washing step, add an enzyme-labeled secondary antibody (e.g., HRP-conjugate) that binds to the primary antibody. Incubate for another specified period.

• Washing: Wash the plate multiple times to remove any unbound reagents.

• Substrate and Color Development: Add a substrate solution (e.g., TMB). The enzyme converts the substrate into a colored product. Incubate for a set time (e.g., 15 minutes at 25°C).[3] The color intensity is inversely proportional to the amount of AMOZ in the sample.

• Stopping the Reaction: Add a stop solution to halt the color development.

• Reading: Measure the absorbance of each well using a microplate reader at a specific wavelength (e.g., 450 nm).

• Calculation: Calculate the concentration of AMOZ in the samples by comparing their absorbance to the standard curve generated from the known standards.

References

• 1. researchgate.net [researchgate.net]
• 2. AMOZ (Nitrofuran Furaltadone) ELISA Kit - Elabscience® [elabscience.com]
• 3. assaygenie.com [assaygenie.com]
• 4. Determination and confirmation of nitrofuran residues in honey using LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. szfinder.com [szfinder.com]
• 7. waters.com [waters.com]
• 8. lcms.cz [lcms.cz]

Furaltadone's Toxicological Profile: A Comparative Analysis Across Diverse Cell Lines

For Immediate Release

A comprehensive analysis of the in vitro toxicity of furaltadone (B92408), a nitrofuran antibiotic, reveals varying degrees of susceptibility across different cell lines. This guide synthesizes key experimental data to provide researchers, scientists, and drug development professionals with a comparative overview of furaltadone's cytotoxic effects. The data presented herein is primarily drawn from a pivotal study by Stammati et al. (1997), which systematically evaluated the toxicological endpoints of furaltadone in human larynx carcinoma (HEp-2), human colon adenocarcinoma (Caco-2), and Chinese hamster lung fibroblast (V79) cells.

Comparative Cytotoxicity of Furaltadone

The cytotoxic effects of furaltadone were assessed using multiple assays, including cell viability and growth, colony-forming ability, lactate (B86563) dehydrogenase (LDH) release, and oxygen consumption. The results indicate a differential sensitivity of the cell lines to furaltadone, with V79 cells generally being the most sensitive.[1]

Quantitative Toxicity Data

The following table summarizes the key quantitative findings from the comparative study of furaltadone's toxicity in HEp-2, Caco-2, and V79 cell lines.

Toxicity Endpoint	Cell Line	Furaltadone Concentration (µg/mL)	Observed Effect
Cell Viability (LD50)	HEp-2	~1.5	50% reduction in cell viability
Caco-2	~2.5	50% reduction in cell viability
V79	~1.0	50% reduction in cell viability
Cell Proliferation (LD50)	HEp-2	~1.0	50% inhibition of cell growth
Caco-2	~2.0	50% inhibition of cell growth
V79	~0.8	50% inhibition of cell growth
LDH Release	HEp-2	1, 2.5, 5	Dose-dependent increase in LDH release
Caco-2	1, 2.5, 5	Dose-dependent increase in LDH release
V79	1, 2.5, 5	Dose-dependent increase in LDH release
Oxygen Consumption	HEp-2	1, 2.5, 5	Dose-dependent decrease in O2 consumption
Caco-2	1, 2.5, 5	Dose-dependent decrease in O2 consumption
V79	1, 2.5, 5	Dose-dependent decrease in O2 consumption

Data synthesized from Stammati et al. (1997).

Experimental Protocols

The following are detailed methodologies for the key experiments conducted to assess furaltadone toxicity.

Cell Culture

HEp-2, Caco-2, and V79 cells were cultured in Dulbecco's modified Eagle's medium (DMEM) supplemented with 10% fetal calf serum, 1% non-essential amino acids, and antibiotics (penicillin and streptomycin). Cells were maintained at 37°C in a humidified atmosphere of 5% CO2.

Cytotoxicity Assays

• Cell Viability and Growth (Protein Content Assay):

  • Cells were seeded in 24-well plates and exposed to various concentrations of furaltadone for 24 hours.

  • After exposure, the medium was removed, and cells were washed with phosphate-buffered saline (PBS).

  • Total protein content, as an indicator of cell number, was determined using the Lowry method.

  • The 50% lethal dose (LD50) was calculated as the concentration of furaltadone that reduced the protein content by 50% compared to untreated controls.

• Colony-Forming Ability:

  • A known number of cells were seeded in Petri dishes and treated with different concentrations of furaltadone for 24 hours.

  • The treatment medium was then replaced with fresh medium, and the cells were incubated for 7-10 days to allow for colony formation.

  • Colonies were fixed with methanol (B129727) and stained with Giemsa.

  • The number of colonies (containing at least 50 cells) was counted, and the plating efficiency was calculated.

• Lactate Dehydrogenase (LDH) Release Assay:

  • Cells were treated with furaltadone for 24 hours.

  • The cell culture supernatant was collected to measure the amount of LDH released from damaged cells.

  • LDH activity was determined spectrophotometrically by measuring the rate of NADH oxidation.

  • Results were expressed as a percentage of the total LDH released from cells lysed with Triton X-100.

• Oxygen Consumption Assay:

  • Oxygen consumption was measured polarographically using a Clark-type oxygen electrode.

  • Cells were suspended in a thermostatically controlled chamber at 37°C, and the rate of oxygen consumption was recorded before and after the addition of furaltadone.

Visualizing the Experimental Process and Toxicity Pathway

To better understand the experimental design and the proposed mechanism of furaltadone's toxicity, the following diagrams are provided.

Caption: Experimental workflow for assessing furaltadone cytotoxicity.

Caption: Proposed signaling pathway for furaltadone-induced cytotoxicity.

The findings from these studies highlight the importance of selecting appropriate cell models for in vitro toxicity testing, as cellular responses to xenobiotics can be highly cell-type dependent. The data indicates that furaltadone's toxicity is likely mediated through multiple mechanisms, including damage to the cell membrane, inhibition of cell proliferation, and impairment of mitochondrial function. The underlying mechanism is thought to involve the metabolic activation of the nitro group, leading to the generation of reactive intermediates and oxidative stress, which in turn cause damage to cellular macromolecules such as DNA. Further research into the specific signaling pathways activated by furaltadone in different cell types will provide a more complete understanding of its toxicological profile.

References

• 1. Furaltadone cytotoxicity on three cell lines in the presence or absence of DMSO: comparison with furazolidone - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance Evaluation of Furaltadone ELISA Kits: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of commercially available Furaltadone (AMOZ) ELISA kits, designed to assist researchers in selecting the most suitable assay for their specific needs. The performance of these kits is critically evaluated based on key parameters including sensitivity, recovery, and cross-reactivity, with supporting data presented for objective comparison. Detailed experimental protocols for performance evaluation are also provided to enable standardized assessment.

Comparative Performance of Furaltadone ELISA Kits

The following table summarizes the performance characteristics of various Furaltadone ELISA kits based on publicly available data. This allows for a direct comparison of their analytical capabilities.

Manufacturer/Kit	Limit of Detection (LOD)	Recovery Rate	Cross-Reactivity	Validated Matrices
Biopanda Reagents	0.04 ppb[1]	70-120%[1]	Data not specified	Meat, Seafood, Milk, Honey[1]
R-Biopharm (Ridascreen)	0.2 ng/g (ppb)[2]	98-114% (in fish muscle fortified at 0.5-2 ng/g)[2]	Excellent selectivity demonstrated[2]	Fish Muscle[2]
Elabscience	0.1 ppb[3]	Data not specified	Data not specified	Muscle, Liver, Honey, Milk, Milk powder, Egg powder, Feed, Egg[3]
Smart Science Co.	0.05 ppb[4]	Data not specified	AMOZ: 100%; AOZ: <0.1%; AHD: <0.1%; SEM: <0.1%[4]	Meat, Seafood, Liver, Egg, Egg Powder[4][5]
Meizheng	0.05 ppb[5]	Data not specified	Data not specified	Meat, Seafood, Liver, Egg, Egg Powder[5]
Abraxis	0.1 ppb	Data not specified	Data not specified	Fish, shrimp, chicken, egg, milk, honey
Reddot Biotech	0.05-4.05 ppb (Detection Range)	Data not specified	Data not specified	Muscle, Liver, Honey, Milk, Milk powder, Egg powder, Feed, Egg[6]

Key Experimental Protocols for ELISA Kit Performance Evaluation

To ensure a thorough and standardized evaluation of Furaltadone ELISA kits, the following experimental protocols are recommended.

Sensitivity (Limit of Detection - LOD) Determination

The Limit of Detection is the lowest concentration of the analyte that can be reliably distinguished from a blank sample.

Methodology:

• Prepare a series of standards with decreasing concentrations of Furaltadone metabolite (AMOZ).

• Analyze a minimum of 20 blank samples (matrix without the analyte).

• Calculate the mean signal of the blank samples (X̄b) and the standard deviation (SDb).

• The LOD is calculated as X̄b + 3SDb. This signal is then converted to a concentration using the standard curve.

Specificity and Cross-Reactivity Assessment

Specificity is the ability of the antibody to bind solely to the target analyte. Cross-reactivity evaluates the extent to which the antibody binds to structurally related compounds.

Methodology:

• Prepare a standard curve for the target analyte (AMOZ).

• Prepare a series of concentrations for each potentially cross-reacting substance (e.g., metabolites of other nitrofurans like AOZ, AHD, SEM).

• Determine the concentration of each cross-reactant that produces a 50% inhibition of the maximum signal (IC50).

• Calculate the percentage of cross-reactivity using the following formula: % Cross-Reactivity = (IC50 of AMOZ / IC50 of cross-reactant) x 100

Precision (Repeatability and Reproducibility) Analysis

Precision measures the degree of agreement among a series of measurements of the same sample. It is typically expressed as the coefficient of variation (%CV).

• Repeatability (Intra-assay precision): Variation within the same assay.

• Reproducibility (Inter-assay precision): Variation between different assays.

Methodology:

• Prepare samples at three different concentrations (low, medium, and high) within the assay's detection range.

• For Repeatability: Analyze multiple replicates (n ≥ 10) of each concentration in a single assay run.

• For Reproducibility: Analyze multiple replicates of each concentration on different days, by different analysts, or with different kit lots.

• Calculate the mean, standard deviation, and %CV for each concentration level. A lower %CV indicates higher precision. The Ridascreen kit, for instance, showed RSDs (Relative Standard Deviations) ranging from 1.8% to 7.6% in fortified and incurred muscle samples, indicating good repeatability.[2]

Accuracy (Recovery) Studies

Accuracy is the closeness of the measured value to the true value. It is assessed through recovery experiments in fortified samples.

Methodology:

• Select blank matrix samples (e.g., fish tissue, honey) that are free of Furaltadone.

• Spike these samples with known concentrations of AMOZ at low, medium, and high levels.

• Analyze the spiked samples using the ELISA kit.

• Calculate the percentage of recovery using the formula: % Recovery = (Measured Concentration / Spiked Concentration) x 100 Recovery rates between 70% and 120% are generally considered acceptable.[1] For example, the Ridascreen kit demonstrated recoveries of 98% to 114% from fish muscle fortified at levels of 0.5-2 ng/g.[2]

Visualizing the Furaltadone ELISA Workflow

The following diagrams illustrate the fundamental principles and workflow of a competitive ELISA for Furaltadone detection.

Caption: Principle of Competitive ELISA for AMOZ detection.

Caption: General experimental workflow for a Furaltadone ELISA.

References

• 1. Biopanda ® Reagents Ltd - Furaltadone (AMOZ) ELISA Kit [biopanda.co.uk]
• 2. researchgate.net [researchgate.net]
• 3. msesupplies.com [msesupplies.com]
• 4. Furaltadone Metabolite ELISA Test Kit, Veterinary Drugs, 0.05 ppb [smartscience.co.th]
• 5. Furaltadone ELISA Test Kit for Meat, Seafood, Liver and Egg [mzfoodtest.com]
• 6. Nitrofuran Furaltadone (AMOZ) ELISA Kit RDF-E002 - Traditional ELISA Kits [reddotbiotech.com]

A Comparative Analysis of Furaltadone Metabolism Across Species

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the metabolism of the nitrofuran antibiotic, Furaltadone (B92408), across various species, with a focus on poultry, swine, and laboratory animals. The information presented is supported by experimental data from peer-reviewed studies to aid in research and drug development.

Executive Summary

Furaltadone, a synthetic broad-spectrum antimicrobial, undergoes rapid and extensive metabolism in animals. The parent compound is rarely detected in tissues for extended periods post-administration. The primary and most persistent metabolite is 3-amino-5-morpholinomethyl-2-oxazolidinone (AMOZ), which covalently binds to tissue proteins. Consequently, AMOZ is the marker residue for monitoring Furaltadone use. This guide synthesizes available data on the distribution and depletion of Furaltadone and its metabolite AMOZ in different species, highlighting key metabolic differences.

Quantitative Data on Furaltadone and AMOZ Residues

The following tables summarize the quantitative data on Furaltadone and its primary metabolite, AMOZ, in various tissues across different species. These values are extracted from studies with distinct experimental protocols, which are detailed in the subsequent section.

Table 1: Furaltadone and AMOZ Residue Concentrations in Poultry Tissues

Species	Tissue	Compound	Dosage	Withdrawal Period	Mean Concentration (µg/kg)
Chicken	Muscle	Furaltadone	132 mg/kg in feed for 5 weeks	0 days	Very low concentrations
AMOZ	132 mg/kg in feed for 5 weeks	3 weeks	270[1][2]
Liver	Furaltadone	132 mg/kg in feed for 5 weeks	0 days	Very low concentrations
AMOZ	132 mg/kg in feed for 5 weeks	3 weeks	80[1][2]
Gizzard	Furaltadone	132 mg/kg in feed for 5 weeks	0 days	Very low concentrations
AMOZ	132 mg/kg in feed for 5 weeks	3 weeks	331[1][2]
Laying Hens	Egg Yolk	AMOZ	150 mg/kg in feed (therapeutic)	3 weeks	Detectable
Egg White	AMOZ	150 mg/kg in feed (therapeutic)	3 weeks	Detectable
Egg Yolk	AMOZ	15 mg/kg in feed (sub-therapeutic)	2 weeks	Detectable
Egg White	AMOZ	15 mg/kg in feed (sub-therapeutic)	2 weeks	Detectable

Table 2: Depletion of AMOZ in Porcine Tissues

Tissue	Parameter	Value
Muscle	Depletion Half-life	5.5 - 15.5 days
Liver	Depletion Half-life	5.5 - 15.5 days
Kidney	Depletion Half-life	5.5 - 15.5 days

Note: The parent drug, Furaltadone, was only sporadically detectable in pigs with no withdrawal period. The metabolites, including AMOZ, were detectable in tissues for up to six weeks after treatment cessation[3][4].

Table 3: Pharmacokinetic Parameters of Furaltadone in Various Species

Species	Administration Route	Dose	T1/2 elimination
Pre-ruminant Calves	Oral	14 mg/kg	2.5 hours
Goats	Intravenous	10 mg/kg	-
Rats	Oral	100, 200, 400 mg/kg for 4 days	-

Metabolic Pathway of Furaltadone

Furaltadone is rapidly metabolized, primarily through the reduction of its nitro group, leading to the formation of reactive intermediates that bind to cellular macromolecules. The key metabolic step is the opening of the furan (B31954) ring and the formation of the stable, tissue-bound metabolite, AMOZ.

Furaltadone metabolic pathway to its marker residue AMOZ.

Experimental Protocols

This section details the methodologies employed in the studies cited for the analysis of Furaltadone and its metabolites.

Protocol 1: Analysis of Furaltadone Metabolite AMOZ in Animal Tissues (USDA Method)

This method is applicable for the screening and confirmation of AMOZ in bovine, porcine, and avian liver, as well as catfish muscle.

1. Sample Preparation and Hydrolysis:

• Weigh 1.0 ± 0.1 g of blended tissue into a 50 mL polypropylene (B1209903) tube.

• Add 8 mL of methanol (B129727) and 1 mL of water, vortex, and centrifuge. Discard the supernatant.

• To the tissue pellet, add 4 mL of deionized water, 0.5 mL of 1 N HCl, and 100 µL of 10 mM 2-nitrobenzaldehyde (B1664092) (derivatizing agent) in DMSO.

• Vortex and incubate at 35-39 °C for at least 16 hours to hydrolyze the protein-bound metabolites and form the 2-NP-AMOZ derivative.

2. Extraction:

• Neutralize the sample by adding 5 mL of 0.1M K2HPO4 and 0.4 mL of 1N NaOH.

• Perform a liquid-liquid extraction by adding 5 mL of ethyl acetate (B1210297) and vortexing.

• Centrifuge and transfer the ethyl acetate layer to a clean tube.

• Repeat the extraction with another 5 mL of ethyl acetate and combine the organic layers.

• Evaporate the ethyl acetate extract to dryness under a stream of nitrogen at a temperature no higher than 60 °C.

3. LC-MS/MS Analysis:

• Reconstitute the dried residue in 1000 µL of water and filter.

• Inject the extract into an LC-MS/MS system for analysis.

• Chromatographic Conditions: Specific columns and mobile phases are used to separate the derivatized metabolite.

• Mass Spectrometric Conditions: The analysis is typically performed using tandem mass spectrometry with electrospray ionization (ESI) in positive mode. Multiple reaction monitoring (MRM) is used for quantification and confirmation, monitoring the transition of the precursor ion to specific product ions for 2-NP-AMOZ[5].

Workflow for the analysis of AMOZ in animal tissues.

Protocol 2: Depletion Study in Pigs

• Animals and Treatment: Groups of pigs were administered feed medicated with Furaltadone at a concentration of 400 mg/kg for ten days.

• Sample Collection: Animals were slaughtered at various intervals for up to six weeks following the withdrawal of the medicated feed. Samples of muscle, liver, and kidney were collected for analysis[3][4].

• Analysis: Tissue samples were analyzed for both the parent Furaltadone and its tissue-bound metabolite AMOZ using LC-MS/MS and HPLC-UV methods[3][4].

Protocol 3: Residue Study in Poultry

• Animals and Treatment: Chickens were administered feed containing Furaltadone at a therapeutic concentration of 132 mg/kg for five weeks.

• Sample Collection: Muscle, liver, and gizzard samples were collected from slaughtered animals after the treatment period with and without a three-week withdrawal period[1][2].

• Analysis: Determination of Furaltadone and AMOZ was performed by high-performance liquid chromatography–diode array detection (HPLC-DAD) for feed and liquid chromatography–tandem mass spectrometry (LC-MS/MS) for tissues[1][2].

Comparative Discussion

The available data indicates significant species-related differences in the depletion of Furaltadone's metabolite, AMOZ.

• Poultry: AMOZ residues are found in various edible tissues, including muscle, liver, gizzard, and eggs[1][2]. The gizzard appears to retain higher concentrations of AMOZ compared to muscle and liver, suggesting it could be a target matrix for monitoring Furaltadone use in poultry[1][2]. The presence of AMOZ in eggs for several weeks after withdrawal highlights a potential route of human exposure[6].

• Pigs: In swine, AMOZ shows a prolonged depletion, with half-lives ranging from 5.5 to 15.5 days in muscle, liver, and kidney[3][4]. The long persistence of these residues means they can be detected for over a month after the cessation of treatment[3][4].

• Ruminants: Studies in pre-ruminant calves and goats indicate rapid elimination of the parent Furaltadone[7][8]. An in vitro study using liver homogenates from cows and goats showed a very short half-life for Furaltadone, suggesting rapid hepatic metabolism in these species[7].

• Rodents: Studies in rats have focused more on the pharmacological and toxicological effects of Furaltadone and its impact on the metabolism of other drugs, rather than detailing its own metabolic fate and residue depletion[9].

Conclusion

The metabolism of Furaltadone is characterized by its rapid conversion to the persistent, tissue-bound metabolite AMOZ across all studied species. However, the distribution and depletion kinetics of AMOZ vary significantly. Poultry, particularly the gizzard and eggs, and porcine tissues exhibit prolonged retention of AMOZ residues. These species differences are critical for establishing appropriate withdrawal periods for veterinary use and for developing effective residue monitoring programs to ensure food safety. Further research is warranted to elucidate the complete metabolic profile of Furaltadone and to directly compare its pharmacokinetic parameters across a wider range of species under standardized experimental conditions.

References

• 1. Detection, accumulation, distribution, and depletion of furaltadone and nifursol residues in poultry muscle, liver, and gizzard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Depletion of four nitrofuran antibiotics and their tissue-bound metabolites in porcine tissues and determination using LC-MS/MS and HPLC-UV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Determination of the metabolites of nitrofuran antibiotics in animal tissue by high-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. In vivo and in vitro pharmacokinetics and fate of furaltadone in meat- and milk-producing animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Some pharmacokinetic data about furaltadone and nitrofurazone administered orally to preruminant calves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The effect of furazolidone and furaltadone on drug metabolism in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Furaltadone: A Guide for Laboratory Professionals

The responsible disposal of furaltadone (B92408), a nitrofuran antibiotic, is crucial for maintaining laboratory safety and environmental protection. Adherence to proper disposal protocols minimizes the risk of contamination and ensures compliance with regulatory standards. This guide provides essential information for researchers, scientists, and drug development professionals on the safe handling and disposal of furaltadone waste.

Immediate Safety and Handling Precautions

Furaltadone is considered a hazardous substance and is classified as possibly carcinogenic to humans (IARC Group 2B).[1] It is harmful if swallowed.[2][3] Therefore, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a dust respirator, should be worn when handling this compound to avoid skin and eye contact and inhalation of dust.[1] In case of a spill, use dry clean-up procedures and avoid generating dust. The spilled material should be vacuumed or swept up after dampening with water and placed in suitable containers for disposal.[1]

Step-by-Step Disposal Procedures

All waste containing furaltadone must be handled in accordance with local, state, and federal regulations.[1] The following steps outline the general procedures for the proper disposal of furaltadone:

• Waste Identification and Segregation: Identify all waste streams containing furaltadone, including pure compound, contaminated labware (e.g., vials, pipettes), and solutions. Segregate this waste from non-hazardous materials to ensure proper handling.

• Containerization: Place furaltadone waste in clearly labeled, sealed, and leak-proof containers.[4] This prevents accidental exposure and environmental contamination.

• Disposal as Hazardous Waste: Furaltadone waste should be disposed of as hazardous chemical waste. Consult your institution's Environmental Health and Safety (EHS) department or a licensed waste management contractor for specific procedures.

• Landfill Disposal (as per SDS): According to safety data sheets, one approved method of disposal is to bury the waste at an authorized landfill.[1] It is recommended to puncture the containers to prevent reuse.[1]

• Avoid Improper Disposal Methods:

  • Do not flush furaltadone down the drain or toilet. [5] This can lead to environmental contamination of waterways. While the FDA maintains a "flush list" for certain medications, furaltadone is not typically included.[6]

  • Do not dispose of furaltadone with regular trash unless it has been rendered non-hazardous and is permitted by local regulations. For household disposal of veterinary drugs, the FDA recommends mixing the substance with an unpalatable material like coffee grounds or cat litter before placing it in a sealed bag in the trash.[6][7][8] However, for laboratory settings, this is generally not the recommended primary method.

Decision-Making Workflow for Furaltadone Disposal

The following diagram illustrates the logical steps for determining the appropriate disposal route for furaltadone waste in a laboratory setting.

Caption: Furaltadone Disposal Decision Workflow.

Quantitative Data and Experimental Protocols

Currently, publicly available literature and safety data sheets do not provide specific quantitative data on disposal limits or detailed experimental protocols for the degradation or neutralization of furaltadone for disposal purposes. Researchers should always refer to the most current safety data sheets and local regulations for any quantitative disposal limits.

Regulatory Compliance

It is the responsibility of the generator of the waste to ensure that it is managed and disposed of in accordance with all applicable regulations.[1] These regulations may vary by country, state, and/or territory.[1] Therefore, consulting with your institution's EHS department is a critical step in the disposal process.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. echemi.com [echemi.com]
• 3. フラルタドン | Sigma-Aldrich [sigmaaldrich.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. bva.co.uk [bva.co.uk]
• 6. Disposing of Unused Medications for Pets - Veterinary Medicine at Illinois [vetmed.illinois.edu]
• 7. Proper Disposal of Unused Veterinary Medications: A Guide — Bhatt Integrative Veterinary Specialty [bhattvetspecialty.com]
• 8. fda.gov [fda.gov]